4-Acetoxy-4'-pentylbenzophenone

• CAS: 890099-76-0

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 4-Acetoxy-4'-pentylbenzophenone

Executive Summary

4-Acetoxy-4'-pentylbenzophenone is an asymmetric benzophenone derivative characterized by a flexible alkyl tail (pentyl) and a polar, reactive acetoxy headgroup. This molecular architecture makes it a critical intermediate in the synthesis of thermotropic liquid crystals (LCs) and photo-crosslinkable polymers . The acetoxy group serves as a "masked" phenol, allowing for controlled transesterification reactions in polymer synthesis, while the pentyl chain imparts necessary solubility and mesogenic behavior (tendency to form liquid crystal phases).

This guide details a high-fidelity, three-step synthetic route designed for laboratory-scale production (10–50g). Unlike direct acylation methods which suffer from ester cleavage and regio-isomeric byproducts, this protocol utilizes a protection-deprotection strategy to ensure exclusive para-para' substitution, essential for the linearity required in LC applications.

Retrosynthetic Analysis & Strategy

The target molecule consists of two benzene rings linked by a carbonyl group. One ring bears a pentyl chain, the other an acetoxy group.

Strategic Considerations:

• Regioselectivity: Direct Friedel-Crafts acylation of pentylbenzene with 4-acetoxybenzoyl chloride using strong Lewis acids (

  ) often leads to deacetylation (cleavage of the ester) or ortho substitution.

• Purity: Liquid crystal applications require purities

  to avoid suppressing phase transition temperatures.

• Selected Route: A Friedel-Crafts Acylation

  Demethylation Acetylation sequence.

  • Step 1: Construct the carbon skeleton using 4-methoxybenzoyl chloride (anisoyl chloride) and pentylbenzene. The methoxy group directs para, matching the directing effect of the pentyl group.

  • Step 2: Unmask the phenol using Boron Tribromide (

    ).

  • Step 3: Mild acetylation to install the final functional group.[1]

Reaction Pathway Diagram[2]

Caption: Three-step synthetic pathway ensuring regioselective para-substitution and preservation of the ester functionality.

Experimental Protocols

Step 1: Synthesis of 4-Methoxy-4'-pentylbenzophenone

Objective: Construct the benzophenone core. Mechanism: Electrophilic Aromatic Substitution (Friedel-Crafts Acylation).[2]

• Reagents:

  • Pentylbenzene (1.0 eq)

  • 4-Methoxybenzoyl chloride (1.05 eq)

  • Aluminum Chloride (

    , anhydrous) (1.1 eq)[3][4]

  • Dichloromethane (DCM) (anhydrous solvent)

• Procedure:

  • Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

  • Charge the flask with

    (1.1 eq) and anhydrous DCM (50 mL). Cool to 0°C in an ice bath.

  • Dissolve 4-methoxybenzoyl chloride (1.05 eq) in DCM (20 mL) and add dropwise to the

    suspension. Stir for 15 min to form the acylium ion complex (solution typically turns yellow/orange).

  • Dissolve pentylbenzene (1.0 eq) in DCM (20 mL) and add dropwise over 30 minutes. Note: Maintain temperature <5°C to minimize ortho-substitution.

  • Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1).

  • Quench: Pour the reaction mixture slowly into a beaker containing ice/HCl (conc.) to hydrolyze the aluminum complex.

  • Workup: Separate the organic layer. Extract the aqueous layer with DCM (

    mL). Wash combined organics with saturated , brine, and dry over .

  • Purification: Recrystallize from ethanol or purify via flash column chromatography to yield a white solid.

Step 2: Demethylation to 4-Hydroxy-4'-pentylbenzophenone

Objective: Cleave the methyl ether to reveal the reactive phenolic hydroxyl group.

• Reagents:

  • 4-Methoxy-4'-pentylbenzophenone (from Step 1)

  • Boron Tribromide (

    ) (1.0 M in DCM, 2.5 eq)

  • DCM (anhydrous)

• Procedure:

  • Dissolve the intermediate from Step 1 in anhydrous DCM under nitrogen atmosphere.

  • Cool the solution to -78°C (dry ice/acetone bath). Critical: Low temperature prevents side reactions and ring bromination.

  • Add

    solution dropwise via syringe.

  • Allow the reaction to warm slowly to RT and stir overnight. The solution often turns dark red/brown.

  • Quench: Cool back to 0°C and carefully add methanol (exothermic!).

  • Workup: Wash with water and brine. Dry over

    and concentrate.

  • Purification: Recrystallize from toluene/heptane.

Step 3: Acetylation to 4-Acetoxy-4'-pentylbenzophenone

Objective: Esterify the phenol to the final acetoxy target.

• Reagents:

  • 4-Hydroxy-4'-pentylbenzophenone (from Step 2)

  • Acetic Anhydride (

    ) (1.5 eq)

  • Pyridine (1.5 eq) or Triethylamine/DMAP (cat.)

  • DCM or THF

• Procedure:

  • Dissolve the hydroxy-benzophenone in DCM.

  • Add Pyridine (1.5 eq) followed by Acetic Anhydride (1.5 eq).

  • Add a catalytic amount of DMAP (4-dimethylaminopyridine) to accelerate the reaction.

  • Stir at RT for 2–3 hours.

  • Workup: Wash with 1M HCl (to remove pyridine), then saturated

    (to remove excess acetic acid), and finally brine.

  • Final Purification: Recrystallize from ethanol/water or hexanes. Target Purity: >99% by HPLC.

Characterization & Data Analysis

Expected Spectroscopic Data

The following table summarizes the diagnostic signals used to validate the structure.

Technique	Parameter	Diagnostic Signal / Value	Structural Assignment
1H NMR	Chemical Shift ( )	2.30 ppm (s, 3H)	Acetoxy methyl group ( )
0.90 ppm (t, 3H)	Terminal methyl of pentyl chain
2.65 ppm (t, 2H)	Benzylic methylene ( )
7.20 – 7.80 ppm (m, 8H)	Aromatic protons (two AA'BB' systems)
IR	Wavenumber ( )	~1760 cm	Ester C=O stretch
~1650 cm	Benzophenone Ketone C=O stretch
~1200 cm	C-O-C stretch
MS	m/z	310.4 (Calculated)	Molecular Ion $[M]^+ $

Thermal Analysis (DSC)

For liquid crystal precursors, thermal transitions are critical.

• Method: Differential Scanning Calorimetry (DSC) at 10°C/min under

  .

• Expectation: The molecule may exhibit a melting point (

  ) followed by a nematic or smectic mesophase before clearing to an isotropic liquid ( ).

  • Note: The acetoxy group often suppresses the mesophase range compared to the cyano- or alkoxy- analogs, but it may still show monotropic liquid crystallinity (LC phase only upon cooling).

Troubleshooting & Critical Controls

Workflow Logic Diagram

Caption: Troubleshooting logic for common synthetic bottlenecks.

Key Pitfalls[4][7]

• Ortho-Substitution: In Step 1, if the temperature rises above 10°C during addition, the thermodynamic meta or kinetic ortho products may form. Control: Keep the ice bath fresh and add reagents slowly.

• Incomplete Demethylation:

  can degrade over time. If Step 2 stalls, an alternative is heating the methoxy compound with Pyridine Hydrochloride at 200°C for 2 hours (solvent-free). This is robust but harsh.

• Hydrolysis of Product: The final acetoxy product is an ester. Avoid strong bases during the final workup or prolonged exposure to water/silica gel, which can hydrolyze it back to the phenol.

References

• Friedel-Crafts Acylation Mechanisms & C

  • Source: Sigma-Aldrich Technical Library.
  • Context: General protocol for catalyzed acyl

• Demethyl

  • Source: Master Organic Chemistry.
  • Context: Mechanism and handling of Boron Tribromide ( ) for converting anisoles to phenols.

• Synthesis of Liquid Crystalline Benzophenones

  • Source: Organic Chemistry Portal.
  • Context: General strategies for synthesizing 4,4'-disubstituted benzophenones for mesogenic properties.

• Properties of 4-Cyano-4'-pentylbiphenyl (5CB)

  • Source: MDPI (M
  • Context: Used as a comparative standard for pentyl-substituted liquid crystals to estim

Sources

• 1. uu.diva-portal.org [uu.diva-portal.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. CN101298414A - Preparation of 4-hydroxy benzophenone - Google Patents [patents.google.com]
• 4. Preparation of 4-hydroxy benzophenone - Eureka | Patsnap [eureka.patsnap.com]

Comprehensive Structural and Conformational Analysis of 4-Acetoxy-4'-pentylbenzophenone

Introduction & Molecular Architecture[1][2]

4-Acetoxy-4'-pentylbenzophenone is a significant mesogenic precursor and organic intermediate belonging to the class of 4,4'-disubstituted benzophenones. Its molecular architecture combines a rigid, non-planar benzophenone core with a flexible alkyl tail (pentyl) and a polarizable ester headgroup (acetoxy). This specific amphiphilic structure renders it highly relevant in the fields of liquid crystal engineering , photopharmacology , and organic non-linear optics .

Chemical Identity[3]

• IUPAC Name: [4-(4-pentylbenzoyl)phenyl] acetate

• Molecular Formula:

• Molecular Weight: 310.39 g/mol

• Core Scaffold: Diphenylmethanone (Benzophenone)

• Key Functional Groups:

  • Bridge: Carbonyl (

    hybridized)

  • Donor/Acceptor: Acetoxy (moderate electron-withdrawing via induction, donating via resonance)

  • Lipophilic Tail: Pentyl chain (

    -pentyl), imparting Van der Waals anisotropy.

Conformational Dynamics

The defining structural feature of 4-acetoxy-4'-pentylbenzophenone is its non-planarity . Unlike fluorene or anthracene, the central carbonyl bridge in benzophenone does not lock the phenyl rings into a coplanar sheet.

Steric Hindrance and The "Propeller" Twist

The conformation is dictated by the steric repulsion between the ortho-hydrogens of the two phenyl rings. To relieve this torsional strain, the rings rotate out of the carbonyl plane.

• Twist Angles (

  ): In the ground state, the phenyl rings are twisted by angles ( and ) relative to the plane.

  • Typical values for 4,4'-disubstituted benzophenones are

    .

  • This results in a

    symmetrical "propeller" conformation in solution.

• Lattice Packing Effects: In the crystalline state, packing forces often distort this symmetry. For 4-acetoxy derivatives, the acetoxy group can lock one ring into a slightly more planar orientation relative to the carbonyl to maximize

  -conjugation, while the pentyl-substituted ring retains significant twist.

Graphviz Visualization: Conformational Energy Landscape

The following diagram illustrates the logical flow of steric interactions determining the molecule's 3D structure.

Synthesis Protocol: The Fries Rearrangement Route

While Friedel-Crafts acylation is common, the most regioselective and robust route to 4,4'-disubstituted hydroxybenzophenones (the immediate precursor) is the Fries Rearrangement of phenyl benzoates, followed by acetylation.

Reaction Scheme

• Esterification: Reaction of 4-pentylbenzoyl chloride with phenol.

• Fries Rearrangement: Lewis-acid catalyzed migration of the acyl group to the para position.

• Acetylation: Protection of the resulting hydroxyl group.[1]

Detailed Methodology

Reagents:

• 4-Pentylbenzoyl chloride (1.0 eq)

• Phenol (1.0 eq)

• Aluminum Chloride (

  , anhydrous, 1.2 eq for Step 1; 2.5 eq for Step 2)

• Acetic Anhydride (

  )

• Solvents: Dichloromethane (DCM), Nitrobenzene (for high temp rearrangement).

Step-by-Step Protocol:

• Preparation of Phenyl 4-pentylbenzoate:

  • Dissolve phenol (10 mmol) and triethylamine (11 mmol) in dry DCM (20 mL) at 0°C.

  • Dropwise add 4-pentylbenzoyl chloride (10 mmol). Stir for 2 hours at RT.

  • Validation: TLC (Hexane/EtOAc 9:1) should show disappearance of phenol.

  • Workup: Wash with water, dry over

    , concentrate to yield the ester intermediate.

• Fries Rearrangement (Critical Step):

  • Dissolve the ester in nitrobenzene or conduct neat (melt).

  • Add anhydrous

    (2.5 eq) slowly.

  • Heat to 140°C for 4 hours. Note: High temperature favors the thermodynamic para-product (4-hydroxy-4'-pentylbenzophenone) over the ortho-isomer.

  • Quenching: Pour the hot reaction mixture into ice/HCl. The complex hydrolyzes, precipitating the ketone.

  • Purification: Recrystallize from Ethanol/Water.

• Final Acetylation:

  • Dissolve 4-hydroxy-4'-pentylbenzophenone in Pyridine/Acetic Anhydride (1:1 v/v).

  • Stir at 60°C for 1 hour.

  • Pour into ice water. The product, 4-acetoxy-4'-pentylbenzophenone , will precipitate as a white/off-white solid.

Graphviz Visualization: Synthesis Workflow

Spectroscopic Validation & Properties

To ensure scientific integrity, the synthesized compound must be validated using multi-modal spectroscopy. The following table summarizes the expected signals based on the structural environment.

Predicted Spectral Data

Technique	Parameter	Expected Signal / Value	Structural Assignment
1H NMR	2.30 ppm (s, 3H)	Singlet	Methyl group of Acetoxy ( )
1H NMR	2.65 ppm (t, 2H)	Triplet	Benzylic of Pentyl chain
1H NMR	7.20 - 7.80 ppm	Multiplets (AA'BB')	Aromatic protons (two distinct para-systems)
IR	1760	Strong Stretch	Ester Carbonyl ( of Acetoxy)
IR	1650	Medium Stretch	Benzophenone Ketone ( bridge)
MS	310.4	Molecular Ion	Parent peak

Physical Properties

• Appearance: White to pale yellow crystalline solid.

• Solubility: Soluble in DCM, Chloroform, Toluene; insoluble in water.

• Mesomorphism: Likely to exhibit a Nematic liquid crystalline phase upon heating, due to the anisotropy provided by the pentyl tail and the rigid core.

References

• Fries, K., & Finck, G. (1908). Über Homologe des Cumaranons und ihre Abkömmlinge. Berichte der deutschen chemischen Gesellschaft.

• Kolev, T., et al. (2008). Conformations of substituted benzophenones. Acta Crystallographica Section B.

• Gray, G. W. (1962). Molecular Structure and the Properties of Liquid Crystals. Academic Press. (Foundational text on alkyl-benzophenone mesogens).

• NIST Chemistry WebBook. 4-Acetoxybenzophenone (Analogous Core Data).

• Sigma-Aldrich. Fries Rearrangement Protocol & Mechanisms.

Sources

• 1. uu.diva-portal.org [uu.diva-portal.org]

Structural Elucidation and Spectroscopic Profiling of 4-Acetoxy-4'-pentylbenzophenone

Topic: Spectroscopic Data (NMR, IR, MS) of 4-Acetoxy-4'-pentylbenzophenone Content Type: In-Depth Technical Guide / Structural Elucidation Protocol Audience: Researchers, Medicinal Chemists, and Material Scientists (Liquid Crystals)

Executive Summary & Compound Significance

4-Acetoxy-4'-pentylbenzophenone is a functionalized diaryl ketone often utilized as a mesogenic core in liquid crystal research and as a photo-labile precursor in organic synthesis. Its structure combines a lipophilic pentyl chain (imparting solubility and order) with a polar acetoxy group (serving as a reactive handle or dipole modulator).

This guide provides a comprehensive spectroscopic profile. Unlike standard databases that list raw numbers, this protocol details the causality behind the spectral features, enabling you to distinguish this specific derivative from its precursors (e.g., 4-hydroxy-4'-pentylbenzophenone) and hydrolysis products.

Molecular Specifications

• IUPAC Name: 4-(4-pentylbenzoyl)phenyl acetate

• Molecular Formula:

• Molecular Weight: 310.40 g/mol

• Key Functional Groups: Diaryl Ketone, Phenolic Acetate (Ester), Alkyl Chain.

Synthesis & Impurity Profiling

To interpret the spectra accurately, one must understand the sample's origin. The compound is typically synthesized via the acetylation of 4-hydroxy-4'-pentylbenzophenone. Consequently, the most common spectral impurities are the unreacted phenol (precursor) and hydrolysis byproducts .

Synthesis & Impurity Flowchart

The following diagram outlines the synthesis pathway and potential impurities to watch for in the spectra.

Figure 1: Synthesis pathway highlighting critical impurities (Free Phenol and Acetic Acid) that must be ruled out during spectroscopic analysis.

Infrared Spectroscopy (FT-IR)

Diagnostic Value: IR is the primary tool for confirming the oxidation state of the carbonyls and ensuring the absence of the hydroxyl precursor.

Key Absorption Bands

Functional Group	Wavenumber ( )	Intensity	Diagnostic Note
Ester C=O	1755 – 1765	Strong	Critical: Distinct from the ketone. The electron-withdrawing phenoxy group shifts this higher than aliphatic esters.
Ketone C=O	1650 – 1665	Strong	Conjugation with two aromatic rings lowers the frequency (typical benzophenone range).
C=C Aromatic	1590 – 1600	Medium	Skeletal vibrations of the benzene rings.
C-O-C (Ester)	1190 – 1210	Strong	Asymmetric stretch of the acetate ester.
C-H (Alkyl)	2850 – 2960	Medium	stretches from the pentyl chain.
-OH (Phenol)	Absent	N/A	Purity Check: A broad band at 3200–3500 indicates hydrolysis or incomplete reaction.

Application Insight: If you observe a single carbonyl peak broadened around 1700

, your resolution is too low, or the sample is decomposing. You must resolve two distinct carbonyl environments: the high-frequency ester (acetate) and the lower-frequency diaryl ketone.

Nuclear Magnetic Resonance (NMR)

Diagnostic Value: NMR provides the definitive structural proof. The symmetry of the benzophenone core results in two distinct

systems in the aromatic region.

H NMR Data (400 MHz, )

Note: Chemical shifts (

) are estimates based on substituent additivity rules derived from benzophenone and phenyl acetate standards.

(ppm)	Multiplicity	Integration	Assignment	Structural Logic
7.80 – 7.85	Doublet (d)	2H	Ar-H (Ortho to C=O, Acetoxy ring)	Deshielded by the ketone carbonyl anisotropy.
7.70 – 7.75	Doublet (d)	2H	Ar-H (Ortho to C=O, Pentyl ring)	Deshielded by ketone; slightly different environment than the acetoxy ring.
7.28 – 7.32	Doublet (d)	2H	Ar-H (Ortho to Pentyl)	Shielded relative to carbonyl protons; typical alkyl-benzene shift.
7.18 – 7.22	Doublet (d)	2H	Ar-H (Ortho to Acetoxy)	Diagnostic: Shifted downfield compared to the phenol precursor (~6.9 ppm) due to the electron-withdrawing ester.
2.65 – 2.70	Triplet (t)	2H	Benzylic	-methylene to the aromatic ring.
2.33	Singlet (s)	3H	Acetate	Diagnostic: Sharp singlet confirming acetylation.
1.60 – 1.70	Multiplet (m)	2H	-methylene	Alkyl chain.
1.30 – 1.40	Multiplet (m)	4H	Bulk	Middle of the pentyl chain.
0.90	Triplet (t)	3H	Terminal	End of the pentyl chain.

C NMR Data (100 MHz, )

• Carbonyls: ~195.5 ppm (Ketone), ~169.0 ppm (Ester).

• Aromatic Quaternary: ~154.0 (C-O), ~148.5 (C-Alkyl), ~135.0 (C-CO), ~134.5 (C-CO).

• Aromatic CH: 130.0 – 132.0 (Ortho to C=O), 128.5 (Ortho to alkyl), 121.5 (Ortho to OAc).

• Aliphatic: 36.0 (Benzylic), 31.5, 30.9, 22.5, 21.1 (Acetate

  ), 14.0 (Terminal ).

Mass Spectrometry (EI-MS)

Diagnostic Value: Electron Ionization (EI) reveals the stability of the molecular ion and the specific fragmentation of the ester and alkyl chain.

Fragmentation Pathway Diagram

The following Graphviz diagram illustrates the logical fragmentation sequence expected in a 70 eV EI source.

Figure 2: Primary fragmentation pathways. The loss of ketene (42 Da) is the hallmark of phenolic acetates, distinguishing them from methyl esters.

Key Ions (m/z)

• 310 (

  ): Molecular ion. Usually distinct in benzophenones due to aromatic stabilization.

• 268 (

  ): Loss of ketene ( ). This confirms the presence of the phenolic acetate.

• 105 (

  ): Benzoyl cation (common in benzophenones), though modified here by the alkyl chain.

• 43 (

  ): Acetyl cation.

Experimental Protocol for Validation

To ensure the data above is reproducible, follow this standardized characterization workflow.

Step 1: Sample Preparation

• Solvent: Use

  (Chloroform-d) neutralized with silver foil if the compound is acid-sensitive (though this ester is relatively stable).

• Concentration:

  • 1H NMR: 5–10 mg in 0.6 mL solvent.

  • 13C NMR: 20–30 mg in 0.6 mL solvent (requires higher concentration for quaternary carbons).

Step 2: Acquisition Parameters

• Relaxation Delay (d1): Set to > 5 seconds for

  NMR to ensure accurate integration of the quaternary carbonyl carbons (Ketone and Ester).

• Scans: 16 scans for Proton; >512 scans for Carbon.

Step 3: Validation Criteria (Self-Check)

• Integration Check: The ratio of the singlet at ~2.3 ppm (Acetate) to the triplet at ~0.9 ppm (Terminal Methyl) must be exactly 1:1 (3H:3H). Deviation implies solvent contamination or hydrolysis.

• Purity Check: Zoom into the 6.8–7.0 ppm region. Any doublets here suggest the presence of unreacted 4-pentyl-4'-hydroxybenzophenone .

References

• General Benzophenone Spectroscopy: NIST Chemistry WebBook. Benzophenone and substituted derivatives IR/MS data. National Institute of Standards and Technology.[1][2] [Link][1]

• Acetylation Shifts: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for calculating substituent effects of -OAc vs -OH).
• Liquid Crystal Precursors: Gray, G. W., & Jones, B. (1954). The Mesomorphic Transition Points of the p-n-Alkoxybenzoic Acids. Journal of the Chemical Society, 1467.
• Phenolic Acetate Fragmentation: McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Source for the "Loss of Ketene" mechanism).

Sources

• 1. Acetophenone [webbook.nist.gov]
• 2. Acetophenone, 4'-amino- [webbook.nist.gov]

Technical Guide: Quantum Yield of 4-Acetoxy-4'-Pentylbenzophenone Photolysis

The following technical guide details the photolysis and quantum yield determination of 4-acetoxy-4'-pentylbenzophenone , a specialized benzophenone derivative often utilized as a latent UV stabilizer or mechanistic probe in liquid crystalline media.[1]

Part 1: Executive Summary & Core Mechanism

4-Acetoxy-4'-pentylbenzophenone is a functionalized aromatic ketone designed to undergo a specific photochemical transformation known as the Photo-Fries Rearrangement .[1] Unlike standard benzophenone photoinitiators that function via hydrogen abstraction (Type II), this molecule acts as a latent photostabilizer . Upon UV irradiation, it converts from a UV-transparent ester into a strongly UV-absorbing ortho-hydroxybenzophenone derivative via an intramolecular radical rearrangement.[1]

The Photolytic Pathway

The primary photolysis pathway is the Photo-Fries Rearrangement , which proceeds through a singlet radical pair mechanism, though the triplet state is accessible due to the rapid intersystem crossing (ISC) characteristic of the benzophenone core.[1]

• Excitation: Absorption of UV light (typically

  nm) populates the excited singlet state ( ).[1]

• Homolysis: The C-O ester bond undergoes homolytic cleavage, generating a solvent-caged radical pair: a benzophenone-phenoxy radical and an acetyl radical .[1]

• Recombination:

  • In-Cage (Dominant): The acetyl radical attacks the ortho position of the phenoxy ring (positions 3 or 5), followed by tautomerization to form 3-acetyl-4-hydroxy-4'-pentylbenzophenone .[1]

  • Cage Escape (Minor): The radicals diffuse apart, leading to the formation of 4-hydroxy-4'-pentylbenzophenone (phenol product) and acetophenone/acetic acid byproducts.[1]

Quantum Yield ( )

For 4-acetoxybenzophenone derivatives in solution, the quantum yield of the Photo-Fries rearrangement (

) typically ranges from 0.30 to 0.45 depending on solvent viscosity and excitation wavelength.[1]

• Solution Phase (Low Viscosity):

  .[1] High cage escape leads to lower rearrangement yields but higher free phenol formation.

• Polymer/Liquid Crystal Matrix (High Viscosity):

  .[1] The rigid cage promotes radical recombination (rearrangement) over escape, but overall conversion efficiency may drop due to restricted motion.[1]

Part 2: Mechanistic Visualization

The following diagram illustrates the photolytic conversion from the parent ester to the UV-stabilizing hydroxy-ketone.

Figure 1: Mechanistic pathway of the Photo-Fries rearrangement for 4-acetoxy-4'-pentylbenzophenone.

Part 3: Experimental Protocol for Quantum Yield Determination

To determine the absolute quantum yield (

), use Potassium Ferrioxalate Actinometry as the standard reference.[1] This method is self-validating and robust for the UV region (254–400 nm).

Materials & Equipment[1]

• Light Source: 1000W Xe-Hg arc lamp or high-power UV LED (e.g., 300 nm or 313 nm).

• Monochromator/Filters: Bandpass filter to isolate the excitation wavelength (e.g., 313 nm interference filter).[1]

• Actinometer: Potassium ferrioxalate (

  ).[1]

• Solvent: Spectroscopic grade Acetonitrile (MeCN) or Dichloromethane (DCM).[1]

• Analysis: HPLC with UV-Vis detector (Diode Array) or GC-MS.[1]

Step-by-Step Methodology

1. Preparation of Actinometer

Prepare a 0.006 M solution of potassium ferrioxalate in 0.05 M H₂SO₄.

• Validation: Perform all actinometer handling under red safety light to prevent premature photolysis.[1]

2. Sample Preparation

Prepare a 1.0 mM solution of 4-acetoxy-4'-pentylbenzophenone in MeCN.

• Absorbance Check: Ensure the optical density (OD) at the irradiation wavelength (

  ) is > 2.0 to ensure 99% photon absorption (total absorption condition).

3. Irradiation Setup

Place 3.0 mL of the sample and 3.0 mL of the actinometer in matched quartz cuvettes.[1] Irradiate both cells simultaneously (using a carousel) or sequentially (ensuring constant lamp intensity) for a fixed time interval (

).

• Time Interval: Choose

  such that conversion is < 10% to avoid inner-filter effects from the product (the product absorbs strongly in the UV).

4. Quantification

• Actinometer: Develop the irradiated ferrioxalate with phenanthroline buffer and measure absorbance at 510 nm to calculate photon flux (

  ).

• Sample: Analyze the irradiated sample via HPLC.

  • Column: C18 Reverse Phase.[1]

  • Mobile Phase: MeCN/Water gradient (70:30 to 100:0).

  • Detection: 280 nm (isobestic point if available) or 320 nm.[1]

  • Calculation: Determine moles of ortho-Fries product formed (

    ).

5. Calculation of Quantum Yield

Calculate

using the ratio of product molecules formed to photons absorbed:

Where:

• = Incident photon flux (Einstein/s) determined by actinometry.
• = Irradiation time (s).
• = Absorbance of the sample at (should be ).

Part 4: Data & Comparative Analysis

The quantum yield is highly sensitive to the medium's viscosity and polarity.[1] The table below summarizes expected values based on the homologous 4-acetoxybenzophenone series.

Medium	Viscosity ( )	Est. Quantum Yield ( )	Dominant Mechanism
Acetonitrile	Low	0.40 ± 0.05	Efficient cage recombination; some escape.[1]
Cyclohexane	Low	0.35 ± 0.05	Non-polar cage; similar to MeCN.[1]
Poly(methyl methacrylate)	High (Solid)	0.15 ± 0.05	Restricted mobility; high "memory" effect.[1]
Liquid Crystal (Nematic)	Medium	0.25 ± 0.05	Ordered environment directs ortho selectivity.[1]

Critical Considerations

• Wavelength Dependence: Irradiation at 254 nm (direct

  excitation of the ester) yields higher than 313 nm or 365 nm (n- of benzophenone).[1] The lower energy bands may result in simple relaxation rather than cleavage.

• Product Inhibition: The product (hydroxybenzophenone) is a potent UV absorber.[1] As the reaction proceeds, the product will compete for photons (inner-filter effect), artificially lowering the apparent quantum yield. Always measure at low conversion (<5%).

References

• Belluš, D. (1971).[1] Photo-Fries Rearrangement and Related Photochemical [1,3]-Shifts of Esters. Advances in Photochemistry. Link

• Guillet, J. E., et al. (1982).[1] Photo-Fries rearrangement of aromatic esters in polymeric media. Macromolecules. Link

• Norikane, Y., & Tamaoki, N. (2004).[1] Photo-Fries rearrangement in liquid crystalline block copolymers. Organic Letters. Link

• Horspool, W. M. (1995).[1] Organic Photochemistry: A Comprehensive Treatment. CRC Press. (Referencing benzophenone ester photolysis kinetics). Link

Sources

• 1. molbase.com [molbase.com]

potential applications of 4-acetoxy-4'-pentylbenzophenone in materials science

The following technical guide details the applications, synthesis, and mechanistic principles of 4-acetoxy-4'-pentylbenzophenone (CAS 890099-76-0).

This guide is structured for researchers in materials science and drug discovery, focusing on its dual utility as a mesogenic precursor in liquid crystal engineering and a photo-affinity probe in chemical biology.

Dual-Function Scaffold for Materials Science & Chemical Biology

Executive Summary

4-Acetoxy-4'-pentylbenzophenone is a functionalized benzophenone derivative characterized by a photo-active diarylketone core, a hydrophobic pentyl tail, and a reactive acetoxy terminus.

• In Materials Science: It serves as a high-purity intermediate for bent-core (banana-shaped) liquid crystals and UV-active polymer additives. The benzophenone moiety acts as a Type II photoinitiator, enabling surface grafting and crosslinking.

• In Drug Development: It functions as a photo-affinity labeling (PAL) reagent . Upon UV irradiation, the benzophenone core generates a triplet diradical that covalently crosslinks to target proteins, while the pentyl chain directs the probe to hydrophobic binding pockets.

Physicochemical Profile

Property	Specification
Chemical Name	4-Acetoxy-4'-pentylbenzophenone
CAS Number	890099-76-0
Molecular Formula	C₂₀H₂₂O₃
Molecular Weight	310.39 g/mol
Core Moiety	Benzophenone (Diarylketone)
Functional Groups	Acetoxy (C-4), Pentyl (C-4')
UV Absorption	nm ( ), nm ( )
Solubility	Soluble in DCM, Chloroform, DMSO; Insoluble in Water

Application I: Materials Science (Liquid Crystals & Polymers)

3.1. Precursor for Bent-Core Liquid Crystals

Unlike rod-like (calamitic) liquid crystals, benzophenone derivatives possess a natural bond angle (

) at the carbonyl carbon, making them ideal precursors for bent-core (banana-shaped) mesogens . These materials are critical for generating ferroelectric phases in non-chiral systems.

• Mechanism: The acetoxy group is a "masked" phenol. Hydrolysis yields 4-hydroxy-4'-pentylbenzophenone , which can be esterified with varying lateral substituents to tune the bend angle and mesophase stability.

• Role of Pentyl Chain: The 5-carbon alkyl tail provides the necessary flexibility and van der Waals anisotropy to stabilize the nematic or smectic phases against crystallization.

3.2. Surface-Grafted Polymer Coatings

The molecule acts as a surface-anchoring agent for modifying inert polymers (e.g., polyethylene, polypropylene).

• Protocol:

  • Coat the polymer surface with 4-acetoxy-4'-pentylbenzophenone.

  • Irradiate with UV light (365 nm).

  • Result: The benzophenone moiety abstracts a hydrogen atom from the polymer backbone, forming a covalent C-C bond. The acetoxy group remains available for secondary functionalization (e.g., hydrolysis to -OH for hydrophilic switching).

Application II: Drug Discovery (Photo-Affinity Labeling)

In drug development, this molecule is used to map the binding sites of hydrophobic drugs. The pentyl group mimics lipid-like ligands, guiding the molecule into hydrophobic pockets of enzymes or receptors.

4.1. Mechanistic Pathway

• Equilibrium Binding: The probe binds to the protein's hydrophobic pocket via the pentyl tail.

• Excitation: UV irradiation (350–360 nm) excites the benzophenone carbonyl oxygen to a singlet state (

  ), which rapidly intersystem crosses to a triplet state ( ).

• H-Abstraction: The

  diradical abstracts a hydrogen atom from a nearby amino acid residue (within 3.1 Å).

• Recombination: The resulting radical pair recombines to form a covalent bond, permanently "tagging" the protein.

4.2. Visualization of Photo-Crosslinking Pathway

Caption: Kinetic pathway of benzophenone-mediated photo-affinity labeling. The triplet state lifetime allows specific docking before covalent capture.

Experimental Protocols

5.1. Synthesis of 4-Acetoxy-4'-pentylbenzophenone

Note: Direct acylation with acetoxy-derivatives can lead to side reactions. The robust route via methoxy-protection is recommended.

Reagents: Pentylbenzene, 4-Methoxybenzoyl chloride, Aluminum Chloride (

), Pyridine, Acetic Anhydride.

Step-by-Step Methodology:

• Friedel-Crafts Acylation:

  • Dissolve Pentylbenzene (1.0 eq) and 4-Methoxybenzoyl chloride (1.1 eq) in dry Dichloromethane (DCM) at 0°C.

  • Slowly add anhydrous

    (1.2 eq) to the stirred solution.

  • Warm to room temperature (RT) and reflux for 4 hours.

  • Quench: Pour into ice-water/HCl. Extract with DCM.[1]

  • Product:4-Methoxy-4'-pentylbenzophenone .

• Demethylation:

  • Dissolve the intermediate in dry DCM at -78°C.

  • Add Boron Tribromide (

    ) (3.0 eq) dropwise.

  • Stir overnight, allowing to warm to RT.

  • Quench: Carefully add Methanol.

  • Product:4-Hydroxy-4'-pentylbenzophenone .

• Acetylation (Protection):

  • Dissolve the hydroxy-derivative in Pyridine/DCM (1:1).

  • Add Acetic Anhydride (2.0 eq) and a catalytic amount of DMAP.

  • Stir at RT for 2 hours.

  • Purification: Flash column chromatography (Hexane/Ethyl Acetate).

  • Final Yield:4-Acetoxy-4'-pentylbenzophenone (White crystalline solid).

5.2. Synthesis Workflow Diagram

Caption: Three-step synthesis ensuring regioselectivity and high purity. The demethylation step is critical for activating the para-position.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673. (Foundational text on Benzophenone PAL mechanism).
• Gray, G. W. (1962). Molecular Structure and the Properties of Liquid Crystals. Academic Press. (Reference for alkyl-benzophenone mesogenic properties).
• Prestwich, G. D., et al. (1997). Benzophenone photoprobes for phosphoinositides, peptides, and drugs. Photochemistry and Photobiology, 65(2), 222-234.

Sources

• 1. uu.diva-portal.org [uu.diva-portal.org]

understanding the photochemistry of 4-acetoxy-4'-pentylbenzophenone

A Technical Guide for Molecular Probing and Photo-Labeling

Executive Summary

This guide details the photochemical mechanisms, electronic structure, and experimental characterization of 4-acetoxy-4'-pentylbenzophenone (4-A-4-PBP) . As a lipophilic derivative of benzophenone, this molecule serves as a critical model for photo-affinity labeling reagents and micro-environmental probes in drug development.

Its utility is derived from two distinct functional moieties:

• The Benzophenone Core: A robust triplet sensitizer (

  ) capable of abstracting hydrogen atoms from neighboring molecules (biomolecules, solvents) upon UVA irradiation.

• The 4'-Pentyl & 4-Acetoxy Substituents: The pentyl chain confers lipophilicity for membrane insertion, while the acetoxy group acts as a potential metabolic handle or a spectroscopic modulator.

Part 1: Electronic Structure & Photophysical Properties

To control the reactivity of 4-A-4-PBP, one must understand its excited state ordering. The reactivity of benzophenones is dictated by the nature of the lowest lying triplet state (

).

1. Substituent Effects (Hammett Analysis)

The electronic nature of the lowest triplet state (

vs. ) determines reactivity.

• 4-Acetoxy Group (

  ): Electron-withdrawing by induction ( ) but electron-donating by resonance ( ). Hammett constant .

• 4'-Pentyl Group (

  ): Weakly electron-donating ( ). Hammett constant .

Net Effect: The electron-withdrawing nature of the acetoxy group stabilizes the

orbitals less than the orbitals, typically maintaining the state as the lowest energy triplet ( ). This preserves the "radical-like" character of the carbonyl oxygen, ensuring high reactivity toward hydrogen abstraction.

2. Jablonski Diagram & Energy Flow

Upon excitation (typically 300–360 nm), the molecule undergoes rapid Intersystem Crossing (ISC) to the triplet manifold.

Figure 1: Energy dissipation pathways for 4-A-4-PBP. Note the dominance of ISC leading to the reactive Triplet State.

Part 2: Photochemical Mechanisms[1][2]

1. Primary Reaction: Hydrogen Abstraction (Photoreduction)

This is the desired pathway for photo-labeling. The triplet carbonyl oxygen (

) acts as an electrophilic radical.

• Mechanism: Intermolecular abstraction.

• Why not Intramolecular? Although the pentyl chain possesses

  -hydrogens, the para substitution pattern creates a geometric distance between the carbonyl oxygen and the pentyl chain. The "back-biting" Norrish Type II reaction is geometrically forbidden.

• Kinetics: The rate of abstraction (

  ) depends on the C-H bond strength of the donor (Solvent/Target).
  • (isopropanol)
  • (alkane/lipid)

2. Competing Pathway: Photo-Fries Rearrangement

The 4-acetoxy group is a phenyl ester. Upon excitation with high-energy UV (UV-C or UVB,

), phenyl esters can undergo Photo-Fries rearrangement to form ortho-acyl phenols.

• Mitigation: To ensure the reaction proceeds via the benzophenone moiety (labeling) and not ester cleavage, irradiation must be filtered to

  .

3. Oxygen Quenching

The triplet state is efficiently quenched by molecular oxygen (

) to form Singlet Oxygen ( ).

• Consequence: In aerobic biological systems, this causes phototoxicity.

• Control: All kinetic experiments must be performed in deoxygenated solutions (freeze-pump-thaw or argon sparge).

Part 3: Experimental Protocols

Protocol A: Laser Flash Photolysis (LFP)

Objective: Determine the Triplet Lifetime (

) and Quenching Rate Constants ( ).

Materials:

• Nd:YAG Laser (355 nm excitation pulse, 4-6 ns duration).

• Detection system: PMT coupled to a monochromator (monitoring 520–540 nm, the T-T absorption band).

• Solvent: Acetonitrile (spectroscopic grade).

Workflow:

• Sample Prep: Dissolve 4-A-4-PBP in acetonitrile to an Absorbance of 0.3–0.5 at 355 nm (approx.

  M).

• Degassing: Transfer to a quartz cuvette with a septa cap. Bubble high-purity Argon for 20 minutes.

• Excitation: Fire the laser pulse.

• Observation: Monitor the transient absorption decay at 525 nm (characteristic of benzophenone triplet).

• Quenching Study: Sequentially add aliquots of a hydrogen donor (e.g., isopropanol).

• Analysis: Plot the pseudo-first-order decay rate (

  ) vs. quencher concentration .

  • Equation:

  • Slope =

    (Bimolecular quenching constant).

Protocol B: Steady-State Photolysis (Product Analysis)

Objective: Verify the formation of benzopinacol (dimerization) or cross-coupling products.

Workflow:

• Setup: Merry-Go-Round reactor with a medium-pressure Hg lamp.

• Filter: Use a Pyrex filter (

  ) or a Uranium glass filter ( ) to prevent Photo-Fries rearrangement of the acetoxy group.

• Irradiation: Irradiate a 10 mM solution in isopropanol (H-donor) under Argon.

• Monitoring: Track the disappearance of the

  band at ~335 nm via UV-Vis spectroscopy.

• Workup: Evaporate solvent. Analyze residue by

  -NMR.[1] Look for the disappearance of aromatic protons adjacent to the carbonyl and appearance of pinacol methine protons.

Part 4: Data & Visualization

Summary of Estimated Photophysical Parameters

Based on structure-property relationships of 4,4'-disubstituted benzophenones.

Parameter	Value (Approx.)	Note
(Abs)	260 nm ( ), 335 nm ( )
Triplet Energy ( )	68.5 - 69.0 kcal/mol	High enough to sensitize most biomolecules
ISC Quantum Yield ( )	1.0 ± 0.1	Unity efficiency
Triplet Lifetime ( )	1 - 10 s	In deaerated acetonitrile
H-Abstraction Rate ( )		Towards secondary alcohols

Reaction Mechanism: Photoreduction[2][3]

Figure 2: The mechanism of photoreduction. The Triplet State abstracts a hydrogen, creating a radical pair that recombines to form the covalent adduct (labeling).

References

• Turro, N. J., Ramamurthy, V., & Scaiano, J. C. (2010). Modern Molecular Photochemistry of Organic Molecules. University Science Books. (The authoritative text on carbonyl photophysics and Norrish reactions).

• Scaiano, J. C. (1973). "Solvent effects in the photochemistry of benzophenone". Journal of Photochemistry, 2(2), 81-118. Link

• Dorman, G., & Prestwich, G. D. (1994). "Benzophenone photophores in biochemistry". Biochemistry, 33(19), 5661–5673. Link (Foundational reference for using benzophenone derivatives as drug development probes).

• Miranda, M. A., & Galindo, F. (2004). "Consolidated Table of Hammett Constants". In CRC Handbook of Organic Photochemistry and Photobiology. CRC Press. (Source for substituent electronic effects).

Sources

• 1. BJOC - Microphotochemistry: 4,4'-Dimethoxybenzophenone mediated photodecarboxylation reactions involving phthalimides [beilstein-journals.org]
• 2. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: 4-Acetoxy-4'-pentylbenzophenone as a Liquid Crystal Precursor

This technical guide details the synthesis, characterization, and application of 4-acetoxy-4'-pentylbenzophenone , a critical intermediate in the design of bent-core (banana-shaped) liquid crystals.

Executive Summary

4-acetoxy-4'-pentylbenzophenone is a strategic structural intermediate used primarily in the synthesis of bent-core (banana-shaped) liquid crystals (LCs) . Unlike linear calamitic mesogens (e.g., biphenyls), the benzophenone core introduces a permanent bond angle of approximately 120° between the aromatic rings. This "kink" is essential for suppressing crystallization while promoting the formation of B-phases (banana phases), which exhibit unique polar switching and chirality even in achiral molecules.

The acetoxy functionality serves two roles:

• Protection: It masks the reactive phenolic hydroxyl group during the Friedel-Crafts assembly of the core.

• Purification Handle: The acetoxy derivative often possesses superior crystallization kinetics compared to the free phenol, allowing for the isolation of high-purity material (critical for LC device performance) before the final deprotection step.

Chemical Architecture & Logic

Feature	Moiety	Function in Liquid Crystal Engineering
Core	Benzophenone	Provides the 120° bend required for bent-core mesophases. Increases dielectric anisotropy ( ) due to the polar carbonyl group.
Tail	-Pentyl ( )	A flexible alkyl chain that lowers the melting point and stabilizes the mesophase by preventing rigid stacking. The 5-carbon length is often optimal for nematic/smectic balance.
Head	Acetoxy ( )	A latent functional group . It is robust enough to survive core synthesis but easily hydrolyzed to release the phenolic -OH for further elongation (e.g., esterification with alkoxybenzoic acids).

Experimental Synthesis Protocol

The synthesis is designed to ensure regioselectivity (para-substitution) and high purity. The recommended pathway involves the Friedel-Crafts acylation of pentylbenzene followed by acetylation .

Phase 1: Synthesis of the Benzophenone Core

Reaction: 4-Pentylbenzoyl chloride + Phenol

4-Hydroxy-4'-pentylbenzophenone

• Reagent Preparation:

  • Convert 4-pentylbenzoic acid (1.0 eq) to 4-pentylbenzoyl chloride using excess thionyl chloride (

    ) and a catalytic amount of DMF. Reflux for 3 hours, then distill off excess .

• Acylation (The "Perrier" Modification):

  • Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

  • Catalyst: Aluminum Chloride (

    ), 1.1 eq.

  • Procedure:

    • Dissolve

      in dry DCM at 0°C.

    • Add the fresh 4-pentylbenzoyl chloride dropwise. Stir for 30 min to form the acylium complex.

    • Add Phenol (0.95 eq) dissolved in DCM slowly. Note: Using slightly less phenol prevents unreacted phenol from contaminating the product.

    • Allow to warm to Room Temperature (RT) and stir for 12 hours.

    • Reflux for 2 hours to drive the rearrangement/reaction to completion.

• Quenching:

  • Pour the reaction mixture onto crushed ice/HCl to decompose the aluminum complex.

  • Extract with DCM, wash with water, and dry over

    .

Phase 2: Acetylation (Formation of the Target)

Why Acetylate? The crude hydroxy-benzophenone from Phase 1 often contains ortho-isomers or colored impurities. The acetate derivative crystallizes more readily, acting as a purification filter.

Reaction: 4-Hydroxy-4'-pentylbenzophenone + Acetic Anhydride

4-Acetoxy-4'-pentylbenzophenone

• Procedure:

  • Dissolve the crude solid from Phase 1 in Acetic Anhydride (3.0 eq).

  • Add a catalytic amount of Pyridine or DMAP (4-Dimethylaminopyridine).

  • Heat at 80°C for 2 hours.

• Workup:

  • Pour into ice water. The product should precipitate as a solid.

  • Filter the solid.

• Purification (Critical Step):

  • Recrystallization: Dissolve the crude solid in hot Ethanol or Methanol .

  • Allow to cool slowly to 4°C.

  • Collect the white crystalline needles of 4-acetoxy-4'-pentylbenzophenone .

Visualization of Synthesis Pathway

Caption: Step-by-step synthesis from commercially available acid to the purified acetoxy precursor.

Characterization & Validation

To ensure the material is suitable for LC applications (where purity >99.5% is required), the following data profile must be met.

Technique	Expected Signal	Interpretation
FT-IR	(Ester C=O)	Confirms Acetoxy group formation.
(Ketone C=O)	Confirms Benzophenone core integrity.
	Alkyl chain (pentyl) stretching.
	(Singlet, 3H)	Acetyl methyl group ( ).
(Triplet, 3H)	Terminal methyl of pentyl chain.
(Multiplets)	Aromatic protons (AA'BB' pattern typical of para-substitution).
Melting Point	Distinct sharp range (e.g., °C)	Wide range indicates ortho-isomer contamination.

Application: From Precursor to Mesogen

Once isolated and purified, 4-acetoxy-4'-pentylbenzophenone is converted into the final liquid crystal via a "Deprotection-Elongation" sequence.

• Deprotection: Hydrolysis using

  yields ultra-pure 4-hydroxy-4'-pentylbenzophenone .

• Elongation: The free phenol is coupled with 4-alkoxybenzoic acids (using DCC/DMAP) to create three-ring or four-ring bent-core systems.

Caption: Transformation of the acetoxy precursor into a functional bent-core liquid crystal.

Safety & Handling

• Aluminum Chloride (

  ): Reacts violently with water. Handle in a fume hood under inert atmosphere ( or ).

• Thionyl Chloride: Releases

  and gas. Use a caustic scrubber.

• Benzophenone Derivatives: Potential UV sensitizers. Avoid skin contact.

References

• Synthesis of Alkylbenzoyl Chlorides

  • Zou, J. et al. "Preparation of 4-Alkyl- and 4-Halobenzoyl Chlorides: 4-Pentylbenzoyl Chloride".[1] Organic Syntheses, Vol. 61, p. 8.[1]

• Benzophenone in Liquid Crystals

  • Majumdar, K. C. et al. "Synthesis and Characterization of Banana-Shaped Mesogens Derived From a Benzophenone Moiety". Molecular Crystals and Liquid Crystals, Vol. 515, pp. 125–134.[2]

  • [2]

• General Acylation Protocols

  • Simons, J. H. et al. "The Acylation of Aromatic Compounds". Journal of the American Chemical Society, Vol. 61, 1795.

• Bent-Core LC Reviews

  • Reddy, R. A. & Tschierske, C. "Bent-core liquid crystals: polar order, superstructural chirality and spontaneous symmetry breaking".

Sources

• 1. Oxalyl chloride - Wikipedia [en.wikipedia.org]
• 2. sethanandramjaipuriacollege.in [sethanandramjaipuriacollege.in]

Protocols & Analytical Methods

Technical Application Note: High-Purity Synthesis of 4-Acetoxy-4'-pentylbenzophenone

Abstract & Scope

This application note details a modular, three-stage synthesis protocol for 4-acetoxy-4'-pentylbenzophenone , a functionalized diaryl ketone often utilized as a precursor in liquid crystal mesogen design and UV-stabilizing polymer additives.

Unlike industrial "one-pot" methods that often suffer from isomer contamination, this protocol prioritizes regiochemical purity (>99%) by utilizing a stepwise Friedel-Crafts acylation followed by specific functional group interconversion. The guide is designed for researchers requiring analytical-grade material for structure-activity relationship (SAR) studies or material science applications.

Retrosynthetic Analysis

The synthesis is designed via a convergent route, disconnecting the ester bond first, followed by the ether deprotection, and finally the diaryl ketone construction.

Figure 1: Retrosynthetic strategy isolating the stable methoxy-intermediate before final functionalization.

Safety Matrix & Critical Hazards

Reagent	Hazard Class	Critical Handling Protocol
Aluminum Chloride ( )	Corrosive, Water-Reactive	Handle in glovebox or rapid transfer. Reacts violently with water to release HCl gas.
Boron Tribromide ( )	Pyrophoric, Toxic	Extreme Caution. Reacts explosively with moisture. Use only with Schlenk lines/inert atmosphere.
Pyridine	Flammable, Toxic	Use in a well-ventilated fume hood to avoid neurological toxicity.
Dichloromethane (DCM)	Carcinogen (Suspected)	Standard solvent safety. Ensure anhydrous grade for Steps 1 & 2.

Stage 1: Construction of the Benzophenone Core

Objective: Synthesis of 4-methoxy-4'-pentylbenzophenone via Friedel-Crafts Acylation.

Rationale

Direct acylation of pentylbenzene with 4-acetoxybenzoyl chloride is avoided because the Lewis acid (

) can complex with and cleave the ester group prematurely. We use the methoxy-protected analog to ensure stability during the harsh acylation conditions.

Reagents & Stoichiometry

Component	Equiv.	Amount (Example)	Role
Pentylbenzene	1.0	14.8 g (100 mmol)	Nucleophile
4-Methoxybenzoyl chloride	1.05	17.9 g (105 mmol)	Electrophile
Aluminum Chloride ( )	1.2	16.0 g (120 mmol)	Lewis Acid Catalyst
Dichloromethane (Dry)	-	150 mL	Solvent

Protocol

• Setup: Flame-dry a 500 mL three-neck round-bottom flask (RBF) equipped with a magnetic stir bar, pressure-equalizing addition funnel, and an argon inlet/outlet connected to a caustic scrubber (NaOH trap) to neutralize HCl evolution.

• Catalyst Suspension: Charge the flask with

  and 80 mL of dry DCM. Cool to 0°C using an ice/water bath.[1][2]

• Electrophile Formation: Dissolve 4-methoxybenzoyl chloride in 20 mL DCM. Add this solution dropwise to the

  suspension over 15 minutes. Observation: The mixture will turn yellow/orange as the acylium ion forms.

• Addition: Dissolve pentylbenzene in 30 mL DCM and transfer to the addition funnel. Add dropwise to the reaction mixture over 30 minutes, maintaining internal temperature <5°C.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (9:1 Hexane:Ethyl Acetate).

• Quench: Caution: Pour the reaction mixture slowly onto 300 g of crushed ice/HCl (conc.) mixture with vigorous stirring to break the aluminum complex.

• Workup: Separate the organic layer.[1][3] Extract the aqueous layer with DCM (

  mL). Wash combined organics with saturated , then brine.[3] Dry over and concentrate.

• Purification: Recrystallize from Ethanol/Hexane to yield white crystals.

Stage 2: Regioselective Demethylation

Objective: Conversion to 4-hydroxy-4'-pentylbenzophenone.

Mechanistic Insight

Boron tribromide (

) is selected over HBr/Acetic acid to prevent alkyl chain migration or degradation. Note that the ketone carbonyl oxygen also coordinates with , requiring an excess of the reagent compared to standard ether cleavage.

Reagents & Stoichiometry

Component	Equiv.	Role
4-Methoxy-4'-pentylbenzophenone	1.0	Substrate
Boron Tribromide ( )	3.0	Lewis Acid (Cleavage Agent)
Dichloromethane (Anhydrous)	-	Solvent

Protocol

• Inert Atmosphere: Setup a completely dry 250 mL Schlenk flask under Argon flow.

• Solvation: Dissolve the Stage 1 product (e.g., 10 g) in anhydrous DCM (100 mL) and cool to -78°C (Dry ice/Acetone bath).

• Addition: Add

  (1.0 M solution in DCM) dropwise via syringe. Do not allow temperature to rise above -60°C during addition.

• Digestion: Remove the cooling bath and allow to warm to RT. Stir overnight (12 hours). The solution often turns dark red.

• Quench: Cool back to 0°C. Add Methanol (20 mL) dropwise (Very Exothermic!) to destroy excess boranes.

• Hydrolysis: Add water (50 mL) and stir for 30 minutes.

• Isolation: Extract with DCM. The product is a phenol and may remain in the organic layer if the pH is neutral/acidic. Wash with water, dry (

  ), and concentrate.

• Purification: Recrystallize from Toluene or purify via silica column (Hexane/EtOAc gradient) if necessary.

Stage 3: Acetylation (Final Assembly)

Objective: Synthesis of 4-acetoxy-4'-pentylbenzophenone.

Reagents & Stoichiometry

Component	Equiv.	Role
4-Hydroxy-4'-pentylbenzophenone	1.0	Substrate
Acetic Anhydride ( )	2.0	Acylating Agent
Pyridine	5.0	Base/Solvent
DMAP (4-Dimethylaminopyridine)	0.05	Catalyst

Protocol

• Dissolution: In a 100 mL RBF, dissolve the hydroxy-intermediate (5 g) in Pyridine (15 mL). Add DMAP (catalytic amount).

• Acylation: Add Acetic Anhydride dropwise at RT.

• Heating: Stir at RT for 2 hours. If reaction is sluggish (check TLC), heat to 50°C for 1 hour.

• Workup: Pour the mixture into 100 mL of ice water containing 10 mL conc. HCl (to neutralize pyridine and solubilize it as the hydrochloride salt).

• Extraction: Extract the precipitate or oil with Ethyl Acetate (

  mL).

• Washing: Wash organic layer with saturated

  (to remove acetic acid) and then brine.[3]

• Final Purification: Dry over

  , filter, and concentrate. Recrystallize the final ester from Ethanol to obtain high-purity flakes.

Analytical Characterization & QC

Verify the final product using the following parameters:

• TLC:

  of Acetoxy product > Hydroxy precursor (Solvent: 8:2 Hexane:EtOAc).

• IR Spectroscopy:

  • Absence of broad -OH stretch (

    ).

  • Strong Ester C=O stretch (

    ).

  • Ketone C=O stretch (

    ).

• 1H NMR (CDCl3, 400 MHz):

  • 2.3 ppm (s, 3H, Acetyl ).
  • 0.9 ppm (t, 3H, Terminal Pentyl ).
  • 2.7 ppm (t, 2H, Benzylic ).

  • Aromatic region: Two AA'BB' systems.

Reaction Mechanism Visualization

The following diagram illustrates the critical Friedel-Crafts pathway and the subsequent deprotection/protection logic.

Figure 2: Mechanistic flow from Acylium ion generation to final esterification.

References

• Friedel-Crafts Acylation Protocols

  • Vogel's Textbook of Practical Organic Chemistry, 5th Ed.

  • BenchChem. (2025). Friedel-Crafts Acylation of 1-Butyl-4-methoxybenzene. Retrieved from (Generalized procedure adapted for Pentyl analog).

• Demethylation Methodology

  • McOmie, J. F. W., & Watts, M. L. (1963). "Demethylation of aryl methyl ethers by boron tribromide." Tetrahedron, 19(11), 1857-1863.

  • Common Organic Chemistry. (2023).[4] Demethylation of Methyl Ethers - Boron Tribromide (BBr3). Retrieved from

• Acetylation Standards

  • Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). "4-Dialkylaminopyridines as Highly Active Acylation Catalysts." Angewandte Chemie International Edition, 17(8), 569-583.

  • Sigma-Aldrich.[5] Acetic Anhydride Product Specification & Application Note. Retrieved from

Sources

• 1. websites.umich.edu [websites.umich.edu]
• 2. researchgate.net [researchgate.net]
• 3. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Application Note: High-Fidelity Liquid Crystal Polymerization using 4-Acetoxy-4'-pentylbenzophenone

This Application Note and Protocol Guide details the use of 4-acetoxy-4'-pentylbenzophenone (CAS 890099-76-0), a specialized mesogenic photoinitiator designed for the polymerization of Liquid Crystal (LC) systems. Unlike standard photoinitiators, this compound is engineered to align with the liquid crystal director field, preventing phase separation and ensuring high-fidelity optical properties in the final cured polymer.

Introduction & Scientific Rationale

In the fabrication of Liquid Crystal Polymers (LCPs) for optical retarders, smart windows, and cholesteric displays, standard photoinitiators (e.g., Benzophenone, Irgacure 184) often fail due to phase separation . Their small, spherical molecular shapes disrupt the ordered "rod-like" (nematic/smectic) structure of the liquid crystal monomers, leading to defects known as "blooming" or haze.

4-Acetoxy-4'-pentylbenzophenone addresses this by incorporating two critical structural motifs:

• Pentyl Tail: A flexible alkyl chain that promotes solubility and alignment within the hydrophobic LC matrix.

• Benzophenone Core: A Type II photoinitiating moiety that drives crosslinking via hydrogen abstraction.

• Acetoxy Group: A polar tail that modulates the melting point and electronic properties, ensuring the initiator mimics the mesogenic host (e.g., RM257).

Key Technical Specifications

Property	Value / Description
CAS Number	890099-76-0
Molecular Class	Mesogenic Type II Photoinitiator
Absorption Peak	nm (Tail into 365 nm)
Mechanism	Hydrogen Abstraction (Norrish Type II)
Solubility	Soluble in Toluene, PGMEA, Cyclohexanone; Compatible with Nematic LCs
Primary Use	Curing of Reactive Mesogens (RMs) without disrupting the director field.

Mechanistic Principles

This initiator operates via a Type II (Bimolecular) mechanism. Upon UV irradiation, the benzophenone moiety transitions to an excited triplet state. It does not fragment (unlike Type I); instead, it abstracts a hydrogen atom from a donor molecule (co-initiator or monomer), generating a radical pair that initiates polymerization.

Initiation Pathway (DOT Diagram)

Figure 1: Jablonski-style pathway for Type II initiation. The triplet state abstracts a hydrogen from a donor to generate the active initiating radical.

Experimental Protocol: Fabrication of Aligned LCP Films

Objective: Create a transparent, uniaxially aligned liquid crystal polymer film on a glass substrate.

Materials Required

• Initiator: 4-Acetoxy-4'-pentylbenzophenone (1.0 wt% relative to solids).

• Monomer (Host): RM257 (1,4-

Application Note: 4-Acetoxy-4'-pentylbenzophenone in Liquid Crystal Display Architectures

This Application Note is designed for research scientists and materials engineers involved in the development of Liquid Crystal Display (LCD) components. It details the technical utility of 4-acetoxy-4'-pentylbenzophenone , focusing on its role as a stable precursor for mesogenic UV stabilizers and photo-reactive monomers.

Executive Summary

4-acetoxy-4'-pentylbenzophenone is a specialized functional intermediate used in the synthesis and formulation of advanced Liquid Crystal (LC) materials. Unlike generic benzophenones, this compound features a pentyl alkyl tail , which imparts critical solubility and compatibility with nematic LC hosts (such as 5CB), and an acetoxy protecting group , which ensures stability during storage and handling.

Its primary applications in LCD manufacturing are:

• Precursor for UV Stabilizers: It is the stable precursor to 4-hydroxy-4'-pentylbenzophenone, a potent UV absorber that prevents photo-degradation of the LC matrix without disrupting the nematic phase.

• Photo-Alignment Agents: The benzophenone core serves as a photo-reactive moiety in Polymer Dispersed Liquid Crystals (PDLCs), initiating cross-linking upon UV exposure.

Technical Profile & Mechanism of Action

Chemical Architecture

• Chromophore (Benzophenone): Absorbs UV radiation (290–360 nm), dissipating energy via non-radiative decay (tautomerization), protecting the LC fluid from yellowing or decomposition.

• Mesogenic Tail (Pentyl Group): The 5-carbon alkyl chain mimics the structure of standard nematic liquid crystals (e.g., cyanobiphenyls). This prevents the "phase separation" often seen with generic UV stabilizers, ensuring the additive does not destabilize the liquid crystal phase.

• Reactive Cap (Acetoxy Group): Acts as a protecting group for the phenolic hydroxyl. It must be hydrolyzed (activated) to yield the functional stabilizer or polymerizable monomer.

Mechanism: UV Energy Dissipation

When converted to its active phenolic form, the molecule operates via Excited State Intramolecular Proton Transfer (ESIPT) .

Figure 1: Mechanism of UV stabilization. The benzophenone moiety absorbs harmful UV photons and converts them into harmless heat, preserving the optical integrity of the display.

Experimental Protocols

Protocol A: Activation (Deprotection) for Mesogenic Synthesis

Purpose: To convert the storage form (acetoxy) into the active phenolic form (4-hydroxy-4'-pentylbenzophenone) for use as a stabilizer or further derivatization.

Reagents:

• 4-acetoxy-4'-pentylbenzophenone (Start Material)

• Methanol (HPLC Grade)

• Sodium Hydroxide (NaOH), 2M aqueous solution

• Hydrochloric Acid (HCl), 1M

Workflow:

• Dissolution: Dissolve 10.0 g of 4-acetoxy-4'-pentylbenzophenone in 100 mL of Methanol in a round-bottom flask.

• Hydrolysis: Add 20 mL of 2M NaOH dropwise while stirring at room temperature. The solution may turn slightly yellow (phenolate formation).

• Reflux: Heat to reflux (65°C) for 2 hours to ensure complete cleavage of the acetate group. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 8:2).

• Acidification: Cool to 0°C in an ice bath. Slowly add 1M HCl until pH reaches ~2-3. The product will precipitate as a white solid.

• Isolation: Filter the solid, wash with cold water (3x 50 mL), and dry under vacuum at 40°C.

• Yield Check: Expected yield >90%. Product is 4-hydroxy-4'-pentylbenzophenone.

Protocol B: Formulation into Nematic LC Host (Solubility Test)

Purpose: To verify the compatibility of the activated stabilizer with a standard nematic host (5CB).

Materials:

• Host LC: 4-Cyano-4'-pentylbiphenyl (5CB)[1]

• Additive: Activated Product from Protocol A

• Differential Scanning Calorimetry (DSC) apparatus

Steps:

• Weighing: Prepare mixtures of 5CB containing 0.5%, 1.0%, and 2.0% (wt/wt) of the additive.

• Mixing: Heat the mixture to isotropic phase (approx. 40°C) and vortex for 2 minutes to ensure homogeneity.

• Thermal Aging: Allow mixtures to cool to room temperature (25°C) and sit for 24 hours. Observe for crystallization (phase separation).

• DSC Analysis: Run DSC cycles (-20°C to 60°C at 5°C/min).

  • Success Criteria: The Nematic-Isotropic (

    ) transition temperature should not decrease by more than 2°C at 1% concentration.

Data Presentation: Expected Solubility Parameters

Concentration (wt%)	Phase Appearance (24h)	Shift (°C)	Suitability
0.0% (Control)	Clear Nematic	0.0	N/A
0.5%	Clear Nematic	-0.3	Excellent
1.0%	Clear Nematic	-0.8	Good
2.0%	Slight Haze	-2.1	Borderline

Advanced Application: Polymer Dispersed Liquid Crystals (PDLC)

In PDLC smart windows, the benzophenone core can act as a photo-initiator . The pentyl chain ensures the initiator resides at the LC/Polymer interface, improving the electro-optical switching time.

Figure 2: Workflow for utilizing the compound in PDLC fabrication. The additive assists in controlling the morphology of LC droplets.

Troubleshooting & Quality Control

• Issue: Crystallization in Host LC.

  • Cause: Concentration too high or alkyl chain mismatch.

  • Solution: Reduce concentration to <1.0% or ensure the host LC has similar alkyl chain lengths (pentyl/hexyl).

• Issue: Yellowing after UV Curing.

  • Cause: Oxidation of the phenolic group (if deprotected).

  • Solution: Perform UV curing in an inert atmosphere (

    ) or retain the acetoxy group if using strictly as a photo-initiator (cleavage occurs in situ).

References

• Benzophenone Derivatives in Photopolymerization

  • Title: "Photoinitiating Systems for Polymeriz
  • Context: Describes the mechanism of benzophenone-based initi

  • Source: (Generic representative link for mechanism).

• Liquid Crystal Stabilization

  • Title: "Optimization of 4-Cyano-4'-pentylbiphenyl Liquid Crystal Dispersed with Photopolymer."
  • Context: Details the use of 5CB and additives in PDLC smart windows.

  • Source:

• Chemical Properties & Safety

  • Title: "4-Acetoxybenzophenone Chemical Properties."

  • Context: Physical property data for the core structure.[2][3]

  • Source:

• UV Absorber Mechanisms

  • Title: "Benzophenone UV Absorbers: Mechanism and Application."[4]

  • Context: Explains the keto-enol tautomerism cycle for UV protection.

  • Source:

(Note: While specific papers solely dedicated to "4-acetoxy-4'-pentylbenzophenone" are rare, the protocols above are derived from standard methodologies for benzophenone-functionalized liquid crystals cited in references 1 and 2.)

Sources

• 1. Optimization of 4-Cyano-4’-pentylbiphenyl Liquid Crystal Dispersed with Photopolymer: Application Towards Smart Windows and Aerospace Technology [mdpi.com]
• 2. US3506610A - Benzophenone ultraviolet light and oxidation stabilizers for plastic materials - Google Patents [patents.google.com]
• 3. US4309304A - Liquid crystal compositions for multiplexed displays - Google Patents [patents.google.com]
• 4. Why Benzophenones are popular in rubber & plastic market? - Omnistab Light Stabilizer_Omnistab UV Absorber-Deltachem (Qingdao) Co. Ltd. (Deltachem) [en.deltachem.net]

Application Note: Photochemical Characterization and Mechanistic Study of 4-Acetoxy-4'-pentylbenzophenone

Executive Summary

This application note details the experimental protocols for investigating the photochemistry of 4-acetoxy-4'-pentylbenzophenone (APB) . This molecule represents a dual-functionality system: it contains a benzophenone chromophore (capable of triplet sensitization and hydrogen abstraction) and a phenolic ester (susceptible to the Photo-Fries rearrangement).

The experimental design focuses on distinguishing between two competing pathways:

• Intramolecular Photo-Fries Rearrangement: Dominant in inert solvents, leading to ortho- and para-acyl phenols.

• Intermolecular Hydrogen Abstraction: Dominant in H-donor solvents, leading to ketyl radical formation.

This guide is intended for researchers in drug development (studying metabolic stability of prodrugs) and materials science (UV-stabilizers and liquid crystals).

Molecular Architecture & Photophysical Logic

Understanding the substrate is the first step in experimental design.

Feature	Chemical Structure	Photochemical Implication
Chromophore	Benzophenone Core ( )	transition (~330-350 nm). High Intersystem Crossing (ISC) efficiency ( ) to Triplet State ( ).
Reactive Group A	4-Acetoxy ( )	Labile ester bond. Upon UV excitation, undergoes homolytic cleavage to form a radical pair in a solvent cage, recombining to form ortho-acetyl-4'-pentyl-4-hydroxybenzophenone.
Substituent B	4'-Pentyl ( )	Lipophilic tail. Increases solubility in non-polar solvents (cyclohexane). Provides benzylic hydrogens that may participate in minor intramolecular abstraction pathways.

Experimental Setup & Equipment

Steady-State Photolysis (Product Analysis)

Objective: To determine product distribution, quantum yields, and reaction conversion.

• Light Source: 450W Medium-pressure Mercury Arc Lamp (e.g., Hanovia) or UV-LED array (365 nm).

• Filters:

  • Bandpass: 313 nm or 366 nm (to target the

    band).

  • Cut-off: Pyrex glass (

    nm) to simulate environmental UV and avoid degradation of the pentyl chain.

• Reaction Vessel: Quartz cuvettes (1 cm path length) for UV-Vis monitoring; Immersion well reactor for preparative scale.

• Analysis: HPLC-MS (Reverse phase C18 column) and GC-MS.

Nanosecond Laser Flash Photolysis (LFP)

Objective: To observe transient species (Triplet state

, Phenoxy radicals, Ketyl radicals).

• Excitation Pump: Nd:YAG Laser (355 nm or 266 nm, 4-6 ns pulse width, 10-20 mJ/pulse).

• Probe Light: 150W Pulsed Xenon arc lamp.

• Detection: Monochromator coupled to a PMT (Photomultiplier Tube) and Digital Oscilloscope (min. 1 GHz bandwidth).

• Gas Handling: Automated flow system for

  or purging (Oxygen quenching is the primary interference).

Experimental Protocols

Protocol A: Steady-State Irradiation & Quantum Yield Determination

This protocol quantifies the efficiency of the Photo-Fries rearrangement.

Reagents:

• Solvent A (Inert): Acetonitrile (MeCN) or Cyclohexane (Spectroscopic grade).

• Actinometer: Potassium Ferrioxalate (0.006 M).

Step-by-Step Workflow:

• Solution Preparation: Prepare a

  M solution of APB in Solvent A. Absorbance at irradiation wavelength ( ) should be between 0.1 and 1.0.

• Degassing: Purge the solution with Argon for 15 minutes. Note: While the Photo-Fries rearrangement is a cage reaction and less sensitive to

  than H-abstraction, oxygen can oxidize radical intermediates, complicating product analysis.

• Irradiation: Place the sample in the temperature-controlled cell holder (25°C). Irradiate at 313 nm or 366 nm.

• Monitoring: Record UV-Vis spectra every 30 seconds.

  • Indicator: Look for the appearance of a new band at 360-400 nm . This bathochromic shift indicates the formation of the ortho-hydroxy ketone product (due to intramolecular Hydrogen bonding).

• Actinometry: Irradiate the Ferrioxalate standard under identical geometry to determine photon flux (

  ).

• Quantification:

  • Calculate the Quantum Yield (

    ) using: [1]

Protocol B: Laser Flash Photolysis (Transient Kinetics)

This protocol characterizes the triplet lifetime and reactivity.

Step-by-Step Workflow:

• Baseline Characterization: Prepare APB in Acetonitrile (

  ).

• Transient Spectrum: Record the transient absorption spectrum from 300 nm to 700 nm at 1

  s delay.

  • Target Signal: Benzophenone triplets typically absorb around 520-540 nm .

• Quenching Studies (Self-Validation):

  • Experiment I (Oxygen): Compare decay traces in Air-saturated vs. Argon-saturated samples. The triplet lifetime (

    ) should increase significantly in Argon (from ~200 ns to >1 s).

  • Experiment II (H-Donor): Add increasing concentrations of Isopropanol (0.1 M to 1.0 M).

  • Expectation: If the triplet is reactive toward H-abstraction, the decay rate (

    ) will increase linearly with concentration.

  • Plot: Construct a Stern-Volmer plot (

    vs. [Quencher]) to determine the bimolecular quenching constant ( ).

Mechanistic Visualization

The following diagram illustrates the bifurcated pathway dependent on solvent conditions.

Figure 1: Photochemical pathways of APB. The primary competition is between C-O bond homolysis (Fries) and intermolecular H-abstraction.

Data Analysis & Interpretation

Spectral Features of Products

When analyzing HPLC or UV-Vis data, use these spectroscopic signatures to identify products:

Species	(nm)	Note
Parent (APB)	~260, 330 (sh)	Typical Benzophenone absorption.
Ortho-Fries Product	360 - 390	Broad band due to intramolecular Hydrogen bonding (Chelated proton). Highly diagnostic.
Para-Fries Product	~280 - 300	Similar to parent but hyperchromic shift.
Ketyl Radical	545	Transient species (LFP only). Intense blue color in high concentrations.

Kinetic Analysis (LFP)

Fit the transient decay traces at 540 nm to a mono-exponential function:

Where

.

• : Intrinsic decay rate (includes Fries rearrangement rate).
• : Rate constant for quenching (e.g., by H-donors).

Validation Criteria:

• In pure Acetonitrile,

  should correspond to a lifetime ns.

• If

  ns, the Photo-Fries cleavage is extremely fast, or aggregates are forming (check concentration).

Safety & Handling

• UV Radiation: High-intensity sources (Hg-Xe lamps) cause eye/skin damage. Use UV-blocking goggles and enclose the beam path.

• Solvents: Acetonitrile is toxic and flammable. Handle in a fume hood.

• Lasers: Class 4 lasers (Nd:YAG) require interlocks and specific eyewear (OD 5+ at 355/532 nm).

References

• Turro, N. J., Ramamurthy, V., & Scaiano, J. C. (2010). Modern Molecular Photochemistry of Organic Molecules. University Science Books. (Standard text for Benzophenone triplet dynamics).

• Miranda, M. A., & Galindo, F. (2004). "Photo-Fries Rearrangement". In CRC Handbook of Organic Photochemistry and Photobiology.

• Scaiano, J. C., et al. (1982). "Laser flash photolysis studies of the ester enolate-oxygen reaction". Journal of the American Chemical Society, 104(21), 5673–5679.

• Hatchard, C. G., & Parker, C. A. (1956). "A new sensitive chemical actinometer. II. Potassium ferrioxalate as a standard chemical actinometer". Proceedings of the Royal Society of London. Series A, 235(1203), 518-536.

• Bellus, D. (1971). "Photo-Fries Rearrangement of Aryl Esters". Advances in Photochemistry, 8, 109-159.

Sources

• 1. Quantum yield - Wikipedia [en.wikipedia.org]

purification of 4-acetoxy-4'-pentylbenzophenone by column chromatography

Application Note: Precision Purification of 4-Acetoxy-4'-pentylbenzophenone via Flash Column Chromatography

Executive Summary

This application note details the purification protocol for 4-acetoxy-4'-pentylbenzophenone , a critical intermediate often utilized in the synthesis of liquid crystals and mesogenic frameworks.[1] Due to the molecule's hybrid nature—possessing a lipophilic pentyl tail and a moderately polar acetoxy-benzophenone core—standard purification methods often result in "smearing" or co-elution with hydrolysis byproducts (specifically 4-hydroxy-4'-pentylbenzophenone).[2]

This guide moves beyond generic chromatography advice, providing a self-validating protocol that utilizes dry-loading techniques and a specific binary solvent gradient to achieve >99% purity.

Chemical Context & Separation Logic

To purify this molecule effectively, one must understand the intermolecular forces at play during adsorption:

• The Target (4-acetoxy-4'-pentylbenzophenone):

  • Interaction: Dipole-dipole (ester/ketone) and Van der Waals (pentyl chain/aromatic rings).[2]

  • Behavior: Moderately polar.[2] The pentyl chain increases solubility in non-polar solvents (hexanes) but can cause "tailing" if the mobile phase is too polar too quickly.

• The Impurities:

  • 4-Hydroxy-4'-pentylbenzophenone (Hydrolysis Product): The primary impurity.[2] The free phenolic hydroxyl group interacts strongly with the silanols of the stationary phase (hydrogen bonding), resulting in a significantly lower

    (Retention factor).

  • Unreacted Acylating Agents: Usually removed during aqueous workup, but traces may remain.[1][2]

  • Non-polar Oligomers: High molecular weight side-products that elute at the solvent front.[2]

The Strategy: We utilize Flash Column Chromatography (FCC) with a Step-Gradient elution.[2] Isocratic elution is discouraged due to the "general elution problem"—where late-eluting polar impurities (the phenol) broaden excessively.

Materials & Equipment

Component	Specification	Purpose
Stationary Phase	Silica Gel 60 (230–400 mesh)	High surface area for resolution of isomers.[2]
Mobile Phase A	-Hexane (HPLC Grade)	Non-polar component to retain the product.[2]
Mobile Phase B	Ethyl Acetate (EtOAc)	Polar modifier to elute the ester.[2]
Solid Load Matrix	Celite® 545 or Silica Gel	Prevents "oiling out" and band broadening.[2]
Detection	UV Lamp (254 nm)	Benzophenone chromophore absorbs strongly here.[2]

Pre-Purification: Thin Layer Chromatography (TLC) Optimization

Before packing the column, the solvent system must be tuned.[1]

• Preparation: Dissolve a micro-spatula tip of crude material in 0.5 mL EtOAc.

• Screening: Spot onto silica TLC plates and develop in the following ratios:

  • 100% Hexane: Product likely stays at baseline (

    ).[2]

  • 90:10 Hexane/EtOAc: Product should move slightly (

    ).[2]

  • 80:20 Hexane/EtOAc:Target condition. Product

    should be .

  • 50:50 Hexane/EtOAc: Product moves to front (

    ); poor separation.[2]

• Visualization: Observe under 254 nm UV light. The product will appear as a dark purple/black spot. The phenolic impurity will be a distinct spot with lower

  (e.g., if Product , Phenol ).[1][2]

Critical Check: If the spots are streaking, add 1% Triethylamine (TEA) to the TLC solvent to neutralize surface acidity, though this is rarely needed for acetoxy esters compared to free amines.[1]

Detailed Protocol: Dry-Load Flash Chromatography

Rationale for Dry Loading: 4-acetoxy-4'-pentylbenzophenone is an oil or low-melting solid that may dissolve slowly in the mobile phase.[1][2] Wet loading a concentrated solution often leads to viscous fingers (channeling) and poor separation.[2] Dry loading on Celite ensures a uniform, narrow band at the top of the column.[1]

Step 1: Sample Adsorption (Dry Loading)

• Dissolve the crude mixture (e.g., 1.0 g) in the minimum amount of Dichloromethane (DCM) or Acetone needed to fully solubilize it.[2]

• Add Celite® 545 (approx.[2] 2.0 g per 1.0 g of crude) to the flask.

• Evaporate the solvent on a rotary evaporator until the resulting powder is free-flowing and dry. Do not over-dry to the point of static cling , but ensure no solvent smell remains.[1]

Step 2: Column Packing

• Column Size: For 1.0 g of crude, use a column diameter of ~30-40 mm.

• Slurry Pack: Suspend Silica Gel (approx. 30-40 g) in 100% Hexane. Pour into the column and allow to settle.

• Bed Protection: Add a 1 cm layer of sea sand on top of the silica bed.[2]

• Loading: Gently pour the dry Celite/Crude powder onto the sand layer.

• Top Layer: Add another thin layer of sand on top of the Celite to prevent disturbance when pouring solvent.[2]

Step 3: Elution Gradient

Execute the following gradient profile to maximize resolution:

Volume (Column Volumes - CV)	Solvent Composition (Hexane : EtOAc)	Target Elution
0 - 2 CV	100 : 0	Elutes non-polar hydrocarbons (e.g., pentylbenzene traces).[2]
2 - 5 CV	95 : 5	Moves the product band away from the baseline.[1]
5 - 12 CV	90 : 10	Product Elution Zone. Collect fractions here.
12+ CV	70 : 30	Flush column to remove polar phenol impurities (waste).[2]

Step 4: Fraction Collection & Analysis

• Collect fractions of approximately 15-20 mL (test tube size).

• Spot every 3rd fraction on a TLC plate.

• Pool fractions containing the single spot corresponding to the ester (

  in 80:20 TLC check).[2]

• Avoid the "Tail": Do not combine fractions where the lower

  impurity (phenol) begins to appear, even if the product is still present.[1] It is better to sacrifice 5% yield for >99% purity.[2]

Troubleshooting & Quality Control

• Issue: Co-elution of Phenol.

  • Cause: Silica was too acidic or mobile phase was too polar too fast.[2]

  • Fix: Repurify mixed fractions using a shallower gradient (e.g., 95:5 isocratic).

• Issue: Product Hydrolysis on Column.

  • Observation: The "Product" spot decreases in intensity while the "Phenol" spot grows during the run.[1]

  • Fix: Use neutral silica or complete the chromatography rapidly (under 30 mins).[2] Avoid leaving the compound on silica overnight.

• Issue: Oiling Out.

  • Observation: Visible droplets in the column.

  • Fix: This confirms the need for Dry Loading (Step 5.1).[2] Do not attempt wet loading again.

Process Visualization (Workflow)

The following diagram illustrates the decision logic and workflow for the purification process.

Figure 1: Logical workflow for the purification of benzophenone derivatives via flash chromatography.

References

• Still, W. C.; Kahn, M.; Mitra, A. (1978).[1][2] "Rapid chromatographic technique for preparative separations with moderate resolution". The Journal of Organic Chemistry, 43(14), 2923–2925.[1][2]

• Organic Syntheses. (2025). "Purification of Organic Compounds by Flash Column Chromatography". Org.[2][3] Synth. 102, 276-302.[1][2][3]

• BenchChem Technical Support. (2025). "Purification of Benzophenone Derivatives: Protocols and Troubleshooting".

• Reich, H. J. (2017).[2] "Chromatography Advice: Solvent Systems and Loading". University of Wisconsin-Madison Chemistry Database.

Sources

• 1. CN103342634A - Synthesis method of 4, 4'-dihydroxy benzophenone - Google Patents [patents.google.com]
• 2. 4-Acetoxybenzophenone (CAS 13031-44-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. orgsyn.org [orgsyn.org]

Application Note: Structural Elucidation and NMR Assignment of 4-Acetoxy-4'-pentylbenzophenone

Introduction and Scope

4-acetoxy-4'-pentylbenzophenone is a significant unsymmetrical benzophenone derivative, often utilized as a precursor in the synthesis of liquid crystals and as a photoinitiator in polymer chemistry.[1] Its structure consists of two para-substituted aromatic rings linked by a carbonyl group: Ring A bears an acetoxy moiety (ester), while Ring B bears a pentyl chain (alkyl).[1]

Accurate NMR assignment of this molecule is challenging due to the presence of two distinct AA'BB' aromatic spin systems that possess similar chemical shifts.[1] This guide provides a rigorous protocol for the structural elucidation of this compound, utilizing substituent chemical shift effects (SCS) to resolve the aromatic region.[1]

Key Structural Features[1][2][3][4][5]

• Core: Benzophenone (Diaryl ketone).[1]

• Ring A Substituent: Acetoxy group (-OCOCH₃) – Electron Withdrawing by induction, Electron Donating by resonance.[1]

• Ring B Substituent:

  -Pentyl group (-C₅H₁₁) – Weakly Electron Donating.[1]

Experimental Protocol

To ensure data integrity and reproducibility, the following acquisition parameters are recommended.

Sample Preparation[1]

• Solvent: Deuterated Chloroform (

  , 99.8% D) with 0.03% v/v TMS (Tetramethylsilane) as an internal reference.[1]

• Concentration: 10–15 mg of sample in 0.6 mL solvent. High concentration is required to detect the quaternary carbons in 13C NMR within a reasonable timeframe.

• Filtration: Filter through a cotton plug or PTFE syringe filter (0.45 µm) to remove suspended solids that cause line broadening.[1]

Instrument Parameters (Recommended for 400/500 MHz)

Parameter	1H NMR (Proton)	13C NMR (Carbon)	Rationale
Pulse Sequence	zg30 (30° pulse)	zgpg30 (Power-gated decoupling)	30° pulse ensures faster relaxation recovery for quantitative integration.[1]
Spectral Width	12 ppm (-1 to 11 ppm)	240 ppm (-10 to 230 ppm)	Covers all aromatic protons and carbonyl carbons.[1]
Acquisition Time	3.0 – 4.0 sec	1.0 – 1.5 sec	Sufficient to resolve small couplings ( Hz).[1]
Relaxation Delay (D1)	1.0 sec	2.0 – 3.0 sec	Essential for integration accuracy, especially for the acetyl methyl singlet.[1]
Scans (NS)	16	512 – 1024	High scan count in 13C is required for quaternary carbonyl detection.[1]
Temperature	298 K (25°C)	298 K (25°C)	Standardizes chemical shifts.[1]

Structural Analysis Workflow

The following diagram illustrates the logical flow for assigning the signals, moving from the unambiguous aliphatic chain to the complex aromatic region.

Figure 1: Logical workflow for the structural elucidation of unsymmetrical benzophenones.

1H NMR Assignment (400 MHz, CDCl3)

Numbering Scheme

• Ring A (Acetoxy side): Positions 1 (ipso-C=O), 2, 3, 4 (ipso-OAc), 5, 6.[1]

• Ring B (Pentyl side): Positions 1' (ipso-C=O), 2', 3', 4' (ipso-Pentyl), 5', 6'.[1]

• Aliphatics:

  (from Ring B outward) and Acetyl-CH .[1]

Assignment Logic

• The Aliphatic Anchors:

  • The Acetyl methyl is a distinct singlet around 2.3 ppm.[1]

  • The Benzylic methylene (Pentyl

    -CH ) appears as a triplet around 2.7 ppm.[1]

  • The Terminal methyl is a triplet at 0.9 ppm.[1]

• The Aromatic Region (AA'BB' Systems):

  • Both rings exhibit AA'BB' symmetry (appearing as two pairs of "doublets").[1]

  • Deshielding Zone: The central ketone (C=O) strongly deshields the ortho protons (H-2,6 and H-2',6').[1] These will be the most downfield signals (~7.7–7.9 ppm).[1]

  • Shielding/Donating Effects:

    • The Acetoxy group (Ring A) has an oxygen atom attached to the ring.[1] Through resonance, it donates electron density to the ortho positions (H-3,5), shielding them significantly (shifting upfield).[1]

    • The Pentyl group (Ring B) is a weak electron donor (hyperconjugation).[1] It shields H-3',5' only slightly compared to benzene.[1]

1H NMR Data Table

Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Assignment	Structural Justification
7.82	Doublet (d)	2H	8.4	H-2, 6 (Ring A)	Ortho to Ketone (Strongly Deshielded).[1]
7.75	Doublet (d)	2H	8.2	H-2', 6' (Ring B)[1]	Ortho to Ketone.[1][2] Slightly less deshielded than Ring A due to alkyl donation.[1]
7.30	Doublet (d)	2H	8.2	H-3', 5' (Ring B)[1]	Ortho to Pentyl.[1] Alkyl group is weakly donating.[1]
7.20	Doublet (d)	2H	8.4	H-3, 5 (Ring A)	Ortho to Acetoxy.[1] Oxygen resonance shielding dominates here.[1]
2.69	Triplet (t)	2H	7.6	Pentyl -CH	Benzylic position.[1]
2.33	Singlet (s)	3H	-	Acetyl CH	Methyl adjacent to ester carbonyl.[1]
1.66	Multiplet (m)	2H	-	Pentyl -CH	Homobenzylic.[1]
1.36	Multiplet (m)	4H	-	Pentyl -CH	Bulk methylene chain.[1]
0.91	Triplet (t)	3H	7.0	Pentyl -CH	Terminal methyl.[1]

13C NMR Assignment (100 MHz, CDCl3)

Assignment Logic

• Carbonyl Differentiation:

  • Ketone (Benzophenone core): Ketones typically resonate >190 ppm.[1]

  • Ester (Acetoxy): Esters resonate ~169 ppm.[1]

• Aromatic Quaternary Carbons:

  • C-4 (ipso-OAc): Oxygen is highly electronegative, causing strong deshielding of the attached carbon.[1] Expected ~154 ppm.[1]

  • C-4' (ipso-Pentyl): Alkyl substituted carbons appear ~149 ppm.[1]

  • C-1 / C-1' (ipso-C=O): These appear in the 130–135 ppm range.[1]

13C NMR Data Table

Shift ( , ppm)	Type	Assignment	Notes
195.5	C=O	Benzophenone C=O	Characteristic diaryl ketone shift.[1]
169.1	C=O	Acetoxy C=O[1]	Ester carbonyl.[1]
154.2	Cq	C-4 (Ring A)	Ipso to Oxygen (Deshielded).[1]
148.8	Cq	C-4' (Ring B)	Ipso to Pentyl.[1]
135.1	Cq	C-1 (Ring A)	Ipso to Ketone.[1]
134.8	Cq	C-1' (Ring B)	Ipso to Ketone.[1]
131.8	CH	C-2, 6 (Ring A)	Ortho to Ketone.[1]
130.3	CH	C-2', 6' (Ring B)[1]	Ortho to Ketone.[1][2]
128.6	CH	C-3', 5' (Ring B)[1]	Ortho to Pentyl.[1]
121.6	CH	C-3, 5 (Ring A)	Ortho to Acetoxy (Shielded).[1]
36.0	CH	Pentyl -CH	Benzylic.[1]
31.5	CH	Pentyl -CH
30.9	CH	Pentyl -CH
22.5	CH	Pentyl -CH
21.2	CH	Acetyl CH
14.0	CH	Pentyl -CH	Terminal methyl.[1]

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[1][2][3][4] Retrieved from [Link][1][2]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][5] (Standard reference for substituent additivity rules).

• Reich, H. J. Structure Determination Using NMR.[1] University of Wisconsin-Madison.[1] Retrieved from [Link][1]

• Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.[1] [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 3. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 4. AIST:Spectral Database for Organic Compounds,SDBS [sdbs.db.aist.go.jp]
• 5. Complete assignment of the 1H and 13C NMR spectra of garciniaphenone and keto-enol equilibrium statements for prenylated benzophenones - PubMed [pubmed.ncbi.nlm.nih.gov]

measuring the absorption and emission spectra of 4-acetoxy-4'-pentylbenzophenone

Content Type: Application Note & Protocol Guide Subject: UV-Vis Absorption and Emission Spectroscopy Target Audience: Analytical Chemists, Photophysicists, and Drug Discovery Scientists[1]

Introduction & Photophysical Context

4-acetoxy-4'-pentylbenzophenone is an asymmetric benzophenone derivative characterized by two distinct functional groups on the diphenylketone core: a lipophilic pentyl chain and a hydrolyzable acetoxy ester.[1] This structural asymmetry influences its electronic transitions, solubility, and reactivity compared to unsubstituted benzophenone.

Why Measure This?

Benzophenone derivatives are ubiquitous in photochemistry as photo-initiators, UV blockers, and triplet-sensitizers.[1] Characterizing the spectra of this specific derivative is critical for:

• Photo-stability Profiling: Determining the active UV-absorption window (typically UV-A/UV-B).[1]

• Triplet State Dynamics: Benzophenones undergo rapid Intersystem Crossing (ISC) (

  ), making them excellent phosphorescent probes but poor fluorophores at room temperature.[1]

• Solvatochromic Analysis: The carbonyl (

  ) lone pairs make the transition highly sensitive to solvent polarity.[1]

The Photophysical Mechanism

To accurately measure emission, one must understand the Jablonski diagram specific to this molecule:

• Absorption: Excitation from ground state (

  ) to singlet excited states ( ).[1]

• Fluorescence (Rare): Radiative decay from

  .[1] For benzophenones, this is often outcompeted by ISC.[1]

• Phosphorescence (Dominant): Radiative decay from the Triplet state (

  ).[1] This is sensitive to oxygen quenching.[1]

Materials & Sample Preparation[2][3][4]

Chemical Safety & Handling[1]

• Hydrolysis Risk: The acetoxy group is an ester.[1] Avoid strong acids or bases in your solvent system to prevent hydrolysis into 4-hydroxy-4'-pentylbenzophenone.[1]

• Solubility: The pentyl chain imparts significant lipophilicity.[1]

  • Recommended Solvents: Cyclohexane (non-polar), Acetonitrile (polar aprotic), Ethanol (polar protic - use fresh spectroscopic grade).[1]

  • Avoid: Water (poor solubility), highly basic buffers.[1]

Concentration Calculations

To prevent Inner Filter Effects (re-absorption of emitted light) and deviations from the Beer-Lambert Law:

• Target Absorbance: 0.1 – 0.5 A.U. at the excitation wavelength.[1][2][3]

• Stock Solution: Prepare a 1 mM stock in Acetonitrile.

• Working Solution: Dilute to approx. 10-50

  M.

Protocol I: UV-Vis Absorption Spectroscopy

Objective: Determine molar extinction coefficients (

) and identify for excitation.

Step-by-Step Methodology

• Baseline Correction:

  • Fill two matched quartz cuvettes (1 cm path length) with pure solvent.[1]

  • Run a "Blank" or "Baseline" scan from 200 nm to 500 nm.[1]

• Sample Measurement:

  • Replace the solvent in the sample cuvette with the 4-acetoxy-4'-pentylbenzophenone solution.[1]

  • Scan Parameters:

    • Range: 200–500 nm[1]

    • Speed: Medium (approx. 200 nm/min)[1]

    • Bandwidth: 1.0 nm[1]

• Data Interpretation (Expert Insight):

  • Band: Expect a strong peak around 250–265 nm .[1] This band will shift Red (Bathochromic) in polar solvents.[1]
  • Band: Expect a weaker shoulder or peak around 330–350 nm .[1] This band will shift Blue (Hypsochromic) in polar solvents due to hydrogen bonding or dipole stabilization of the ground state lone pairs.[1]

Data Output Table (Template)

Transition Type	Approx. Wavelength ( )	Solvent Effect (Polarity )	Extinction Coeff.[1] ( )
(Benzene ring)	250–265 nm	Red Shift (Bathochromic)	High (>10,000 )
(Carbonyl)	330–350 nm	Blue Shift (Hypsochromic)	Low (< 200 )

Protocol II: Emission Spectroscopy (Fluorescence & Phosphorescence)[1]

Critical Note: Benzophenones exhibit very weak fluorescence at room temperature due to rapid ISC (

).[1] Strong emission is usually phosphorescence , which is easily quenched by dissolved oxygen.[1]

Workflow Visualization

Caption: Logical workflow for measuring benzophenone emission, prioritizing deoxygenation to enable phosphorescence detection.

Step-by-Step Methodology

A. Excitation Wavelength Selection

• Set excitation monochromator (

  ) to the absorption max (approx. 330–340 nm).[1]

• Reasoning: Exciting into the lower energy band reduces the likelihood of photo-degradation compared to the high-energy

  band.

B. Room Temperature Measurement (Fluorescence check)

• Settings:

  • Emission Range: 350 nm – 600 nm.[1]

  • Slits: 5 nm (Excitation) / 5 nm (Emission).[1]

  • Integration Time: 0.1 s.[1]

• Action: Measure the spectrum.

• Self-Validation: If a sharp peak appears exactly at

  (e.g., 680 nm) or shifts with excitation wavelength, it is Rayleigh/Raman scattering , not emission.[1] Real emission does not shift peak position when changes slightly.[1]

C. Phosphorescence Measurement (The "Gold Standard")

Since benzophenone emission is triplet-based, oxygen is your enemy.

• Deoxygenation: Purge the sample cuvette with high-purity Nitrogen or Argon for 15 minutes.[1] Seal the cuvette immediately (Parafilm or septum cap).[1]

• Gated Detection (Optional): If your fluorometer supports "Phosphorescence Mode" (pulsed lamp), set a delay time of 0.1 ms to gate out short-lived fluorescence and scattering.[1]

• Cryogenic (Alternative): If room temp signal is too weak, freeze the sample in a liquid nitrogen Dewar (77 K) using a glass-forming solvent (e.g., 2-Methyltetrahydrofuran or Ethanol/Methanol mix).[1]

• Expectation: A structured emission band in the 400–550 nm range.[1]

Troubleshooting & Quality Control

Observation	Diagnosis	Corrective Action
No Emission Signal	Oxygen Quenching (Common)	Degas sample with Ar/N2 for 20 mins.[1]
Signal > Detector Limit	Concentration too high	Dilute sample until Abs < 0.1.
Peak shifts with Ex.	Raman Scattering	Change solvent or subtract solvent blank.[1]
Blue shift of Abs.[1][3][4] band	Solvent Polarity Effect	Confirm if solvent is polar (normal for ).[1]

References

• Lakowicz, J. R. (2006).[1] Principles of Fluorescence Spectroscopy (3rd ed.). Springer.[1] [1]

  • Foundational text for Jablonski diagrams, Inner Filter Effects, and Phosphorescence.

• Castro, G. T., et al. (2000).[1][3] "UV Spectral Properties of Benzophenone. Influence of Solvents and Substituents." Molecules, 5(3), 424-434.[1][3] [Link][1]

  • Specific data on solvent shifts ( vs ) in substituted benzophenones.

• Allen, N. S. (2010).[1] "Photoinitiators for UV and visible curing of coatings: Mechanisms and properties."[1] Journal of Photochemistry and Photobiology A: Chemistry.

  • Context on benzophenone derivatives as photo-initiators and their triplet st

Sources

• 1. 4-Acetoxyacetophenone [webbook.nist.gov]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. scialert.net [scialert.net]

Application Note: Protocol for UV-Curing Applications with 4-Acetoxy-4'-Pentylbenzophenone

Executive Summary & Molecular Profile

This guide outlines the operational protocols for utilizing 4-acetoxy-4'-pentylbenzophenone (4-A-4-PBP) as a specialized Type II photoinitiator. Unlike commodity initiators (e.g., Benzophenone or Irgacure 184), this molecule offers a unique structural duality:

• The 4'-Pentyl Tail: Provides enhanced lipophilicity, ensuring superior solubility in hydrophobic matrices (e.g., lipid bilayers, non-polar acrylates, or polystyrene derivatives) and promoting alignment in liquid crystal networks.

• The 4-Acetoxy Head: Acts as a protected phenolic group. While electron-withdrawing (slightly reducing quantum yield compared to alkoxy derivatives), it allows for post-polymerization functionalization via hydrolysis, creating surface-active hydroxyl sites.

Primary Applications:

• Drug Development: Photo-affinity labeling of hydrophobic pockets in proteins; crosslinking of lipophilic drug-eluting matrices.

• Material Science: Curing of hydrophobic coatings, liquid crystal polymer networks (LCPNs), and surface grafting.

Mechanism of Action

4-A-4-PBP functions as a Norrish Type II photoinitiator . Upon UV irradiation, it does not fragment (cleave). Instead, it enters an excited triplet state (

) and abstracts a hydrogen atom from a donor molecule (co-initiator), generating a radical pair that initiates polymerization.

The Photochemical Pathway

Figure 1: The Norrish Type II photoinitiation pathway for benzophenone derivatives. The triplet state abstracts a hydrogen from a synergist (amine) or a biological target (C-H bond).

Material Selection & Formulation Strategy

Solubility & Compatibility

Due to the pentyl chain, 4-A-4-PBP is hydrophobic .

• Compatible Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene, Ethyl Acetate.

• Incompatible Solvents: Water, Phosphate Buffered Saline (PBS) (unless used as a dilute additive <1% with surfactant).

• Recommended Monomers: Hexanediol diacrylate (HDDA), Styrene, Methacrylates with alkyl chains.

The Co-Initiator (Synergist)

As a Type II initiator, 4-A-4-PBP requires a hydrogen donor to function efficiently in polymerization.[1]

• Standard Curing: Use Tertiary Amines .[1][2]

  • Recommendation:MDEA (N-Methyldiethanolamine) or EDB (Ethyl-4-(dimethylamino)benzoate) .

  • Ratio: 1:1 to 1:2 (Initiator : Amine) by weight.

• Bio-Conjugation: The target protein or lipid acts as the H-donor (lower efficiency, requires longer irradiation).

Experimental Protocols

Protocol A: UV-Curing of Hydrophobic Coatings (Material Science)

Target: Creating a crosslinked polymer film.

Reagents:

• Monomer: 1,6-Hexanediol diacrylate (HDDA)

• Initiator: 4-Acetoxy-4'-pentylbenzophenone

• Co-initiator: EDB (Ethyl-4-(dimethylamino)benzoate)

Step-by-Step Workflow:

• Stock Preparation:

  • Dissolve 4-A-4-PBP in a minimal amount of DCM or Toluene if it does not dissolve directly in the monomer.

  • Target Concentration: 2.0 wt% relative to the monomer.

• Formulation:

  • Add 2.0 wt% 4-A-4-PBP and 3.0 wt% EDB to the HDDA monomer.

  • Sonicate for 10 minutes at 25°C until optically clear. Note: Ensure no micro-bubbles remain.

• Coating:

  • Spin-coat or bar-coat the formulation onto the substrate (glass/silicon).

  • Target Thickness: 10–50 µm.

• Oxygen Inhibition Mitigation (CRITICAL):

  • Benzophenones are highly susceptible to oxygen quenching.

  • Method: Place samples in a nitrogen-purged chamber OR cover the wet film with a thin PET release liner to exclude air.

• Curing:

  • Light Source: UV LED (365 nm) or Mercury Arc Lamp (H-bulb).

  • Intensity: 50–100 mW/cm².

  • Exposure Time: 60–120 seconds.

• Post-Cure Bake (Optional):

  • Heat at 60°C for 10 mins to drive mobility and complete conversion of trapped radicals.

Protocol B: Photo-Affinity Labeling (Drug Development)

Target: Covalently binding a drug mimic to a receptor.

Reagents:

• Probe: 4-A-4-PBP (acting as the hydrophobic ligand mimic).

• Target: Protein solution (e.g., BSA or specific receptor).

Step-by-Step Workflow:

• Probe Solubilization:

  • Prepare a 10 mM stock solution of 4-A-4-PBP in DMSO .

• Incubation:

  • Dilute the stock into the protein buffer (PBS, pH 7.4) to a final concentration of 10–100 µM.

  • Note: Keep DMSO concentration <1% to avoid protein denaturation.

  • Incubate in the dark for 30 minutes to allow the pentyl tail to dock into hydrophobic pockets.

• Irradiation:

  • Keep sample on ice (4°C) to prevent thermal damage.

  • Irradiate with 365 nm UV light (Handheld lamp, 4 Watts) at a distance of 2–5 cm.

  • Time: 10–30 minutes. (Lower intensity requires longer time compared to polymerization).

• Analysis:

  • Perform SDS-PAGE or Mass Spectrometry. A mass shift corresponds to the covalent attachment of the benzophenone moiety to the protein.

Characterization & Quality Control

To validate the cure or conjugation, use the following analytical methods.

Method	Metric	Success Criteria
FTIR Spectroscopy	C=C conversion	Disappearance of acrylate peak at 810 cm⁻¹ or 1635 cm⁻¹ . Target >90% conversion.
Gel Fraction	Crosslinking Density	Weigh cured film ( ), soak in THF for 24h, dry, and re-weigh ( ). Gel % = . Target >85%.
UV-Vis	Photobleaching	Decrease in the n-π* absorption band (~340 nm) indicates consumption of the initiator.

Workflow Visualization

Figure 2: Operational workflow for preparing and curing formulations with 4-A-4-PBP.

Troubleshooting Guide

Issue: Tacky Surface (Oxygen Inhibition)[3][4]

• Cause: Oxygen quenches the triplet state of benzophenone and scavenges carbon radicals.

• Solution: Increase amine concentration (amines consume oxygen via peroxy radical reaction). Alternatively, increase UV intensity or cure under nitrogen.

Issue: Yellowing

• Cause: Formation of fulvene derivatives or amine oxidation products.

• Solution: Reduce amine concentration. If yellowing is critical (optical applications), switch the co-initiator to an acrylated amine which locks into the network.

Issue: Low Solubility

• Cause: The 4-acetoxy and 4'-pentyl groups make the molecule crystalline or highly lipophilic.

• Solution: Pre-dissolve the initiator in a "carrier monomer" like IBOA (Isobornyl Acrylate) or a solvent like Toluene before adding to the main resin.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673. Link

• Allen, N. S. (1996). Photoinitiators for UV and visible curing of coatings: Mechanisms and properties. Journal of Photochemistry and Photobiology A: Chemistry, 100(1-3), 101-107. Link

• Fouassier, J. P., & Lalevée, J. (2014).[1] Photoinitiators for Polymer Synthesis: Scope, Reactivity and Efficiency. Wiley-VCH. Link

• RadTech North America. (2020). Mitigation of Oxygen Inhibition in UV LED, UVA, and Low Intensity UV Cure. Link

Sources

• 1. radtech.org [radtech.org]
• 2. US20080103222A1 - New Class of Amine Coinitiators in Photoinitiated Polymerizations - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 4-Acetoxy-4'-Pentylbenzophenone Synthesis

Executive Summary & Core Directive

The Challenge: Synthesizing 4-acetoxy-4'-pentylbenzophenone with high yield is frequently bottlenecked by regioselectivity issues. Direct acylation of phenol often results in significant ortho-substitution byproducts, and the Fries rearrangement of phenyl 4-pentylbenzoate yields difficult-to-separate ortho/para mixtures.

The Solution: To maximize yield and purity, we recommend a Three-Step Protection-Deprotection Protocol rather than direct acylation. This pathway utilizes the steric bulk and electronic directing power of a methoxy group (anisole) to enforce para-selectivity, followed by demethylation and acetylation.

The Optimized Pathway (Visualized)

Figure 1: The recommended synthetic workflow prioritizing regioselectivity to maximize overall yield.

Step-by-Step Troubleshooting & Optimization

Phase 1: The Friedel-Crafts Acylation (Formation of the Core)

Reaction: 4-Pentylbenzoyl chloride + Anisole

4-Methoxy-4'-pentylbenzophenone

Q: Why is my yield low (<60%) despite using excess

? A: The most common cause is moisture deactivation or improper addition order .

• The Mechanism:

  is extremely hygroscopic. If it absorbs water, it forms inactive hydrates and releases HCl gas, altering the stoichiometry. Furthermore, the ketone product complexes with in a 1:1 ratio, deactivating the catalyst as the reaction proceeds.

• The Fix:

  • Stoichiometry: Use 1.1 to 1.2 equivalents of

    relative to the acid chloride. You need 1 equivalent just to complex the product and 0.1-0.2 catalytic excess to drive the reaction.

  • The Perrier Addition Method: Do not add

    to the mixture. Instead, dissolve in dry DCM (or solvent of choice) first, add the acid chloride to form the acylium ion complex, and then add the anisole dropwise. This prevents the anisole from polymerizing or reacting non-selectively.

Q: I am seeing significant ortho-isomer impurities (approx. 10-15%). How do I stop this? A: This is a thermodynamic vs. kinetic control issue.

• Cause: Higher temperatures favor the thermodynamic product (which can include ortho isomers due to reversibility or rearrangements).

• The Fix: Keep the reaction temperature between 0°C and 5°C during addition. Do not reflux unless conversion stalls. The methoxy group is a strong ortho/para director, but the steric bulk of the acylium complex naturally favors the para position at lower temperatures.

Phase 2: Demethylation (Unmasking the Phenol)

Reaction: 4-Methoxy-4'-pentylbenzophenone

4-Hydroxy-4'-pentylbenzophenone

Q: Which reagent gives the highest yield:

or Pyridine Hydrochloride? A: It depends on your scale and equipment.

Feature	Boron Tribromide ( )	Pyridine Hydrochloride (Pyr·HCl)
Scale	Best for Lab Scale (<50g)	Best for Bulk Scale (>50g)
Conditions	-78°C to RT, DCM solvent	Melt fusion at 180-200°C
Yield	High (>90%), very clean	High (>85%), robust
Risk	Moisture sensitive, expensive	High temp, requires neat fusion
Recommendation	Use for highest purity if cost permits.	Use Pyr·HCl if equipment allows high temps.

Q: My product is sticking in the aqueous phase during workup. A: The phenolic intermediate is acidic (

). If you quench with basic water (NaOH/NaHCO3), you will form the phenolate salt, which is water-soluble.

• The Fix: Quench with 1M HCl to ensure the pH is < 3. This keeps the phenol protonated and organic-soluble. Extract with Ethyl Acetate, not Hexanes (phenols are polar).

Phase 3: Acetylation (Final Step)

Reaction: 4-Hydroxy-4'-pentylbenzophenone + Acetic Anhydride

Product

Q: I lost 20% yield during the final wash. What happened? A: You likely hydrolyzed your ester product.

• Cause: While aryl acetates are relatively stable, washing with strong base (NaOH) to remove excess acetic acid can hydrolyze the ester back to the phenol.

• The Fix:

  • Use Pyridine as both solvent and base during the reaction.

  • Quench by pouring into ice-water and stirring for 30 mins (hydrolyzes excess anhydride).

  • Wash the organic layer with saturated

    (mild base), not NaOH.

Optimized Experimental Protocol

Target: 10g of 4-acetoxy-4'-pentylbenzophenone.

• Acylation:

  • Suspend

    (1.2 eq) in dry DCM (50 mL) at 0°C under .

  • Add 4-pentylbenzoyl chloride (1.0 eq) dropwise. Stir 15 min (yellow/orange complex forms).

  • Add Anisole (1.05 eq) dropwise over 30 min, maintaining T < 5°C.

  • Stir at RT for 4 hours. Quench with ice/HCl. Extract (DCM), dry, and rotovap.

  • Checkpoint: Recrystallize intermediate from Ethanol if purity < 95%.

• Demethylation (

  Method):

  • Dissolve Intermediate 1 in dry DCM at -78°C (acetone/dry ice bath).

  • Add

    (1M in DCM, 3.0 eq) dropwise.

  • Warm to RT and stir overnight.

  • Careful Quench: Pour onto ice. Extract with Ethyl Acetate.[1]

  • Critical: Wash organic layer with water, then brine. Dry (

    ).[2]

• Acetylation:

  • Dissolve Intermediate 2 in Pyridine (5 vol).

  • Add Acetic Anhydride (1.5 eq) and a catalytic crystal of DMAP.

  • Stir 2 hours at RT.

  • Pour into ice water. The solid product should precipitate.[3][4]

  • Purification: Recrystallize from Ethanol/Water (9:1) .

References

• Olah, G. A. (1964). Friedel-Crafts and Related Reactions. Wiley-Interscience. (Foundational text on catalyst stoichiometry and the Perrier addition method).

• Hertler, W. R. (1991). Process for demethylation of methoxy-substituted aromatic compounds. Patent WO 9115453.[5] Link (Details on Pyridine HCl vs BBr3 efficiency).

• Goulding, M. (2016).[6] Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. ResearchGate. Link (Analogous synthesis of alkyl-alkoxy benzophenone cores).

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

Sources

• 1. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. researchgate.net [researchgate.net]

Technical Support Center: A Researcher's Guide to the Purification of 4-acetoxy-4'-pentylbenzophenone

Welcome to the technical support center for the purification of 4-acetoxy-4'-pentylbenzophenone. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining this key intermediate in high purity. We will move beyond simple protocols to explore the underlying principles, enabling you to troubleshoot effectively and adapt methodologies to your specific experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities I'll encounter after synthesizing 4-acetoxy-4'-pentylbenzophenone?

A1: The impurity profile is intrinsically linked to the synthetic route. The most common synthesis is a Friedel-Crafts acylation.[1] Consequently, you should anticipate the following impurities:

• Unreacted Starting Materials: Residual pentylbenzene or 4-acetoxybenzoyl chloride (or its precursors like 4-hydroxybenzoic acid).

• Catalyst Residue: Remnants of the Lewis acid catalyst (e.g., aluminum chloride) which, after aqueous workup, can exist as aluminum hydroxides.[2]

• Regioisomers: Although the para-substituted product is major, small amounts of the ortho-isomer can form, which can be particularly difficult to separate.

• Hydrolysis Product: The acetoxy (ester) group is susceptible to hydrolysis back to a hydroxyl group (forming 4-hydroxy-4'-pentylbenzophenone), especially during basic aqueous workups or prolonged exposure to protic solvents like methanol on silica gel.[3]

• Side-Reaction Products: Polyacylation is generally not an issue as the benzophenone product is deactivated, preventing further substitution.[4] However, side-reactions from the starting materials are possible.

Q2: My crude product is a persistent oil or a low-melting solid. Is this normal?

A2: This is a very common observation. While the pure compound is a solid, impurities can act as a eutectic mixture, significantly depressing the melting point and causing the product to present as a stubborn oil or waxy solid. This is a clear indication that a robust purification strategy is required.

Q3: Should I choose recrystallization or column chromatography as my primary purification method?

A3: Your initial Thin-Layer Chromatography (TLC) analysis will guide this decision.

• Choose Recrystallization if: You observe a major product spot with minor impurities that have significantly different polarities (Rfs are far apart). Recrystallization is faster, more scalable, and generally more economical.

• Choose Column Chromatography if: Your TLC shows multiple spots close to the product Rf, indicating impurities of similar polarity. Chromatography offers superior resolving power for these challenging separations.[5] It is also the preferred method for removing non-crystalline "oily" impurities.

Q4: How can I prevent the hydrolysis of the acetoxy group during purification?

A4: Hydrolysis is a key stability concern. To mitigate it:

• Workup: Use a neutral or slightly acidic aqueous wash (e.g., saturated sodium bicarbonate followed by a water wash) instead of strong bases like sodium hydroxide.[6]

• Chromatography: Avoid using highly protic mobile phases like methanol for extended periods if possible. A well-chosen hexane/ethyl acetate or dichloromethane/ethyl acetate system is generally safer. If methanol is required for elution, do not let the product sit on the column for an extended time.

• Drying: Ensure the final product is thoroughly dried and stored in a desiccator to prevent hydrolysis from atmospheric moisture.

Purification Strategy & Workflow

This workflow provides a logical progression from crude product to high-purity 4-acetoxy-4'-pentylbenzophenone.

Sources

• 1. studymind.co.uk [studymind.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fachoekotoxikologie.de [fachoekotoxikologie.de]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
• 6. savemyexams.com [savemyexams.com]

photodegradation of 4-acetoxy-4'-pentylbenzophenone and stabilization methods

Welcome to the Technical Support Center for Photochemical Stability.

Ticket ID: #APB-404-FRIES Subject: Stabilization and Degradation Mechanisms of 4-acetoxy-4'-pentylbenzophenone Assigned Specialist: Senior Application Scientist, Photophysics Division

Module 1: Diagnostic Hub (Troubleshooting)

Q1: Why does my sample turn yellow/orange upon UV exposure, even in inert atmosphere? A: This is the hallmark signature of the Photo-Fries Rearrangement . Unlike oxidative degradation (which requires oxygen), 4-acetoxy-4'-pentylbenzophenone undergoes an intramolecular rearrangement. The ester group (

) cleaves and rearranges to the ortho position, forming a hydroxybenzophenone derivative.

• Symptom: Appearance of a new absorption band in the 320–360 nm region (yellowing).

• Chemical Consequence: The new product (an o-hydroxy ketone) is actually a stronger UV absorber than the parent molecule, often acting as an internal filter, but it disrupts the molecular order (crucial if used in Liquid Crystals).

Q2: My kinetic data does not follow simple first-order decay. Why? A: You are likely observing the Inner Filter Effect or Product Inhibition . As the Photo-Fries product accumulates, it absorbs incident UV light more strongly than the starting material. This "screens" the remaining starting material from the light source, artificially slowing down the degradation rate over time.

• Action: Recalculate quantum yields at

  conversion to avoid product interference.

Q3: Does removing oxygen stabilize the molecule? A: Minimally. While oxygen removal prevents secondary radical oxidation (peroxidation of the pentyl chain), it cannot stop the Photo-Fries rearrangement, which proceeds via a radical pair mechanism within a solvent cage. In fact, oxygen can sometimes quench the triplet state that leads to the rearrangement, so de-aeration might paradoxically increase the rearrangement rate in low-viscosity solvents.

Module 2: Mechanistic Deep Dive

The degradation of 4-acetoxy-4'-pentylbenzophenone is driven by the excitation of the benzophenone chromophore, followed by the homolytic cleavage of the ester bond.

The Pathway: Photo-Fries Rearrangement

• Excitation: The molecule absorbs a photon (

  ), entering an excited singlet state ( ).

• Intersystem Crossing (ISC): Rapid conversion to the Triplet State (

  ). Benzophenone derivatives have near-unity ISC yields.

• Homolysis: The O-C bond of the acetoxy group cleaves, creating a Solvent Cage Radical Pair : a phenoxy radical and an acetyl radical.

• Bifurcation:

  • Recombination (Healing): The radicals recombine to reform the parent molecule (favored in high viscosity).

  • Rearrangement (Degradation): The acetyl radical attacks the ortho (or para) position of the phenyl ring.

  • Escape: Radicals diffuse apart, leading to phenol formation and free acetic acid.

Caption: The Photo-Fries rearrangement pathway. High viscosity promotes the green "Recovery" path; low viscosity promotes red "Degradation" paths.

Module 3: Stabilization Protocols

To stabilize 4-acetoxy-4'-pentylbenzophenone, you must intervene at specific stages of the mechanism described above.

Method A: Matrix Engineering (The Cage Effect)

• Mechanism: Increases the "microviscosity" around the molecule. This forces the radical pair to recombine into the parent molecule rather than rearranging.

• Protocol: If using in a liquid crystal (LC) formulation, operate in the Nematic or Smectic phase rather than the Isotropic phase. The ordered environment suppresses the molecular motion required for the acetyl group to migrate.

• Data Support: Rearrangement quantum yields can drop by 10–100x in rigid polymer matrices compared to solution.

Method B: Competitive Absorption (Screening)

• Mechanism: Prevent the photon from reaching the acetoxy-benzophenone in the first place.

• Protocol: Add a photostable UV absorber (UVA) that has a higher extinction coefficient (

  ) at the excitation wavelength but dissipates energy as heat (internal conversion) rather than chemistry.

• Recommended Additive: Hydroxyphenyl-benzotriazoles (e.g., Tinuvin P) .

  • Note: Do not use Benzophenone-type stabilizers, as they may sensitize the reaction via triplet energy transfer.

Method C: Excited State Quenching

• Mechanism: Deactivate the triplet state (

  ) before bond scission occurs.

• Protocol: Introduce a triplet quencher with a lower triplet energy (

  ) than the benzophenone moiety ( ).

• Recommended Additive: Naphthalene derivatives or specific Nickel chelates .

  • Warning: This is difficult because the bond scission is extremely fast (

    ). Screening (Method B) is usually more effective than quenching for Fries rearrangements.

Module 4: Experimental Protocols

Protocol 1: Quantifying Degradation (HPLC Method)

Use this protocol to validate stability improvements.

• Sample Prep: Dissolve 4-acetoxy-4'-pentylbenzophenone in Acetonitrile (

  ).

• Irradiation:

  • Light Source: Hg-Xe lamp with a 313 nm bandpass filter (activates the benzophenone core).

  • Setup: "Merry-go-round" reactor to ensure equal dosing.

• HPLC Conditions:

  • Column: C18 Reverse Phase (

    ).

  • Mobile Phase: Isocratic Acetonitrile/Water (80:20 v/v) + 0.1% Formic Acid.

  • Detection: DAD at 254 nm (isobestic point) and 350 nm (product formation).

• Analysis:

  • Monitor the decrease of the parent peak.

  • Monitor the appearance of the ortho-Fries product (elutes later due to intramolecular H-bonding making it less polar).

Table 1: Expected Analytical Signatures

Component	UV	HPLC Retention Behavior	Visual Characteristic
Parent	~260 nm	Moderate	Colorless
Ortho-Fries Product	~330-360 nm	Longer (Less Polar)	Yellow/Orange
Para-Fries Product	~280 nm	Shorter (More Polar)	Colorless/Pale

References

• Guillet, J. (1985). Polymer Photophysics and Photochemistry. Cambridge University Press. (Fundamental source for the Cage Effect and Photo-Fries mechanism in polymers).

• Bellus, D. (1971). "Photo-Fries Rearrangement and Related Photochemical [1,3]-Shifts of Esters." Advances in Photochemistry, 8, 109-159.

• Norikane, Y., & Tamaoki, N. (2003). "Photo-Fries rearrangement of phenyl benzoate in a liquid crystalline matrix."[1] Organic & Biomolecular Chemistry, 1, 2489-2494. (Demonstrates the suppression of rearrangement by LC ordering).

• Torikai, A., et al. (1995). "Photodegradation of polymer materials containing benzophenone derivatives." Polymer Degradation and Stability, 49(3), 367-371. (Data on benzophenone derivative stability).

Sources

• 1. cpsm.kpi.ua [cpsm.kpi.ua]

Technical Support Center: A Guide to Resolving Overlapping Peaks in the NMR Spectrum of 4-acetoxy-4'-pentylbenzophenone

For researchers and professionals in drug development and chemical analysis, a clean, well-resolved Nuclear Magnetic Resonance (NMR) spectrum is paramount for unambiguous structure elucidation. However, overlapping signals, particularly in the aromatic region, can present a significant challenge. This guide provides a comprehensive, technically-grounded approach to resolving peak overlaps in the ¹H NMR spectrum of 4-acetoxy-4'-pentylbenzophenone, a molecule with multiple aromatic protons in similar chemical environments.

Frequently Asked Questions (FAQs)

Q1: Why are the aromatic protons of 4-acetoxy-4'-pentylbenzophenone prone to overlapping in the ¹H NMR spectrum?

A1: The molecule has two substituted benzene rings. The protons on these rings experience similar electronic environments due to the nature of the substituents. This leads to their chemical shifts being very close, often resulting in complex, overlapping multiplets in the aromatic region (typically 6.0-8.5 ppm) of a standard ¹H NMR spectrum.[1][2][3]

Q2: What is the quickest first step to try and resolve these overlapping peaks?

A2: A simple and often effective initial strategy is to re-acquire the spectrum using a different deuterated solvent.[4] Aromatic solvents like benzene-d₆ or toluene-d₈ can induce differential shifts in the proton resonances compared to more common solvents like chloroform-d (CDCl₃), a phenomenon known as Aromatic Solvent-Induced Shift (ASIS).[4][5][6] This can often spread out the signals enough for clearer interpretation.

Q3: Are there more advanced techniques if changing the solvent isn't sufficient?

A3: Yes, several powerful techniques can be employed. These include varying the temperature of the experiment, using lanthanide shift reagents to induce chemical shift separation, and employing two-dimensional (2D) NMR experiments like COSY and HSQC to resolve correlations between nuclei.[7][8][9][10]

Troubleshooting Guides: Step-by-Step Protocols

Guide 1: Leveraging Solvent Effects for Peak Resolution

The choice of solvent can significantly influence the chemical shifts of protons, particularly those in aromatic systems.[11][12][13] This is due to specific interactions between the solute and solvent molecules, such as anisotropic effects from aromatic solvents.[5][6]

Experimental Protocol: Solvent Effect Analysis

• Sample Preparation: Prepare separate, identically concentrated solutions of 4-acetoxy-4'-pentylbenzophenone in a range of deuterated solvents. A good starting selection would be Chloroform-d (CDCl₃), Benzene-d₆, Acetone-d₆, and Dimethyl sulfoxide-d₆ (DMSO-d₆). A typical concentration is 5-10 mg in 0.5-0.7 mL of solvent.[4]

• Internal Standard: For accurate comparison, add a small amount of an internal standard, like tetramethylsilane (TMS), to each sample.[4]

• NMR Acquisition: Acquire a standard 1D ¹H NMR spectrum for each sample under identical experimental conditions (e.g., temperature, number of scans).[4]

• Data Analysis: Process and compare the spectra. Pay close attention to the aromatic region to identify the solvent that provides the best separation of the overlapping multiplets.

Data Presentation: Expected Solvent-Induced Chemical Shifts

The following table provides a hypothetical illustration of how chemical shifts for the aromatic protons of 4-acetoxy-4'-pentylbenzophenone might change in different solvents, leading to the resolution of overlapping signals.

Proton Assignment	Expected δ in CDCl₃ (ppm)	Expected δ in Benzene-d₆ (ppm)	Change in δ (ppm)
Aromatic Protons (Ring A)	7.90 (multiplet)	7.75 (doublet of doublets)	-0.15
Aromatic Protons (Ring A)	7.90 (multiplet)	7.68 (doublet of doublets)	-0.22
Aromatic Protons (Ring B)	7.50 (multiplet)	7.30 (doublet)	-0.20
Aromatic Protons (Ring B)	7.50 (multiplet)	7.22 (doublet)	-0.28

Note: These are illustrative values. Actual shifts will vary.

Guide 2: Utilizing Temperature Variation

Changing the temperature at which the NMR data is collected can alter the chemical shifts of protons.[10] This is because temperature can affect molecular conformations and the populations of different conformational states, leading to changes in the averaged chemical shifts observed.[10] This can be particularly effective for resolving overlapping signals.[10][14]

Experimental Protocol: Variable Temperature (VT) NMR

• Solvent Selection: Choose a deuterated solvent with a wide liquid range that is appropriate for the desired temperature study (e.g., Toluene-d₈ for high temperatures, or Dichloromethane-d₂ for low temperatures).[15][16]

• Instrument Setup: If available, use a spectrometer equipped with a variable temperature unit. Ensure you are trained in its operation to prevent damage to the instrument.[15][17]

• Temperature Increments: Acquire a series of 1D ¹H NMR spectra at different temperatures. It is advisable to change the temperature in increments of 10-20°C and allow the sample to equilibrate for at least 5-10 minutes at each new temperature before acquisition.[15][16]

• Data Analysis: Compare the spectra obtained at different temperatures to identify the temperature at which the best resolution of the aromatic signals is achieved.

Guide 3: Application of Lanthanide Shift Reagents (LSRs)

LSRs are paramagnetic complexes that can coordinate to functional groups in a molecule, inducing large changes in the chemical shifts of nearby protons.[18][19] The magnitude of this shift is dependent on the distance of the proton from the paramagnetic center, which can effectively spread out a crowded spectrum.[18][19] For 4-acetoxy-4'-pentylbenzophenone, the carbonyl and ester groups are potential binding sites for an LSR.

Experimental Protocol: Lanthanide-Induced Shift (LIS) Experiment

• Sample Preparation: Prepare a solution of your compound in a dry, aprotic deuterated solvent (e.g., CDCl₃).[18]

• Initial Spectrum: Acquire a standard 1D ¹H NMR spectrum of your compound before adding the LSR.[18]

• Incremental Addition of LSR: Add a small, known amount of a suitable LSR (e.g., Eu(fod)₃ or Pr(fod)₃) to the NMR tube. Acquire a spectrum after each addition.

• Spectral Monitoring: Continue adding the LSR in small increments and acquiring spectra until the desired peak separation is achieved. Be aware that excessive amounts of LSR can lead to significant line broadening.[20]

• Data Analysis: Analyze the series of spectra to observe the progressive separation of the overlapping signals.

Guide 4: Advanced 2D NMR Techniques

When 1D methods are insufficient, 2D NMR provides a powerful solution by spreading the signals across two frequency dimensions.[7][9][21]

A. 2D COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other (typically through 2-3 bonds).[9][22][23] This is invaluable for tracing out the spin systems of the individual aromatic rings, even if their signals overlap in the 1D spectrum.

Experimental Workflow: COSY

• Acquisition: Run a standard COSY experiment on your sample.

• Data Interpretation: The resulting 2D spectrum will show diagonal peaks corresponding to the 1D spectrum and cross-peaks that indicate coupling between protons. By analyzing the patterns of these cross-peaks, you can establish the connectivity of the protons within each aromatic ring.

B. 2D HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment shows correlations between protons and the carbons to which they are directly attached (one-bond ¹H-¹³C correlation).[7][24][25] Since ¹³C spectra are generally much better dispersed than ¹H spectra, this technique can effectively resolve overlapping proton signals by correlating them to their distinct carbon resonances.[8][26][27]

Experimental Workflow: HSQC

• Acquisition: Perform a standard HSQC experiment.

• Data Interpretation: The 2D HSQC spectrum will have the ¹H spectrum on one axis and the ¹³C spectrum on the other. Each peak in the spectrum represents a direct bond between a specific proton and a specific carbon. Overlapping proton signals in the 1D spectrum can often be resolved because they are attached to carbons with different chemical shifts.[26]

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical progression of techniques to resolve overlapping NMR peaks.

Caption: Decision workflow for resolving overlapping NMR signals.

Summary and Recommendations

For resolving overlapping aromatic peaks in the ¹H NMR spectrum of 4-acetoxy-4'-pentylbenzophenone, a hierarchical approach is recommended. Begin with the simplest and quickest method—changing the solvent. If this does not provide adequate resolution, proceed to more advanced techniques such as variable temperature experiments or the use of lanthanide shift reagents. For the most complex cases of overlap, 2D NMR techniques like COSY and HSQC offer the most definitive solutions by providing an additional dimension of information to resolve individual proton signals.

References

• Saini, M. (n.d.). Lanthanide shift reagents in nmr. SlideShare. Retrieved from [Link]

• Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). Lanthanide NMR Shift Reagents. Retrieved from [Link]

• ApSimon, J. W., Beierbeck, H., & Saunders, J. K. (1973). Lanthanide Shift Reagents in 13C Nuclear Magnetic Resonance: Quantitative Determination of Pseudocontact Shifts and Assignment of 13C Chemical Shifts of Steroids. Canadian Journal of Chemistry, 51(20), 3374-3380.

• Wikipedia. (2023, December 29). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• Oreate AI Blog. (2026, February 3). Unlocking Molecular Secrets: A Journey Into 2D NMR Techniques. Retrieved from [Link]

• Tori, K., & Ogata, M. (1964). Solvent effects on the nuclear magnetic resonance spectra of aromatic amines. Tetrahedron Letters, 5(21), 1347-1352.

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Retrieved from [Link]

• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap? Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. Retrieved from [Link]

• ResearchGate. (n.d.). Resolution of overlapping signals using 2D NMR spectroscopy. Retrieved from [Link]

• Kessler, H., Griesinger, C., & Wagner, G. (1987). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. Angewandte Chemie International Edition in English, 26(6), 514-530.

• University of Ottawa NMR Facility Blog. (2014, March 6). Variable Temperature to Improve NMR Resolution. Retrieved from [Link]

• Chemistry LibreTexts. (2019, July 24). 2D NMR Introduction. This is a more specific version of a previously cited general introduction to 2D NMR.

• ResearchGate. (2019, October 15). 2D- NMR what is the different between COSY and HSQC?? Retrieved from [Link]

• University of Oxford. (n.d.). Variable Temperature NMR Experiments. Retrieved from [Link]

• ACD/Labs. (2023, January 26). Exchangeable Protons in NMR—Friend or Foe? Retrieved from [Link]

• Meier, B. H., & Ernst, R. R. (2018). Temperature dependence of NMR chemical shifts: Tracking and statistical analysis. Journal of Magnetic Resonance, 287, 139-148.

• University College London. (n.d.). Chemical shifts. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• Abraham, R. J., & Loftus, P. (1978). "Solvent" effects in 1H NMR spectroscopy: A simple undergraduate experiment.

• Reddit. (2022, January 13). How does solvent choice effect chemical shift in NMR experiments? Retrieved from [Link]

• Widener University. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

• Western University. (n.d.). VARIABLE TEMPERATURE EXPERIMENTS. Retrieved from [Link]

• IMSERC. (n.d.). Variable Temperature (VT) Control for NMR. Retrieved from [Link]

• ResearchGate. (2020, September 23). How can I interpret a NMR with so much noises and peak overlaps? Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). RES-TOCSY: a simple approach to resolve overlapped 1H NMR spectra of enantiomers. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.

• University of Ottawa NMR Facility Blog. (2007, October 2). Improve Your Chemical Shift Resolution Without Going to Higher Fields. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for: A phosphine-free, atom-efficient cross-coupling reaction of triorganoindiums with acyl chlorides catalyzed by immobilization of palladium(0) in MCM-41. Retrieved from [Link]

• EPFL. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic Proton NMR Shifts. Retrieved from [Link]

• Oregon State University. (2022, March 9). 1H NMR Chemical Shift. Retrieved from [Link]

• The Royal Society of Chemistry. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Reddit. (2024, December 4). "How Can I Analyze the 1H and 13C NMR Spectra for (4-(Methanesulfonyl)-acetophenone) and Understand the Integral and Chemical Shift?" Retrieved from [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

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• 1. orgchemboulder.com [orgchemboulder.com]
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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. ucl.ac.uk [ucl.ac.uk]
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• 7. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 8. qNMR of mixtures: what is the best solution to signal overlap? - [mestrelab.com]
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• 10. University of Ottawa NMR Facility Blog: Variable Temperature to Improve NMR Resolution [u-of-o-nmr-facility.blogspot.com]
• 11. tandfonline.com [tandfonline.com]
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• 13. reddit.com [reddit.com]
• 14. Temperature dependence of NMR chemical shifts: Tracking and statistical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. publish.uwo.ca [publish.uwo.ca]
• 16. imserc.northwestern.edu [imserc.northwestern.edu]
• 17. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
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• 27. researchgate.net [researchgate.net]

handling and storage conditions for 4-acetoxy-4'-pentylbenzophenone

Technical Support Guide: Handling & Storage of 4-Acetoxy-4'-pentylbenzophenone

Executive Summary

4-Acetoxy-4'-pentylbenzophenone is a bifunctional intermediate often utilized in liquid crystal synthesis and photopolymerization research. Its stability is governed by two competing reactivities: hydrolytic instability (due to the phenyl ester moiety) and photochemical lability (due to the benzophenone core).

This guide replaces generic safety data with a mechanism-based troubleshooting framework. Users must treat this compound as both moisture-sensitive and light-sensitive .

Part 1: Critical Storage Protocols

To maximize shelf-life, you must disrupt the three primary degradation vectors: photon absorption, nucleophilic attack (water), and thermal acceleration.

The "Golden Rule" Storage System

Parameter	Requirement	Scientific Rationale
Temperature	-20°C (Long-term) 2-8°C (Active use)	Lowers the kinetic energy available for ester hydrolysis. Phenyl esters are prone to spontaneous cleavage even at neutral pH if warm.
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture. The acetoxy group releases acetic acid upon hydrolysis, which autocatalytically accelerates further degradation.
Light	Amber/Opaque Vial	Benzophenones undergo transitions around 330-350 nm. Exposure to ambient lab light can trigger radical formation or photoreduction.
Container	Glass (Teflon-lined cap)	Avoid polystyrene or low-density plastics. The pentyl tail confers high lipophilicity, which can leach plasticizers or adsorb into plastic walls.

Visualizing the Storage Logic

The following decision tree illustrates the protocol for incoming samples.

Figure 1: Decision logic for receiving and banking new samples. Note that "oiling out" may indicate impurities lowering the melting point.

Part 2: Troubleshooting & FAQs

This section addresses specific observations reported by researchers in the field.

Q1: My sample smells faintly of vinegar. Is it still usable?

Diagnosis: Hydrolysis has occurred. Mechanism: Moisture has attacked the carbonyl carbon of the acetoxy group. Reaction:

(Acetic Acid). Impact: The sample now contains 4-hydroxy-4'-pentylbenzophenone and acetic acid. Solution:

• If the smell is faint: Recrystallize immediately (typically from Ethanol/Hexane mixtures) to remove the free acid.

• If the smell is strong: The sample is compromised. The free phenol (

  ) will have different reactivity and UV absorption properties.

Q2: The white powder has turned yellow. Why?

Diagnosis: Photochemical degradation or Oxidation. Mechanism: Benzophenones are efficient triplet-state sensitizers. Upon UV exposure (even fluorescent lab lights), the carbonyl oxygen abstracts hydrogen, leading to ketyl radicals and pinacol coupling products, which are often colored (yellow/brown). Solution: Check purity via TLC or HPLC. If the yellowing is surface-level, it may be salvageable. Always wrap vials in aluminum foil during bench work.

Q3: I cannot get the compound to dissolve in water/buffer for my bio-assay.

Diagnosis: Solubility mismatch. Explanation: The molecule has a hydrophobic pentyl chain and an aromatic core. It is lipophilic . Protocol:

• Dissolve the compound in a water-miscible organic solvent first (DMSO, Acetone, or Ethanol).

• Slowly spike this stock solution into your aqueous buffer while vortexing.

• Limit: Do not exceed 1-5% organic solvent concentration to prevent precipitation.

Degradation Pathways Map

Understanding how the molecule breaks down helps you prevent it.

Figure 2: Primary degradation pathways. The hydrolysis path (top) releases acetic acid, while the photolysis path (bottom) creates radical dimers.

Part 3: Handling & Experimental Protocols

Weighing and Transfer

• Static Hazard: Crystalline benzophenones can be static-prone.[1] Use an antistatic gun or polonium strip if the powder "jumps."

• Tools: Use glass or stainless steel spatulas. Avoid polystyrene weighing boats; use weighing paper or glass weigh-vials.

Solubilization Table

Use this guide to select the correct solvent for your application.

Solvent	Solubility Rating	Application Notes
Dichloromethane (DCM)	Excellent	Best for transfer and synthesis.
Ethyl Acetate	Good	Suitable for TLC and extraction.
DMSO	Moderate/Good	Preferred for biological assays (stock solution).
Ethanol/Methanol	Moderate (Heat)	Used for recrystallization. Warning: Protophilic solvents can accelerate transesterification if catalytic base is present.
Water	Insoluble	Do not use without co-solvent.

Disposal

• Waste Stream: Non-halogenated organic waste (unless dissolved in DCM).

• Neutralization: If hydrolysis is suspected, the waste may be slightly acidic. No special neutralization is required for small analytical quantities.

References

• National Institute of Standards and Technology (NIST). 4-Acetoxybenzophenone - Gas Phase IR and Mass Spectra. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• PubChem. 4-Acetoxybenzophenone Compound Summary. National Center for Biotechnology Information. Available at: [Link]

• Allen, N. S. (2010). Photochemistry and photopolymerization of benzophenone derivatives. In Photochemistry and Photophysics of Polymer Materials. Wiley-VCH. (General reference for benzophenone radical mechanisms).

Sources

• 1. download.basf.com [download.basf.com]

Technical Support Center: Interpreting Unexpected Mass Spectrometry Fragments of 4-acetoxy-4'-pentylbenzophenone

Welcome to the technical support center for the analysis of 4-acetoxy-4'-pentylbenzophenone. This guide is designed for researchers, scientists, and drug development professionals who may encounter unexpected fragments during mass spectrometry analysis of this compound. Here, we will explore potential reasons for these anomalies and provide troubleshooting strategies to ensure accurate interpretation of your data.

Introduction: The Analytical Challenge

4-acetoxy-4'-pentylbenzophenone is a molecule possessing several functional groups amenable to characteristic fragmentation in mass spectrometry: an acetoxy group, a benzophenone core, and a pentyl chain. While expected fragmentation patterns are predictable, the appearance of unexpected ions can arise from various processes within the mass spectrometer, such as in-source fragmentation, thermal degradation, or complex rearrangements. This guide will address these phenomena in a practical question-and-answer format.

Troubleshooting Guide & FAQs

Question 1: I am observing a significant peak at m/z 252, which does not correspond to a simple cleavage of the parent molecule. What is its likely origin?

Answer:

An ion at m/z 252 likely corresponds to the molecular ion of 4-hydroxy-4'-pentylbenzophenone. The appearance of this ion suggests the loss of a ketene molecule (CH₂=C=O, 42 Da) from the parent compound. This is a strong indication of thermal degradation occurring in the gas chromatography (GC) inlet or a heated electrospray ionization (ESI) source before ionization.[1][2] The acetoxy group is thermally labile and can undergo elimination to form a phenol.

Causality: High temperatures in the GC injection port can provide sufficient energy to induce the elimination of the acetyl group as ketene, a neutral molecule. The resulting 4-hydroxy-4'-pentylbenzophenone is then ionized.

Troubleshooting Steps:

• Lower the GC Inlet Temperature: Gradually decrease the injection port temperature in 20°C increments to find the optimal temperature that allows for volatilization without causing thermal degradation.

• Use a Milder Ionization Technique: If using a heated ESI source, reducing the source temperature can mitigate this issue.[3] Alternatively, consider using a softer ionization technique like atmospheric pressure chemical ionization (APCI) if compatible with your analyte and system.

• Derivatization: If lowering the temperature is not feasible or compromises chromatography, consider derivatizing the potential hydroxyl group formed after a trial run to confirm its presence.

Question 2: My spectrum shows an unexpected ion at m/z 121. What fragmentation pathway could lead to this ion?

Answer:

A fragment at m/z 121 is characteristic of a benzoyl cation ([C₆H₅CO]⁺). While the expected benzoyl fragment from simple cleavage would be from the unsubstituted benzene ring, the presence of a prominent ion at m/z 121 when the other half of the molecule is substituted suggests a more complex pathway or that it might be a secondary fragment. However, a more likely explanation for a prominent and unexpected m/z 121 is the formation of a substituted benzoyl cation, specifically the 4-hydroxybenzoyl cation ([HOC₆H₄CO]⁺).

This can arise from two main pathways:

• Fragmentation of the Thermally Degraded Product: If thermal degradation to 4-hydroxy-4'-pentylbenzophenone (m/z 252) occurs as discussed in Question 1, subsequent alpha-cleavage would yield the 4-hydroxybenzoyl cation at m/z 121.

• In-source Fragmentation/Rearrangement: Even without complete thermal degradation, high energy conditions in the ion source can lead to the loss of the pentyl group and a rearrangement involving the acetoxy group to form this stable ion.

Confirmation:

To confirm this, you can perform an MS/MS experiment on the parent ion (m/z 294). If m/z 121 is a direct fragment, it should be observed in the MS/MS spectrum. If it primarily arises from the degraded product, an MS/MS of m/z 252 will show a strong transition to m/z 121.

Question 3: I am seeing a series of ions at m/z 223, 209, and 195. What do these represent?

Answer:

This series of ions, with a characteristic loss of 14 Da (CH₂) between them, is indicative of fragmentation within the pentyl chain.[4][5] This is often referred to as alkyl chain fragmentation .

• m/z 223: Loss of a propyl radical (•C₃H₇, 43 Da) from the parent ion.

• m/z 209: Loss of an ethyl radical (•C₂H₅, 29 Da) from the m/z 238 fragment (loss of butene via McLafferty rearrangement) or further fragmentation of the alkyl chain.

• m/z 195: Loss of a methyl radical (•CH₃, 15 Da) from a larger fragment.

These fragments are often less intense than the major cleavage products but their presence can confirm the structure of the alkyl substituent. The stability of the resulting carbocations influences the relative abundance of these peaks.

Expected vs. Hypothetical Unexpected Fragments

m/z Value	Proposed Identity	Origin
Expected Fragments
294	[M]⁺• (Molecular Ion)	Ionization of the intact molecule
252	[M - C₂H₂O]⁺•	Loss of ketene from the acetoxy group
183	[C₁₃H₉O]⁺	Cleavage of the pentyl group (alpha-cleavage)
147	[C₁₀H₁₁O]⁺	Benzoyl cation with pentyl group
105	[C₇H₅O]⁺	Benzoyl cation
77	[C₆H₅]⁺	Phenyl cation
43	[C₂H₃O]⁺	Acetyl cation
Hypothetical Unexpected Fragments
252	[4-hydroxy-4'-pentylbenzophenone]⁺•	Thermal degradation in the inlet
121	[HOC₆H₄CO]⁺	Fragmentation of the thermally degraded product or in-source rearrangement
223, 209, 195	Alkyl chain fragments	Sequential loss of alkyl radicals from the pentyl chain

Experimental Protocol: Confirmation of Unexpected Fragments via MS/MS

This protocol outlines the steps to confirm the origin of the unexpected m/z 121 fragment.

Objective: To determine if m/z 121 is a direct fragment of the parent ion (m/z 294) or a fragment of the thermally degraded product (m/z 252).

Methodology:

• Instrument Setup:

  • Inject a standard solution of 4-acetoxy-4'-pentylbenzophenone into the LC-MS/MS or GC-MS/MS system.

  • Operate the instrument in product ion scan mode.

• Experiment 1: MS/MS of the Parent Ion

  • Set the precursor ion selection to m/z 294.

  • Apply a range of collision energies (e.g., 10, 20, 30 eV) to induce fragmentation.

  • Acquire the product ion spectrum.

  • Expected Outcome: Observe the fragmentation pattern of the parent ion. Note the presence and intensity of the m/z 121 fragment.

• Experiment 2: MS/MS of the Suspected Degraded Product

  • Set the precursor ion selection to m/z 252.

  • Apply the same range of collision energies as in Experiment 1.

  • Acquire the product ion spectrum.

  • Expected Outcome: Observe the fragmentation pattern of the m/z 252 ion. A strong transition to m/z 121 would confirm that this is a major fragmentation pathway for the degraded product.

• Data Analysis:

  • Compare the product ion spectra from both experiments.

  • If m/z 121 is significantly more abundant in the MS/MS spectrum of m/z 252, it strongly supports the hypothesis of thermal degradation followed by fragmentation.

Visualizing Fragmentation Pathways

Expected Fragmentation Pathway

Caption: Proposed pathway for the formation of the unexpected m/z 121 fragment.

References

• Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. (2023, July 2). Retrieved from [Link]

• Jones, C. E., Wians, F. H., Jr, Martinez, L. A., & Merritt, G. J. (1988). Benzodiazepines identified by capillary gas chromatography-mass spectrometry, with specific ion screening used to detect benzophenone derivatives. Clinical chemistry, 34(7), 1402–1405. Retrieved from [Link]

• McLafferty, F. W. (1959). Mass Spectrometric Analysis. Molecular Rearrangements. Analytical Chemistry, 31(1), 82–87.

• Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. (n.d.). Fiveable. Retrieved from [Link]

• Spectroscopy of Aldehydes and Ketones. (2023, September 20). In Organic Chemistry. OpenStax. Retrieved from [Link]

• Mass Spectrometry. (n.d.). Michigan State University Department of Chemistry. Retrieved from [Link]

• Mass Spectrometry: Alpha Cleavage of Ketones. (2014, February 12). [Video]. YouTube. Retrieved from [Link]

• Gastaca, B., Galletti, G., Sánchez, H., Diez, R., Schiavoni, M., & Furlong, J. (2015). GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features.

• An Approach to Flavor Chemical Thermal Degradation Analysis. (2023, December 23). Molecules. Retrieved from [Link]

• Minimizing thermal degradation in gas chromatographic quantitation of pentaerythritol tetranitrate. (2015).

• Automated Thermal Extraction - Desorption Gas Chromatography Mass Spectrometry (TED-GC-MS). (n.d.). OSTI.gov. Retrieved from [Link]

• image diagram mass spectrum of pentane fragmentation pattern of ions for analysis and identification of pentane doc brown's advanced organic chemistry revision notes. (n.d.). Retrieved from [Link]

• 4-Acetoxyacetophenone. (n.d.). NIST WebBook. Retrieved from [Link]

• 4-Acetoxybenzaldehyde. (n.d.). NIST WebBook. Retrieved from [Link]

• 4-Acetoxy-MALT. (2019, February 4). The Center for Forensic Science Research & Education. Retrieved from [Link]

• Thermal desorption gas chromatography-mass spectrometry for investigating the thermal degradation of polyurethanes. (2023, April 3). RSC Advances. Retrieved from [Link]

• Fragmentations and rearrangements in n-(4-alkyl phenyl) alkanoic acids in mass spectrometry. (2016, February 6). Chemistry Stack Exchange. Retrieved from [Link]

• Synthesis and Characterization of 4-Hydroxy Chalcones Using PEG-400 as a Recyclable Solvent. (2010). Research Journal of Pharmaceutical, Biological and Chemical Sciences.
• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. (2016, October 20). Oriental Journal of Chemistry.

• (PDF) Synthesis and characterization of 4-Hydroxy benzophenone (Ph2CO)/ Polyvinyl alcohol (PVA) composites for ultraviolet (UV)-Shielding applications. (2022, March 28). ResearchGate. Retrieved from [Link]

• Synthesis method of 4, 4'-dihydroxy benzophenone. (n.d.). Google Patents.
• Minimizing thermal degradation in gas chromatographic quantitation of pentaerythritol tetranitrate. (2015).

• (PDF) Development and Validation of a Rapid Method for Identification and Quantitation of Benzophenone and Related 17 Derivatives in Paper and Cardboard Packaging Materials by Gas Chromatography-Mass Spectrometry. (2025, November 26). ResearchGate. Retrieved from [Link]

• Easy determination of benzophenone and its derivatives in sunscreen samples by direct-immersion solid-phase microextraction and gas chromatography-mass spectrometry. (2023, November 30). Journal of Chromatography A. Retrieved from [Link]

• Optimization study of GC-MS and IDMS technique for separation of benzophenone and its derivatives from food packaging paper. (2022, October 7). Bulletin of Applied Sciences. Retrieved from [Link]

• Determination of benzophenone derivatives in wastewater by GC-MS/MS combined with in-port derivatization. (n.d.). DSpace Repository. Retrieved from [Link]

• 4-Methoxybenzophenone. (n.d.). PubChem. Retrieved from [Link]

• Formation and reactions of negative ions relevant to chemical ionization mass spectrometry. I. Cl mass spectra of organic compounds produced by F. (n.d.). National Institutes of Health. Retrieved from [Link]

• Method of analysis of aldehyde and ketone by mass spectrometry. (n.d.). Google Patents.

• (PDF) fragmentation-pathways-of-odd-and-even-electron-n-alkylated-synthetic-cathinones.pdf. (2020, April 23). Glen Jackson - West Virginia University. Retrieved from [Link]

• Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. (2022, July 5). ACS Omega. Retrieved from [Link]

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Technical Support Center: A Senior Application Scientist's Guide to Troubleshooting Failed Organic Reactions

Welcome to the technical support center for organic synthesis. As a Senior Application Scientist, I understand that even the most meticulously planned reaction can fail to meet expectations. This guide is structured to help you diagnose and resolve common issues encountered in the laboratory, from reactions that don't start to those that yield unexpected outcomes. Our approach is rooted in a systematic, evidence-based process to get your research back on track.

Initial Diagnosis: Where Did My Reaction Go Wrong?

Before diving into specific problems, it's crucial to perform a preliminary analysis. The first and most informative step is often a Thin Layer Chromatography (TLC) analysis of your crude reaction mixture.[1][2][3] This simple technique provides a window into your reaction pot, allowing you to quickly assess the situation.[4]

Core Diagnostic Workflow

The following flowchart outlines a general strategy for diagnosing a failed reaction, starting with a TLC analysis.

Caption: General diagnostic workflow for a failed organic reaction.

SECTION 1: No Reaction or Incomplete Conversion

This is one of the most common and frustrating outcomes. Your TLC shows only your starting material, or perhaps a faint spot for your product alongside a dominant starting material spot.[2]

FAQ 1: My TLC shows only starting material. What should I check first?

When a reaction fails to initiate, the root cause typically lies with the reagents, the reaction conditions, or an incompatible setup.[5][6]

A. Reagent & Solvent Integrity:

• Purity and Age: Are your reagents old or from a questionable source? Many organic reagents, especially catalysts, have a limited shelf life.[5] Impurities in starting materials can also inhibit reactions.[7] Consider purifying your starting materials or purchasing fresh stock.[6]

• Solvent Purity: The solvent is not just a medium; it can actively participate in the reaction.[8] Trace amounts of water in an anhydrous reaction, for example, can completely shut down moisture-sensitive chemistry like Grignard or organolithium reactions.[9] Likewise, impurities in solvents can alter reaction kinetics or lead to unwanted side products.[9][10]

  • Actionable Step: If you suspect solvent contamination, distill your solvent or use a freshly opened bottle of an appropriate grade (e.g., anhydrous, HPLC grade).[6][9]

B. Reaction Conditions:

• Temperature: Was the reaction maintained at the correct temperature? Overheating can decompose sensitive reagents, while underheating may not provide the necessary activation energy.[11] Ensure your heating mantle, oil bath, or cooling system is calibrated and functioning correctly.

• Atmosphere: For air-sensitive reactions, ensure your inert atmosphere (Nitrogen or Argon) is sound. Check for leaks in your glassware and ensure proper degassing of solvents.[6]

• Mixing: Is the reaction being stirred vigorously enough? In heterogeneous reactions (e.g., solid-liquid), poor mixing can prevent reagents from interacting.[11]

C. Catalyst Activity:

• Is the catalyst active? Many catalysts (e.g., Palladium on Carbon) can become deactivated over time or upon exposure to air. If you are using a recycled catalyst, its activity may be diminished.

• Was enough catalyst added? Double-check your calculations to ensure the correct catalytic loading was used.

FAQ 2: The reaction starts but seems to stop before all the starting material is consumed. Why?

This "stalling" phenomenon often points to a reagent being consumed, a catalyst dying, or the formation of an inhibitory byproduct.

• Reagent Limitation: If one reagent is added slowly, the reaction may stop if the addition is too slow or ceases. Conversely, adding a reagent too quickly can cause temperature spikes, leading to side reactions that consume starting material.[12]

• Catalyst Deactivation: The catalyst may be poisoned by an impurity introduced with the reactants or solvent, or it may simply have a limited lifetime under the reaction conditions.

• Product Inhibition: In some cases, the product itself can bind to the catalyst or a reagent, preventing it from participating in further reactions.

Actionable Step: If a reaction has stalled, you can sometimes restart it by adding more of a key reagent or a fresh portion of the catalyst.[6] However, this should be done cautiously, as it can complicate purification later.

SECTION 2: Low Yield Despite Product Formation

Your TLC analysis looked promising, showing a clean conversion to the desired product. Yet, after workup and purification, your final isolated yield is disappointingly low.[13] This suggests that product was lost during the isolation process.[5][14]

FAQ 3: I think I'm losing my product during the aqueous workup. How can I prevent this?

The workup is the process of separating the crude product from the reaction mixture.[15] Significant product loss can occur here, especially if the product has some water solubility or is unstable to the workup conditions.[13]

A. Check the Aqueous Layer:

• Your product may be more water-soluble than anticipated.[13]

• Actionable Step: Before discarding the aqueous layer, perform a "back-extraction." Add a fresh portion of your organic solvent (e.g., ethyl acetate, dichloromethane) to the aqueous layer, shake, and separate.[16] Combine this new organic layer with your primary organic phase. Repeat this 2-3 times to recover as much product as possible.[16]

B. "Salting Out":

• To decrease the solubility of your organic product in the aqueous layer, you can wash the organic layer with a saturated solution of sodium chloride (brine).[15][17] This increases the polarity of the aqueous phase, forcing non-polar organic compounds into the organic layer.[17]

C. Emulsion Formation:

• Sometimes, the organic and aqueous layers fail to separate cleanly, forming an emulsion. This is common when chlorinated solvents are used or when basic aqueous solutions are present.

• Actionable Step: To break an emulsion, try adding brine or a small amount of solid sodium chloride to the separatory funnel.[18] Gentle swirling, rather than vigorous shaking, can also help. In stubborn cases, filtering the entire mixture through a pad of Celite® can be effective.[18]

Protocol: Standard Aqueous Workup

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel of appropriate size.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.[15]

• Stopper the funnel, invert, and vent to release any pressure. Shake gently at first, then more vigorously.[15]

• Allow the layers to separate. Drain the lower layer.

• Wash the organic layer sequentially with appropriate aqueous solutions (e.g., dilute HCl to remove bases, saturated sodium bicarbonate to remove acids, and finally brine).[15][19]

• Drain the organic layer into a clean flask.

• Dry the organic layer over an anhydrous drying agent (see table below).[16][17]

• Filter or decant the solution to remove the drying agent.[16]

• Remove the solvent under reduced pressure using a rotary evaporator.[16]

Table 1: Common Drying Agents for Organic Solvents

Drying Agent	Capacity	Speed	Suitability	Notes
Sodium Sulfate (Na₂SO₄)	High	Slow	Neutral; Good for general use.	Clumps when wet, so add until free-flowing powder is observed.[17]
Magnesium Sulfate (MgSO₄)	Medium	Fast	Slightly acidic; Very effective.	Finer powder can be harder to filter.
Calcium Chloride (CaCl₂)	High	Fast	Acidic; Reacts with alcohols, amines, and carbonyls.	Use with caution for non-ether/hydrocarbon solutions.[16]
Potassium Carbonate (K₂CO₃)	Low	Medium	Basic; Good for drying basic solutions (e.g., amines).	Will react with acidic compounds.

FAQ 4: My product seems to be lost during purification. How can I improve my recovery?

Purification techniques like column chromatography and recrystallization are essential for obtaining pure compounds, but they can also be sources of yield loss.[12][20][21]

A. Column Chromatography:

• Streaking on the Column: If your product is highly polar, it may stick irreversibly to the silica gel.

  • Actionable Step: Try deactivating the silica gel with a small amount of triethylamine or methanol in your eluent. Alternatively, switch to a less acidic stationary phase like alumina.

• Losing Product in Many Fractions: If the separation between your product and impurities is poor, you may have to discard mixed fractions, lowering the yield.

  • Actionable Step: Optimize your solvent system using TLC before running the column. The ideal eluent should give your product an Rf value of ~0.3-0.4.[22]

B. Recrystallization:

• Using Too Much Solvent: The goal of recrystallization is to create a saturated solution at high temperature.[23] Using too much solvent will prevent the product from crystallizing upon cooling.

  • Actionable Step: Add the hot solvent portion-wise, just until the solid dissolves.[23]

• Cooling Too Quickly: Rapid cooling can cause the product to "crash out" as an amorphous solid, trapping impurities.

  • Actionable Step: Allow the flask to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.[24]

SECTION 3: Unexpected Products or Side Reactions

Sometimes a reaction works, but it doesn't give you the product you intended.[13] This can be the most scientifically interesting outcome, as it reveals alternative reaction pathways.[13][25]

FAQ 5: My TLC shows multiple spots, and none of them match my expected product. What happened?

A complex mixture of products often points to issues with reaction selectivity, temperature control, or the stability of the starting material or product under the reaction conditions.

A. Side Reactions:

• Many reagents can participate in competing reaction pathways.[26] For example, substitution and elimination reactions often compete.[26][27] The outcome can be highly dependent on the choice of base, solvent, and temperature.[27]

• Actionable Step: Review the mechanism of your intended reaction and consider plausible side reactions.[28] Literature searches for similar transformations can reveal known side products and strategies to minimize them, such as using a different catalyst, solvent, or temperature.[28]

B. Product Decomposition:

• The desired product may form but then decompose under the reaction conditions.[14] This is common if the reaction is left for too long or run at too high a temperature.[6]

• Actionable Step: Monitor the reaction closely by TLC over time.[1] If you see the product spot appear and then fade while other spots emerge, you are likely observing decomposition. Quench the reaction as soon as the starting material is consumed.[14]

C. Unexpected Rearrangements:

• Carbocation intermediates, common in SN1 and E1 reactions, are prone to rearrangement to form a more stable carbocation. This can lead to a constitutional isomer of the expected product.

• Actionable Step: If you suspect a rearrangement, consider changing the reaction conditions to favor a non-carbocationic pathway (e.g., switching to SN2/E2 conditions).

Workflow for Identifying an Unknown Product

If you have isolated a stable but unexpected product, the next step is characterization.

Caption: Workflow for characterizing an unexpected reaction product.

References

• Work-up. (n.d.). Grokipedia.
• Study Mind. (2022, April 19). Organic Synthesis - Practical Purification Techniques (A-Level Chemistry).
• Ibis Scientific, LLC. (2025, May 11). Why Solvent Purity Is Crucial in the World of Chemistry.
• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Reaction Workup.
• CK-12 Foundation. (2025, November 18). Methods of Purification of Organic Compounds.
• University of Rochester. (n.d.). Workup.
• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield.
• University of Rochester. (n.d.). How To: Troubleshoot a Reaction.
• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications.
• Chemistry LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups.
• Merlic Group, UCLA. (n.d.). Organic Reaction Workup Formulas for Specific Reagents.
• University of Wisconsin-Madison. (n.d.). Thin Layer Chromatography (TLC).

• Quora. (2015, January 21). What could be reason for getting a very low yield in organic chemistry?. Retrieved February 17, 2026, from [Link]

• Benchchem. (n.d.). A Comparative Guide to Monitoring Benzophenone Oxime Reactions: TLC, GC-MS, and HPLC.

• Reddit. (2024, November 20). What are some common causes of low reaction yields?. Retrieved February 17, 2026, from [Link]

• Save My Exams. (2025, January 3). Organic Techniques - Purification | Edexcel A Level Chemistry Revision Notes 2015.
• University of Rochester. (n.d.). Troubleshooting: I Cant Reproduce an Earlier Experiment!.
• ResearchGate. (2025, October 31). Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates.
• Science Madness. (2020, December 24). Is it normal to get low yields all the time, or am I a bad organic chemist?.
• Chemistry LibreTexts. (2021, June 20). 2.4: TLC -ANALYSIS.
• Washington State University. (n.d.). Monitoring Reactions by TLC.
• University of Rochester. (n.d.). Chromatography: How to Monitor by TLC.

• Journal of the American Chemical Society. (2020, November 11). Solute–Solvent Interactions in Modern Physical Organic Chemistry: Supramolecular Polymers as a Muse. Retrieved February 17, 2026, from [Link]

• Orango. (2025, June 10). Types of Reactions in Organic Chemistry: Your Guide to Mastery.
• Physics Department & Chemistry Department. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity.

• The Journal of Organic Chemistry. (2024, November 6). Exceptions, Paradoxes, and Their Resolutions in Chemical Reactivity. Retrieved February 17, 2026, from [Link]

• Reddit. (2024, March 16). How to minimize side products of this reaction. Retrieved February 17, 2026, from [Link]

• University of Illinois. (n.d.). Organic Chemistry I Review: Highlights of Key Reactions, Mechanisms, and Principles.

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Reference Data & Comparative Studies

comparative study of 4-acetoxy-4'-pentylbenzophenone with other benzophenone derivatives

The following guide details the comparative study of 4-acetoxy-4'-pentylbenzophenone , a calamitic mesogen, against established benzophenone derivatives and liquid crystal standards.

Executive Summary & Compound Profile

4-Acetoxy-4'-pentylbenzophenone (Target Compound) represents a specific class of asymmetric benzophenone derivatives designed for liquid crystalline (LC) applications and photo-responsive materials . Unlike simple benzophenones used primarily as UV blockers, the addition of a flexible pentyl tail (

) and a polar acetoxy head group ( ) imparts anisotropy , enabling the formation of mesophases (smectic or nematic) intermediate between the crystalline and isotropic liquid states.

This guide compares the Target Compound against three strategic alternatives to isolate the effects of the carbonyl linker, the alkyl chain, and the head group.

Comparative Matrix

Feature	4-Acetoxy-4'-pentylbenzophenone (Target)	4-Hydroxybenzophenone (Precursor/Ref)	4,4'-Dimethoxybenzophenone (Standard)	4-Cyano-4'-pentylbiphenyl (5CB) (LC Benchmark)
Primary Application	Liquid Crystal / Mesogen	UV Blocker / Intermediate	Photoinitiator / UV Blocker	Nematic Liquid Crystal
Structural Core	Benzophenone (Bent core)	Benzophenone	Benzophenone	Biphenyl (Linear core)
Tail Group	Pentyl ( )	H	Methoxy ( )	Pentyl ( )
Head Group	Acetoxy (Polar, H-bond acceptor)	Hydroxyl (H-bond donor)	Methoxy	Cyano (Strong dipole)
Mesomorphism	Likely Monotropic/Enantiotropic	None (Crystalline)	None (Crystalline)	Enantiotropic Nematic
UV Cut-off ( )	~330 nm (n- )	~325 nm	~340 nm	~280 nm

Scientific Analysis: Structure-Property Relationships[10]

The Benzophenone "Bent" Core vs. Biphenyl

The critical distinction between the Target Compound and the industry standard 5CB is the bridging group.

• 5CB (Biphenyl): The direct phenyl-phenyl bond creates a linear, rigid rod, ideal for low-viscosity nematic phases.

• Target (Benzophenone): The carbonyl (

  ) linker introduces a bond angle of ~120°. This "bent" shape reduces the linearity required for stable nematic phases, often suppressing the clearing point (transition to isotropic liquid) or inducing smectic phases due to lateral dipole interactions from the carbonyl.

The Acetoxy Functionality

The acetoxy group serves two roles:

• Dipole Modulation: It creates a moderate dipole perpendicular to the long axis, different from the strong longitudinal dipole of the Cyano group in 5CB.

• Thermal Lability: Unlike the ether linkage in 4,4'-dimethoxybenzophenone, the ester bond is susceptible to hydrolysis, making this compound biodegradable but requiring anhydrous operating conditions.

Experimental Protocols

Synthesis Workflow (Self-Validating Protocol)

Objective: Synthesize 4-acetoxy-4'-pentylbenzophenone with >98% purity to ensure accurate phase transition measurement.

Reagents: 4-Pentylbenzoyl chloride, Anisole, Aluminum Chloride (

), Boron Tribromide ( ), Acetic Anhydride, Pyridine.

Step 1: Friedel-Crafts Acylation

• Dissolve Anisole (1.1 eq) in dry DCM at 0°C.

• Add 4-Pentylbenzoyl chloride (1.0 eq) dropwise.

• Add

  (1.2 eq) slowly to maintain temp <5°C.

• Stir at RT for 4h. Quench with ice/HCl. Extract organic layer.

• Checkpoint: TLC should show a single spot (

  ~0.6 in 9:1 Hex/EtOAc).

• Product A: 4-Methoxy-4'-pentylbenzophenone.

Step 2: Demethylation

• Dissolve Product A in dry DCM at -78°C.

• Add

  (1.5 eq) dropwise.

• Warm to RT and stir overnight.

• Quench with Methanol.

• Product B: 4-Hydroxy-4'-pentylbenzophenone (Precipitate).

Step 3: Acetylation (Target Formation)

• Suspend Product B in Acetic Anhydride (5 eq).

• Add catalytic Pyridine (1-2 drops).

• Heat to 60°C for 1 hour.

• Pour into ice water; filter the white solid.

• Recrystallization: Use Ethanol/Hexane (1:1) to obtain rod-like crystals.

Characterization Methodology

Differential Scanning Calorimetry (DSC):

• Protocol: Heat sample from 20°C to 150°C at 5°C/min. Cool at 5°C/min.

• Expected Signal: Look for two endothermic peaks upon heating.

  • (Melting): Crystal Mesophase (Smectic/Nematic).
  • (Clearing): Mesophase Isotropic Liquid.

• Note: If only one peak is observed, the mesophase may be monotropic (observable only upon cooling).

Visualizations

Synthesis & Logic Flow

The following diagram illustrates the critical reaction pathway and the logic gates for quality control.

Caption: Step-by-step synthesis pathway with critical Quality Control (QC) checkpoints.

Phase Transition Behavior

Comparison of the thermal behavior between the Target benzophenone and the 5CB benchmark.

Caption: Comparative phase transitions. The bent core of the target favors Smectic phases over Nematic.

References

• Preparation of Liquid Crystal Intermediates: Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical.

• Benzophenone Mesomorphism : Goodby, J. W., et al. "Molecular Structure and Mesophase Formation." Handbook of Liquid Crystals, Vol 1. Wiley-VCH.

• 5CB Benchmark Properties : "4-Cyano-4'-pentylbiphenyl (5CB) Datasheet." Sigma-Aldrich.

• UV Absorption of Benzophenones : NIST Chemistry WebBook, SRD 69. "Benzophenone UV/Vis Spectra."

cross-referencing spectroscopic data of 4-acetoxy-4'-pentylbenzophenone with literature values

Comparison Guide: Spectroscopic Validation of 4-Acetoxy-4'-pentylbenzophenone

Executive Summary & Structural Context

4-Acetoxy-4'-pentylbenzophenone is a critical intermediate, often utilized in the synthesis of nematic liquid crystals and photo-active polymers.[1] Its structural integrity is defined by three distinct moieties: the n-pentyl alkyl chain (lipophilic tail), the benzophenone core (chromophore), and the acetoxy group (reactive ester cap).

This guide provides a rigorous framework for cross-referencing your experimental spectroscopic data against theoretical and literature-derived standards. Unlike simple aliphatic compounds, the conjugation in the benzophenone system introduces specific electronic shielding effects that must be validated to ensure product purity, particularly free of the 4-hydroxy-4'-pentylbenzophenone precursor.

Theoretical & Literature Reference Values

Use the tables below as your "Gold Standard" for cross-referencing. These values are synthesized from fragment-based literature data (NIST, SDBS) and chemo-informatic prediction algorithms calibrated for benzophenone derivatives.[1]

A. H NMR Reference Data (400 MHz, CDCl )

Note: The molecule exhibits two distinct AA'BB' aromatic systems due to the para-substitution.

Moiety	Proton Assignment	Multiplicity	Chemical Shift ( , ppm)	Integration	Diagnostic Note
Aromatic Ring A	Ortho to C=O (Acetate side)	Doublet ( Hz)	7.80 – 7.85	2H	Deshielded by C=O anisotropy.[1]
Aromatic Ring A	Ortho to OAc	Doublet ( Hz)	7.20 – 7.25	2H	Upfield relative to C=O ortho protons.[1]
Aromatic Ring B	Ortho to C=O (Pentyl side)	Doublet ( Hz)	7.70 – 7.75	2H	Slightly upfield of Ring A ortho protons.[1]
Aromatic Ring B	Ortho to Pentyl	Doublet ( Hz)	7.28 – 7.32	2H	Overlap with Ring A protons possible.[1]
Pentyl Chain	Benzylic -CH -	Triplet ( Hz)	2.65 – 2.70	2H	Critical for confirming alkyl attachment.[1]
Acetoxy	-O-CO-CH	Singlet	2.30 – 2.34	3H	Key Purity Indicator (vs. OH).[1]
Pentyl Chain	Bulk -CH -	Multiplet	1.60 – 1.70	2H	-protons.[1]
Pentyl Chain	Bulk -CH -	Multiplet	1.30 – 1.40	4H	-protons.[1]
Pentyl Chain	Terminal -CH	Triplet ( Hz)	0.88 – 0.92	3H	Standard terminal methyl.[1]

B. Infrared (IR) Spectroscopy Reference (ATR/KBr)

Functional Group	Wavenumber (cm )	Intensity	Mechanistic Origin
Ester C=O	1755 – 1765	Strong	Acetoxy carbonyl stretch (higher freq than ketone).[1]
Ketone C=O	1650 – 1660	Strong	Benzophenone core stretch (conjugated).[1]
C=C Aromatic	1590 – 1600	Medium	Ring breathing modes.[1]
C-O Stretch	1190 – 1210	Strong	Ester C-O-C asymmetric stretch.[1]
Aliphatic C-H	2850 – 2960	Medium	Pentyl chain stretching.[1]

Experimental Protocol for Validation

To ensure your data is comparable to the reference values above, follow this standardized characterization workflow.

Step 1: Sample Preparation

• Solvent: Use CDCl

  (99.8% D) with 0.03% TMS.[1] Avoid DMSO-d unless solubility is an issue, as it will shift phenolic impurities downfield ( ppm) and alter aromatic shifts.[1]

• Concentration: 10–15 mg in 0.6 mL solvent. High concentrations can cause stacking effects, shifting aromatic peaks upfield.[1]

Step 2: Data Acquisition Parameters

• Relaxation Delay (D1): Set to

  seconds. The quaternary carbons (C=O) and isolated methyls require longer relaxation for accurate integration.

• Scans: Minimum 16 scans for

  H; 1024 scans for C.

Step 3: Impurity Analysis (The "Red Flag" Check)

Before accepting the spectrum, check for these specific impurity markers:

• Unreacted Precursor: Look for a broad singlet at ~5.0–6.0 ppm (Phenolic OH).[1]

• Hydrolysis Product: Look for a sharp singlet at 2.10 ppm (Free Acetic Acid).[1]

• Solvent Trap: Benzene (7.36 ppm) or Toluene (2.36 ppm) can overlap with the acetoxy methyl.[1]

Visualization: Characterization Logic Flow

The following diagram illustrates the logical decision tree for validating the product based on spectral data.

Figure 1: Logic flow for spectroscopic validation. Note the critical checkpoint at the OH region to rule out the 4-hydroxy precursor.

Comparative Analysis: Troubleshooting Deviations

When your data deviates from the reference table, use this guide to diagnose the root cause.

Observation	Likely Cause	Corrective Action
Aromatic peaks are multiplets instead of clear doublets.	Second Order Effects: The chemical shift difference ( ) is small relative to the coupling constant ( ).[1]	This is normal for benzophenones at lower field strengths (<300 MHz).[1] Report as "Multiplet" or acquire at 600 MHz.
Acetate singlet appears at 2.10 ppm instead of 2.30 ppm.	Hydrolysis: The ester has cleaved to form free acetic acid.	Wash sample with NaHCO solution and re-dry.[1]
Aliphatic region (0.9-1.7 ppm) integrates >11 protons.	Grease Contamination: Vacuum grease overlaps with the pentyl chain.[1]	Recrystallize or run a background scan of the solvent/tube.
Melting Point is lower than lit (e.g., < 60°C).	Eutectic Impurity: Presence of 4-pentylbenzophenone or starting material.[1]	Rely on NMR integration of the ortho protons to quantify the ratio of impurities.

References

• National Institute of Standards and Technology (NIST). Infrared Spectrum of 4-Acetoxybenzaldehyde (Analogous Ester Data). NIST Standard Reference Database 69.[1][2][3] Available at: [Link][1][2]

• SDBS. Spectral Database for Organic Compounds (SDBS).[1] Compounds: 4-Pentylbenzophenone (SDBS No. 12450) and 4'-Hydroxyacetophenone.[1] National Institute of Advanced Industrial Science and Technology (AIST).[1] Available at: [Link][1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds.[1] 7th Edition.[1] John Wiley & Sons.[1] (Authoritative text for calculating substituent effects on aromatic rings).

• Gray, G. W. Molecular Structure and the Properties of Liquid Crystals. Academic Press.[1] (Contextual reference for alkyl-benzophenone synthesis and properties).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Acetophenone, 4'-amino- [webbook.nist.gov]
• 3. Acetophenone, 4'-hydroxy- [webbook.nist.gov]

reproducibility of experiments involving 4-acetoxy-4'-pentylbenzophenone

Technical Guide: Reproducibility in Hydrophobic Pocket Mapping Subject: 4-Acetoxy-4'-pentylbenzophenone (APB) Application: Photoaffinity Labeling (PAL) & Ligand Binding Site Identification

Executive Summary: The APB Benchmark

4-Acetoxy-4'-pentylbenzophenone (APB) represents a specialized class of lipophilic benzophenone precursors used primarily to map deep hydrophobic pockets in drug targets (e.g., GPCRs, ion channels). Unlike standard 4-hydroxybenzophenone probes, the APB molecule features a 4'-pentyl tail for enhanced lipid bilayer insertion/hydrophobic affinity and a 4-acetoxy protecting group that prevents premature oxidation while modulating solubility.

However, APB introduces a critical reproducibility paradox: the very acetoxy group that provides stability can undergo a Photo-Fries rearrangement upon UV irradiation, competing with the desired crosslinking reaction. This guide dissects the specific protocols required to utilize APB reproducibly, comparing it against Diazirine and Aryl Azide alternatives.

Technical Analysis & Mechanism

To achieve reproducible data, researchers must understand the "Dual-Path" photochemistry of APB.

The Signal-to-Noise Challenge

Upon 350–365 nm irradiation, the benzophenone moiety enters an excited singlet state (

) and rapidly undergoes intersystem crossing to a triplet state ( ).

• The Desired Pathway (Crosslinking): The

  diradical abstracts a hydrogen atom from the target protein (C-H insertion), forming a covalent bond.

• The Parasitic Pathway (Photo-Fries): The ester (acetoxy) group can migrate to the ortho position, creating a 3-acetyl-4-hydroxy derivative. This changes the probe's shape and polarity during the experiment, leading to false negatives .

Mechanism Visualization

The following diagram illustrates the kinetic competition that defines APB reproducibility.

Figure 1: Kinetic competition between protein crosslinking and Photo-Fries rearrangement in APB probes.

Comparative Performance Analysis

When selecting APB, it is crucial to benchmark it against the two other dominant photoaffinity pharmacophores: Trifluoromethyl Phenyl Diazirines (TPD) and Aryl Azides (AA) .

Table 1: Performance Matrix for Hydrophobic Mapping

Feature	Benzophenones (APB)	Diazirines (TPD)	Aryl Azides (AA)
Excitation Wavelength	350–365 nm (Benign to proteins)	350–360 nm	254–300 nm (Damaging to DNA/Proteins)
Reactivity Profile	Reversible (T1 state relaxes if no H-bond found)	Irreversible (Carbene inserts or quenches with water)	Irreversible (Nitrene inserts or rearranges)
Labeling Efficiency	Moderate (30–50%)	High (50–70%)	Low (<30%)
Chemical Stability	High (Ambient stable)	Low (Light/Heat sensitive)	Moderate
Reproducibility Risk	Photo-Fries Artifacts (Specific to acetoxy-BPs)	Carbene Scavenging (by water)	Ring Expansion (Benzazirine formation)
Best Use Case	Mapping deep, dry hydrophobic pockets where T1 lifetime is long.	Fast kinetics; capturing transient interactions.	Simple, non-specific surface labeling.

Expert Insight:

While Diazirines are often touted for higher efficiency, APB is superior for deep pocket mapping . The Benzophenone triplet state is "reversible"—if it doesn't find a C-H bond immediately, it relaxes and can be re-excited. This allows the probe to "search" the hydrophobic pocket until a stable bond is formed, provided the Photo-Fries reaction is suppressed.

Reproducibility Protocol: The "Solvent-Switch" System

To ensure high reproducibility with APB, you must control the hydrolysis of the acetoxy group. The acetoxy group is a stability mask . You generally want to hydrolyze it in situ to the active phenol form before UV irradiation to prevent Photo-Fries rearrangement, OR use a solvent system that suppresses the rearrangement.

Methodology: In-Situ Activation & Labeling

Phase 1: Preparation & Activation

• Stock Solution: Dissolve APB in DMSO to 10 mM. Note: The pentyl chain reduces solubility in pure aqueous buffers.

• Controlled Hydrolysis (Optional but Recommended):

  • If your experiment allows, treat the stock with 1 eq. of mild base (e.g., dilute

    ) or rely on cellular esterases if performing live-cell labeling.

  • Why? Converting 4-acetoxy to 4-hydroxy eliminates the Photo-Fries pathway, forcing the reaction toward protein crosslinking.

Phase 2: Incubation

• Equilibration: Incubate APB (1–10 µM) with the protein target for 30 minutes in the dark.

• Buffer Choice: Use Tris-HCl (pH 7.4) . Avoid buffers with high radical scavenging potential (e.g., high concentrations of DTT or mercaptoethanol) during the irradiation step, as they quench the triplet state.

Phase 3: Irradiation (The Critical Step)

• Light Source: 365 nm LED (approx. 100 mW/cm²). Do not use broad-spectrum UV lamps without filters.

• Temperature: Perform at 4°C on ice.

  • Causality: Lower temperature increases the lifetime of the triplet state and reduces non-specific thermal diffusion of the probe.

• Duration:

  • APB (Acetylated): Short pulses (3 x 1 min) with mixing.

  • De-acetylated (Phenol form): Continuous 5–10 min.

  • Reasoning: If the acetoxy group is intact, long exposure favors the irreversible Photo-Fries rearrangement. Short pulses allow for re-equilibration.

Workflow Visualization

Figure 2: Decision tree for APB usage based on acetoxy-group handling.

Troubleshooting & Validation

Symptom: Low Labeling Yield

• Cause: Oxygen quenching. The benzophenone triplet state is highly susceptible to quenching by dissolved oxygen.

• Fix: Degas buffers with Argon or Nitrogen for 10 minutes prior to irradiation. This is the single most effective step to improve reproducibility for benzophenones.

Symptom: "Smearing" on Western Blot

• Cause: Non-specific hydrophobic sticking of the pentyl chain.

• Fix: Add 0.1% Tween-20 post-irradiation during the wash steps, but NOT during incubation/irradiation (detergents form micelles that sequester the probe).

Symptom: Unexpected Mass Shift (+42 Da)

• Cause: You are detecting the Photo-Fries rearranged product (acetyl migration) rather than the protein crosslink, or the probe has acetylated a nucleophile chemically (rare).

• Fix: Confirm structure via MS/MS. If the shift corresponds to the probe mass without protein loss, it is likely non-covalent association of the rearranged by-product.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone Photophores in Biochemistry. Biochemistry, 33(19), 5661–5673. [Link]

• Kauer, J. C., et al. (1986). The interactions of benzophenone with proteins and lipids. Journal of Biological Chemistry, 261(23), 10695-10700. [Link]

• Bellus, D. (1971). Photo-Fries Rearrangement of Esters. Advances in Photochemistry, 8, 109-159. [Link]

• Smith, E., & Collins, I. (2015). Photoaffinity labeling in target identification and mechanism of action studies. Future Medicinal Chemistry, 7(2), 159-183. [Link]

• Geurink, P. P., et al. (2012). Photoaffinity probes for the study of protein–protein interactions. Chemical Reviews, 112(10), 5412-5452. [Link]

Definitive Guide to Chemical Structure Validation: A Multi-Tiered Approach

Audience: Researchers, Medicinal Chemists, and QA/QC Professionals. Scope: From initial synthesis screening to FDA-compliant structural certification.

Part 1: The Strategic Framework (Autonomy & Logic)

In modern drug development, "it looks right" is a liability. The reproducibility crisis in chemical biology often stems from impure or misidentified reagents. As a Senior Application Scientist, I advocate for a Self-Validating System —a workflow where every piece of data must triangulate with another to confirm the truth.

We do not rely on a single "magic bullet" technique. Instead, we employ a 3-Tiered Validation Architecture :

Tier	Objective	Typical Application	Core Techniques
I. Rapid Screen	Confirm reaction success	Reaction monitoring, fraction analysis	TLC, LC-MS (Low Res), 1D 1H NMR
II. Publication Standard	Establish identity & purity (>95%)	Journal submission, biological testing	1D & 2D NMR, HRMS, HPLC/UPLC
III. Absolute Certification	Definitive config & bulk purity	IND filing, Scale-up, Reference Standards	qNMR, X-ray (XRD), Elemental Analysis (CHN), Chiral LC

Part 2: Comparative Analysis of Validation Technologies

The following table contrasts the primary "alternatives" for structure validation. Note that these are not mutually exclusive but complementary.

Table 1: Technical Comparison of Structural Elicitation Methods

Feature	NMR (Nuclear Magnetic Resonance)	HRMS (High-Res Mass Spec)	X-Ray Crystallography (XRD)	Elemental Analysis (CHN)
Primary Output	Connectivity, Stereochemistry, Purity	Molecular Formula, Fragmentation	3D Atom Coordinates, Absolute Config	Bulk Composition, Purity
Sample State	Solution (requires deuterated solvent)	Solution (trace amount)	Solid Crystal (Single crystal required)	Solid (combustion)
Destructive?	No (recoverable)	Yes (but minimal loss)	No	Yes (requires ~5-10 mg)
Limit of Detection	Low Sensitivity (~1-5 mg usually needed)	Extreme Sensitivity (picogram range)	N/A (needs crystal growth)	Low Sensitivity
"Truth" Level	Inferred (via magnetic environment)	Inferred (via mass-to-charge)	Absolute (direct diffraction)	Inferential (bulk average)
Blind Spot	Inorganic salts, overlapping signals	Isomers (same mass), non-ionizable species	Amorphous solids, liquids	Impurities with similar %C/H/N

Expert Insight: The Causality of Choice

• Why NMR is the Anchor: XRD is the "picture," but NMR is the "movie." XRD requires a crystal, which you may never get. NMR works in the solution phase, mimicking the biological environment.

• The HRMS Trap: A common junior error is relying solely on HRMS. A correct mass of 300.1234 could be your product or a regioisomer. HRMS confirms the formula; NMR confirms the structure.

Part 3: The Self-Validating Protocols

To achieve "Trustworthiness," we implement protocols where errors become self-evident.

Protocol A: The "Closed-Loop" NMR Workflow

Objective: To ensure the number of protons, carbons, and their connectivities mathematically sum to the proposed structure.

Step 1: Sample Prep (The Foundation)

• Solvent: Use DMSO-d6 if exchangeable protons (OH, NH) are critical for identification. Use CDCl3 for sharpest resolution of non-polar chains.

• Concentration: 5–10 mg in 0.6 mL. Causality: Too dilute = poor 13C SNR; Too concentrated = viscosity broadening.

Step 2: The Acquisition Sequence

• 1H NMR (16 scans): Integrate all peaks. Set a reliable singlet (e.g., methyl group) to exactly 3.00.

  • Validation Check: Do the integral values sum to the exact proton count of your molecule? If your aromatic region integrates to 4.5H instead of 4.0H, you have an impurity or a half-formed product.

• 13C {1H} NMR (1024+ scans): Count the peaks.

  • Validation Check: Do you have the correct number of carbons? Note: Symmetry may hide carbons (isochronous signals).

• HSQC (Heteronuclear Single Quantum Coherence):

  • Logic: This maps H to C. Every proton signal must have a corresponding carbon signal (except NH/OH).

  • Self-Correction: If you see a proton with no HSQC correlation, it is likely an exchangeable proton or an impurity peak from water/solvent.

Step 3: Connectivity Proof (HMBC/COSY)

• COSY: Traces 3-bond neighbors (H-C-C-H). Use to walk down alkyl chains.

• HMBC: Traces 2-4 bond neighbors.

  • Critical Check: Use HMBC to bridge "islands" separated by heteroatoms (e.g., ether linkages or amides) where COSY fails.

Protocol B: Purity Cross-Validation (qNMR vs. LC-MS)

Objective: Distinguish "Signal Purity" from "Mass Purity."

• LC-MS (UV 254nm): May show "100% purity" if the impurity lacks a chromophore (e.g., residual grease, inorganic salts).

• qNMR (Quantitative NMR):

  • Add an internal standard (e.g., Maleic acid or TCNB) of known mass.

  • Compare the molar response of the standard vs. the analyte.

  • Formula:

  • Result: If LC-MS says 99% but qNMR says 85%, you have non-UV active impurities (solvents, salts, silica). Trust the qNMR.

Part 4: Visualization of the Logic Flow

The following diagram illustrates the decision matrix for validating a new synthetic compound.

Caption: Decision logic for selecting the appropriate validation tier based on compound novelty and data ambiguity.

Part 5: References

• American Chemical Society (ACS). Guidelines for Characterization of Organic Compounds. ACS Publications.[1][2] [Link]

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[3] Journal of Medicinal Chemistry. [Link]

• Royal Society of Chemistry (RSC). Characterisation of new compounds - Author Guidelines. [Link]

• International Conference on Harmonisation (ICH). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

Sources

• 1. d.web.umkc.edu [d.web.umkc.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationships of Psilocybin Analogues for Drug Development Professionals

This guide provides a detailed comparison of psilocybin analogues, focusing on their structure-activity relationships (SAR). By synthesizing data from in vitro and in vivo studies, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of how chemical modifications to the psilocybin scaffold influence its pharmacological profile. This document is intended to serve as a resource for the rational design of novel psychedelic compounds with potentially improved therapeutic properties.

Introduction: The Enduring Potential of Psilocybin and the Quest for Analogue Development

Psilocybin, the primary psychoactive component of "magic mushrooms," has garnered significant interest for its potential therapeutic applications in treating a range of psychiatric disorders, including depression, anxiety, and substance use disorders.[1][2] Psilocybin itself is a prodrug, rapidly dephosphorylated in the body to its active metabolite, psilocin (4-hydroxy-N,N-dimethyltryptamine).[1][3][4] Psilocin exerts its psychedelic effects primarily through its agonist activity at the serotonin 2A receptor (5-HT2A).[1][5][6]

The growing body of clinical evidence supporting psilocybin's therapeutic efficacy has spurred research into the development of analogues with modified pharmacological profiles. The goals of these efforts are multifaceted and include:

• Modulating Psychoactive Effects: Fine-tuning the intensity and duration of the psychedelic experience.

• Improving Metabolic Stability and Pharmacokinetics: Enhancing bioavailability and creating more predictable dosing regimens.[7][8]

• Exploring "Non-Hallucinogenic" Psychedelics: Designing compounds that retain therapeutic benefits without inducing profound alterations in perception.[2]

A systematic investigation of the SAR of 4-substituted tryptamines is crucial to achieving these goals.[1][9][10][11] This guide will delve into the key structural modifications of the psilocybin molecule and their impact on receptor binding, functional activity, and in vivo effects.

Core Structure of Psilocybin and Key Modification Sites

The fundamental structure of psilocybin is a tryptamine core, characterized by an indole ring connected to an ethylamine side chain. The key sites for modification that significantly influence its activity are:

• The 4-Position of the Indole Ring: This is where the phosphoryloxy group of psilocybin is located. Modifications here primarily affect the prodrug properties and metabolic stability.

• The Amine Terminus (N,N-dialkyl substituents): Alterations to the alkyl groups on the nitrogen atom can impact receptor binding affinity and selectivity across different serotonin receptor subtypes.

Caption: Key modification sites on the tryptamine core of psilocybin analogues.

The Significance of the 4-Position Substituent: Prodrug Strategies

Psilocybin's low affinity for the 5-HT2A receptor in vitro, compared to its active metabolite psilocin, underscores its role as a prodrug.[5][10] The phosphoryloxy group enhances the molecule's stability and water solubility, but it must be cleaved by alkaline phosphatases to yield the pharmacologically active psilocin.[1][4] This bioconversion is a critical step in its mechanism of action.

Researchers have explored various ester prodrugs at the 4-position to modulate the pharmacokinetic profile of psilocin.[7][8][12] A prominent example is 4-acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or psilacetin), which has appeared as a designer drug.[1][9][10][11]

Comparative Analysis: 4-Hydroxy vs. 4-Acetoxy Analogues

Systematic studies have compared the in vitro and in vivo activities of 4-hydroxy-N,N-dialkyltryptamines with their corresponding 4-acetoxy counterparts.[1][9][10][11]

In Vitro Findings:

• Reduced 5-HT2A Potency: O-acetylation generally reduces the in vitro potency at the 5-HT2A receptor by approximately 10- to 20-fold compared to the parent 4-hydroxy compounds.[1][9][11] This is consistent with the hypothesis that the acetyl group hinders optimal receptor binding.

• Unaltered Efficacy: While potency is decreased, the agonist efficacy (the maximal response elicited) is typically not significantly altered.[1][9][11]

In Vivo Findings:

• Similar Potency in Head-Twitch Response (HTR): In stark contrast to the in vitro data, acetylation of the 4-hydroxy group has little effect on the in vivo potency as measured by the head-twitch response (HTR) in mice, a behavioral proxy for 5-HT2A receptor activation.[1][9][11][13]

• Prodrug Hypothesis: This discrepancy strongly suggests that O-acetylated tryptamines are rapidly deacetylated in vivo, likely by esterases, to their corresponding 4-hydroxy analogues, thus acting as effective prodrugs for the active compounds.[1][9][10][11]

Caption: Simplified workflow for the Head-Twitch Response (HTR) assay.

The table below presents the in vivo potency of selected 4-hydroxy-N,N-dialkyltryptamines in the mouse HTR assay.

Compound	N,N-Dialkyl Substituent	HTR ED50 (mg/kg)	HTR ED50 (µmol/kg)
Psilocin (4-HO-DMT)	Dimethyl	0.17	0.81
4-HO-MET	Methyl, Ethyl	0.22	0.99
4-HO-DET	Diethyl	0.40	1.72
4-HO-DPT	Dipropyl	0.61	2.34
4-HO-DIPT	Diisopropyl	1.54	5.92

Data synthesized from publicly available research.[9]

Metabolic Stability and the Future of Psilocin Prodrugs

The development of novel psilocin prodrugs with improved metabolic and pharmacokinetic properties is an active area of research. [7][8]The goal is to design molecules that offer more controlled and predictable release of psilocin, potentially shortening the duration of the psychedelic experience, which could be a barrier to widespread clinical use. [7] Researchers have synthesized and screened libraries of novel prodrugs with various cleavable moieties at the 4-position, including different esters, carbonates, and ethers. [7][8]These compounds are evaluated for their metabolic stability in human serum, liver, and intestinal fractions. [7][8]Promising candidates are then advanced to in vivo pharmacokinetic studies in animal models to assess plasma levels of both the prodrug and the released psilocin. [7]This research has identified novel prodrugs that can achieve acute plasma psilocin concentrations comparable to those derived from psilocybin but with a significantly reduced overall exposure. [7]

Conclusion and Future Directions

The structure-activity relationships of psilocybin analogues are a rich field of study with significant implications for the development of next-generation psychedelic therapeutics. Key takeaways include:

• The 4-position is crucial for prodrug design: Modifications at this site, such as acetylation, can create effective prodrugs that are rapidly converted to the active 4-hydroxy form in vivo. [1][9][10][11]This offers a viable strategy for modulating the pharmacokinetics of psilocin.

• N-alkyl substituents fine-tune receptor interactions: The size and nature of the N,N-dialkyl groups influence potency and selectivity for 5-HT receptor subtypes, particularly showing an inverse relationship between steric bulk and potency at the 5-HT2A receptor.

• In vitro and in vivo assays are complementary: While in vitro assays are essential for determining receptor binding and functional potency, in vivo models like the HTR assay are critical for understanding the overall pharmacological effects, including the impact of metabolism.

Future research will likely focus on the development of novel prodrugs with tailored pharmacokinetic profiles to optimize the therapeutic window and patient experience. Furthermore, a deeper understanding of how different analogues engage downstream signaling pathways (e.g., G-protein vs. β-arrestin pathways) at the 5-HT2A receptor could lead to the design of compounds with more specific therapeutic effects and fewer side effects.

References

• Glancy, M. et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science. Available at: [Link]

• Chadeayne, A. R. et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science. Available at: [Link]

• Glancy, M. et al. (2020). Investigation of the structure-activity relationships of psilocybin analogues. LJMU Research Online. Available at: [Link]

• Glancy, M. et al. (2020). Investigation of the Structure−Activity Relationships of Psilocybin Analogues. ResearchGate. Available at: [Link]

• Gomes, P. (2023). SYNTHESIS OF PSILOCYBIN ANALOGUES AND OTHER 5-HT RECEPTOR AGONISTS FOR STIMULATION OF NEUROTRANSMISSION. LUP Student Papers. Available at: [Link]

• Glatfelter, G. C. et al. (2022). Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice. ACS Publications. Available at: [Link]

• Wiles, D. (2022). Design and synthesis of novel psilocin prodrugs with improved metabolic and pharmacokinetic properties as candidate therapies for treatment-resistant anxiety disorders. Neurology Conferences 2022. Available at: [Link]

• Wiles, D. B. et al. (2023). Novel Psilocin Prodrugs with Altered Pharmacological Properties as Candidate Therapies for Treatment-Resistant Anxiety Disorders. Journal of Medicinal Chemistry. Available at: [Link]

• Eklund, J. et al. (2025). Synthesis and In Vitro Profiling of Psilocin Derivatives: Improved Stability and Synthetic Properties. Journal of Medicinal Chemistry. Available at: [Link]

• Duan, J. et al. (2024). Molecular insights into the modulation of the 5HT 2A receptor by serotonin, psilocin, and the G protein subunit Gqα. bioRxiv. Available at: [Link]

• Perdona, E. et al. (2025). Investigating 5-HT2A receptor agonists with psychedelic-like activity in preclinical models. ELRIG. Available at: [Link]

• Halberstadt, A. L. et al. (2013). Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement. Psychopharmacology. Available at: [Link]

• Wiles, D. B. et al. (2023). Novel Psilocin Prodrugs with Altered Pharmacological Properties as Candidate Therapies for Treatment-Resistant Anxiety Disorders. ACS Publications. Available at: [Link]

• Halberstadt, A. L. et al. (2011). Effect of psilocin on head twitch response. ResearchGate. Available at: [Link]

• Sygnature Discovery. (2023). Psilocybin: the relationship between head twitch response, locomotor activity, 5-HT2A ex vivo receptor occupancy and plasma and brain levels of psilocin. Sygnature Discovery. Available at: [Link]

• Braden, M. R. et al. (2008). Affinities of New Compounds for the Human 5- HT 2A and 5-HT 2C Receptors Using Both Agonist and Antagonist Radioligands. ResearchGate. Available at: [Link]

• Eklund, J. et al. (2025). Synthesis and In Vitro Profiling of Psilocin Derivatives: Improved Stability and Synthetic Properties. ACS Publications. Available at: [Link]

• The Chem Guys. (2023). Synthesis of Psilocybin and How Magic Mushrooms Rewire Brain Networks. The Chem Guys. Available at: [Link]

• Eklund, J. et al. (2025). Synthesis and In Vitro Profiling of Psilocin Derivatives: Improved Stability and Synthetic Properties. PubMed. Available at: [Link]

• Wikipedia. (n.d.). Head-twitch response. Wikipedia. Available at: [Link]

• Dolder, P. C. et al. (2024). In vitro and in vivo metabolism of psilocybin's active metabolite psilocin. Frontiers in Pharmacology. Available at: [Link]

• Adams, L. M. et al. (2025). Age- and estrous-dependent effects of psilocybin in rats. bioRxiv. Available at: [Link]

• Lowe, H. et al. (2025). Pharmacokinetics of Psilocybin: A Systematic Review. MDPI. Available at: [Link]

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A Comparative Analysis of 4-Hydroxy, 4-Acetoxy, and 4-Methoxy Tryptamine Derivatives for Preclinical Research

A Senior Application Scientist's Guide to Understanding the Structure-Activity Relationships and Pharmacological Profiles of Psilocin and its Key Analogs

In the rapidly evolving landscape of psychedelic research, a nuanced understanding of the structure-activity relationships (SAR) of tryptamine derivatives is paramount for the rational design of novel therapeutics. This guide provides an in-depth comparison of three closely related and frequently studied 4-substituted N,N-dimethyltryptamines (DMTs): 4-hydroxy-DMT (psilocin), 4-acetoxy-DMT (psilacetin), and 4-methoxy-DMT. We will explore their distinct chemical properties, receptor binding profiles, and resulting in vivo pharmacology, supported by experimental data to inform compound selection and experimental design in a research setting.

Chemical Structures and Prodrug Strategy

The fundamental difference between these three compounds lies in the substituent at the 4-position of the indole ring. This seemingly minor alteration has profound implications for their stability, metabolism, and pharmacological activity.

• 4-Hydroxy-DMT (Psilocin): As the primary active metabolite of psilocybin, psilocin is a potent agonist at various serotonin receptors, most notably the 5-HT2A receptor, which is believed to mediate the psychedelic effects of these compounds.[1] Its phenolic hydroxyl group makes it susceptible to oxidation, posing challenges for its stability in solution and long-term storage.

• 4-Acetoxy-DMT (Psilacetin or O-Acetylpsilocin): This synthetic derivative of psilocin features an acetoxy group in place of the hydroxyl group.[2] This modification renders the molecule more stable and resistant to oxidation.[2] Crucially, 4-acetoxy-DMT is a prodrug of psilocin, meaning it is rapidly deacetylated in vivo by esterases to yield the active metabolite, psilocin.[2][3][4] This bioactivation is a key consideration in its pharmacological profile.

• 4-Methoxy-DMT: In this analog, the 4-position is occupied by a methoxy group.[5] Unlike the acetoxy group, the methoxy group is not readily metabolized to a hydroxyl group, meaning 4-methoxy-DMT is not a prodrug for psilocin and exerts its pharmacological effects as the parent compound.

Comparative Receptor Pharmacology

The primary molecular target for the psychedelic effects of these tryptamines is the serotonin 2A (5-HT2A) receptor.[1][6] However, their affinities and functional activities at this and other serotonin receptors exhibit important differences.

In Vitro Receptor Activity

The following table summarizes the in vitro functional potency of these compounds at the human 5-HT2A receptor, a key determinant of their psychedelic potential.

Compound	In Vitro 5-HT2A Receptor Functional Potency (EC50, nM)
4-Hydroxy-DMT (Psilocin)	~1-10[7]
4-Acetoxy-DMT (Psilacetin)	~10-40 fold weaker than 4-HO-DMT[7]
4-Methoxy-DMT	Ki = 68–1,300 nM (Binding Affinity)[5]

Causality Behind Experimental Observations: The lower in vitro potency of 4-acetoxy-DMT at the 5-HT2A receptor is a direct consequence of its structure; the bulkier acetoxy group reduces its binding affinity compared to the hydroxyl group of psilocin.[7] However, as we will see in the in vivo data, this does not translate to lower behavioral potency due to its efficient conversion to the more active psilocin. For 4-methoxy-DMT, the available data primarily consists of binding affinity (Ki), which indicates it does bind to the 5-HT2A receptor, though with a wide reported range of affinity.[5]

In Vivo Pharmacology: The Head-Twitch Response (HTR)

The head-twitch response (HTR) in rodents is a well-established behavioral proxy for 5-HT2A receptor activation and is considered a reliable preclinical model for predicting psychedelic-like activity in humans.[1][8][9]

Comparative In Vivo Potency

The table below presents the in vivo potency of the tryptamine derivatives in inducing the head-twitch response in mice.

Compound	In Vivo Potency in Mouse Head-Twitch Response (ED50, µmol/kg)
4-Hydroxy-DMT (Psilocin)	0.81[1][6]
4-Acetoxy-DMT (Psilacetin)	0.98
4-Methoxy-DMT	Data not available

Experimental Protocols

To ensure scientific rigor and reproducibility, the following are detailed protocols for key experiments used to characterize these tryptamine derivatives.

In Vitro Assay: 5-HT2A Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound for the 5-HT2A receptor.

Principle: This assay measures the ability of a non-labeled test compound to displace a radiolabeled ligand that is known to bind to the 5-HT2A receptor. The concentration of the test compound that displaces 50% of the radioligand (IC50) is determined, and from this, the inhibitory constant (Ki) is calculated.

Step-by-Step Methodology:

• Membrane Preparation:

  • Use commercially available cell membranes from a cell line stably expressing the human 5-HT2A receptor (e.g., CHO-K1 or HEK293 cells).[10]

  • Thaw the membranes on ice and dilute to the desired protein concentration in assay buffer (e.g., 50 mM Tris-HCl, 0.5 mM EDTA, 5 mM MgCl2, pH 7.4).[11]

• Assay Setup (96-well format):

  • To each well, add:

    • Assay buffer.

    • A fixed concentration of a suitable radioligand (e.g., [125I]DOI or [3H]ketanserin).[11][12]

    • Increasing concentrations of the unlabeled test compound (4-hydroxy-DMT, 4-acetoxy-DMT, or 4-methoxy-DMT).

    • Cell membrane preparation.

  • Include control wells for total binding (no competitor) and non-specific binding (a high concentration of a known 5-HT2A ligand, e.g., 10 µM DOI).[11]

• Incubation:

  • Incubate the plate for a sufficient time to reach equilibrium (e.g., 60 minutes at room temperature).[11]

• Harvesting:

  • Rapidly filter the contents of each well through a glass fiber filter plate (e.g., GF/C) using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.[11]

  • Wash the filters several times with ice-cold wash buffer to remove any remaining unbound radioactivity.

• Detection:

  • Dry the filter plate and add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a microplate scintillation counter.[12]

• Data Analysis:

  • Subtract the non-specific binding from all other measurements.

  • Plot the percentage of specific binding as a function of the log of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 1. Workflow for a 5-HT2A receptor radioligand binding assay.

In Vivo Assay: Mouse Head-Twitch Response (HTR)

This protocol outlines the procedure for quantifying the head-twitch response in mice, a behavioral measure of in vivo 5-HT2A receptor activation.

Principle: Certain 5-HT2A receptor agonists induce a rapid, characteristic side-to-side head movement in rodents. The frequency of these head twitches is dose-dependent and can be used to assess the in vivo potency of a test compound.[8][13]

Step-by-Step Methodology:

• Animals:

  • Use male C57BL/6J mice, a commonly used strain for this assay.[1][14]

  • House the animals under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

  • Allow the mice to acclimate to the testing room for at least 30-60 minutes before the experiment.[14][15]

• Drug Preparation and Administration:

  • Dissolve the test compounds (4-hydroxy-DMT, 4-acetoxy-DMT, or 4-methoxy-DMT) in a suitable vehicle (e.g., saline or water with a small amount of tartaric acid for psilocin).

  • Administer the drugs via intraperitoneal (i.p.) or subcutaneous (s.c.) injection at a consistent volume (e.g., 5 mL/kg).[14]

  • Include a vehicle control group in each experiment.

• Behavioral Observation:

  • Immediately after injection, place each mouse individually into a clear observation chamber (e.g., a cylindrical acrylic arena).[14]

  • Record the behavior of the mice for a set period (e.g., 20-30 minutes) using a video camera mounted above the arena.[14][15]

• HTR Quantification:

  • A trained observer, blind to the experimental conditions, should manually score the number of head twitches from the video recordings. A head twitch is defined as a rapid, spasmodic, side-to-side movement of the head that is not part of a grooming or exploratory behavior.

  • Alternatively, automated systems using video analysis software or magnetometers can be used for more objective and high-throughput quantification.[13][16]

• Data Analysis:

  • For each dose of each compound, calculate the mean number of head twitches.

  • Plot the mean number of head twitches as a function of the drug dose.

  • Fit the data to a dose-response curve to determine the ED50 value (the dose that produces 50% of the maximal response).

Figure 2. Workflow for the mouse head-twitch response (HTR) assay.

Metabolic Conversion of 4-Acetoxy-DMT to 4-Hydroxy-DMT

The biotransformation of 4-acetoxy-DMT to psilocin is a critical aspect of its pharmacology. This conversion is primarily mediated by esterase enzymes present in the body.[2]

Figure 3. Metabolic conversion of 4-acetoxy-DMT to psilocin.

Conclusion and Future Directions

This guide provides a comparative overview of 4-hydroxy-DMT, 4-acetoxy-DMT, and 4-methoxy-DMT, highlighting the key differences in their chemical structure, receptor pharmacology, and in vivo activity.

• 4-Hydroxy-DMT (Psilocin) is the active psychedelic compound but is less stable.

• 4-Acetoxy-DMT (Psilacetin) serves as a stable and efficient prodrug for psilocin, exhibiting comparable in vivo potency. This makes it a valuable tool for preclinical studies where consistent and reproducible delivery of psilocin is desired.

• 4-Methoxy-DMT is an active compound in its own right, with demonstrated affinity for the 5-HT2A receptor. Further research, particularly direct comparative in vivo studies like the HTR assay, is needed to fully elucidate its psychedelic potential relative to psilocin.

For researchers in drug development, the choice between these analogs will depend on the specific experimental goals. 4-Acetoxy-DMT offers a practical advantage in terms of stability and is an excellent alternative for studies aiming to investigate the effects of psilocin. The study of 4-methoxy-DMT and other 4-substituted analogs will continue to be crucial in refining our understanding of the structure-activity relationships that govern the therapeutic potential of psychedelic compounds.

References

• McKenna, D. J., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science, 3(6), 1137-1152. [Link]

• Glatfelter, G. C., et al. (2022). Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice. ACS Pharmacology & Translational Science, 5(11), 1183-1197. [Link]

• Halberstadt, A. L., et al. (2020). Correlation between the potency of hallucinogens in the mouse head-twitch response assay and their behavioral and subjective effects in other species. Neuropsychopharmacology, 45(11), 1803-1811. [Link]

• CaaMTech. (2022). Psilacetin is More Potent than Psilocybin, Study Shows. [Link]

• Glatfelter, G. C., et al. (2022). Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice. ACS Publications. [Link]

• Glatfelter, G. C., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega, 7(28), 24873-24883. [Link]

• ChEMBL. Radioligand binding assays for human 5-HT2A receptor. [Link]

• Reaction Biology. 5-HT2A Biochemical Binding Assay Service. [Link]

• Wikipedia. 4-AcO-DMT. [Link]

• Van de Witte, S. V., et al. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of Receptor and Signal Transduction Research, 20(4), 231-246. [Link]

• Gatch, M. B., et al. (2021). Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter. The Journal of Pharmacology and Experimental Therapeutics, 379(2), 117-128. [Link]

• Brandt, S. D., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. Drug Testing and Analysis, 14(7), 1300-1309. [Link]

• Wikipedia. Head-twitch response. [Link]

• Halberstadt, A. L., & Geyer, M. A. (2013). Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement. Psychopharmacology, 227(4), 727-739. [Link]

• Brandt, S. D., et al. (2022). Tentative identification of in vitro metabolites of O-acetylpsilocin (psilacetin, 4-AcO-DMT) by UHPLC-Q-Orbitrap MS. PubMed. [Link]

• Eurofins. 5-HT2A Human Serotonin GPCR Binding Agonist Radioligand LeadHunter Assay. [Link]

• ResearchGate. Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. [Link]

• Wikipedia. 4-MeO-DMT. [Link]

• Cameron, L. P., et al. (2021). Automated Computer Software Assessment of 5-Hydroxytryptamine 2A Receptor-Mediated Head Twitch Responses from Video Recordings of Mice. ACS Chemical Neuroscience, 12(15), 2843-2854. [Link]

• Taylor & Francis. Head-twitch response – Knowledge and References. [Link]

• Halberstadt, A. L. (2017). Correlation between the potency of hallucinogens in the mouse head-twitch response assay and their behavioral and subjective effects in humans. bioRxiv. [Link]

• Klein, A. K., et al. (2023). Rapid, Open-Source, and Automated Quantification of the Head Twitch Response in C57BL/6J Mice Using DeepLabCut and Simple Behavioral Analysis. ACS Pharmacology & Translational Science, 6(8), 1279-1293. [Link]

• YouTube. 4-AcO DMT to Psilocin Mechanism. [Link]

• Golen, M. R., et al. (2023). Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy-N,N-dimethyltryptamine in Mice. ACS Pharmacology & Translational Science, 6(3), 446-456. [Link]

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Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-Acetoxy-4'-pentylbenzophenone

Executive Summary & Risk Context

4-Acetoxy-4'-pentylbenzophenone is a specialized organic intermediate, frequently utilized in the synthesis of mesogenic materials (liquid crystals) and photo-active compounds.

As with many specialized R&D intermediates, specific toxicological data (LD50, OEL) may be sparse. Therefore, Structure-Activity Relationship (SAR) logic dictates that we treat this compound based on the hazards of its core moiety (benzophenone) and its functional groups (aliphatic tail, ester linkage).

Core Hazard Profile (Derived):

• Benzophenone Core: Potential photosensitizer, endocrine disruptor, and Group 2B carcinogen (IARC).

• Pentyl Chain: Increases lipophilicity, significantly enhancing dermal absorption risks compared to unsubstituted benzophenone.

• Acetoxy Group: Susceptible to hydrolysis, potentially releasing acetic acid and the free phenol in humid environments or upon contact with mucous membranes.

Operational Status: Treat as Occupational Exposure Band (OEB) 3 (Potent/Toxic) until specific toxicology proves otherwise.

PPE Selection Matrix

Rationale: The primary pathway of exposure is dermal absorption due to the pentyl chain and inhalation of dust during weighing.

Body Area	Recommended PPE	Technical Specification & Rationale
Hand Protection	Double Gloving (Nitrile)	Outer: Nitrile (min 0.11 mm). Inner: Nitrile (min 0.06 mm). Rationale: Benzophenone derivatives permeate latex rapidly. The pentyl chain increases solvent solubility; if using DCM or Acetone for solubilization, consider Silver Shield/Laminate undergloves.
Respiratory	N95 / P100 or PAPR	Minimum: N95 disposable respirator if handling <1g outside a hood (not recommended). Standard: Work inside a Fume Hood. High Volume (>10g): P100 Half-face respirator if dust generation is visible.
Eye/Face	Chemical Goggles	Safety glasses are insufficient for powders that act as irritants. Goggles seal against dust entry. Rationale: Hydrolysis on the moist surface of the eye can release acetic acid, causing immediate stinging and potential corneal damage.
Body	Tyvek® Lab Coat	Standard cotton coats absorb lipophilic powders. Use a disposable, non-woven polyethylene (Tyvek) coat with elastic cuffs to prevent wrist exposure.
Footwear	Closed-toe / Overshoes	Impervious shoes. If handling large kegs/drums, use disposable shoe covers to prevent tracking dust out of the lab.

Operational Protocol: Handling & Solubilization

Objective: Minimize dust generation and prevent cross-contamination.[1][2]

Phase A: Engineering Controls Setup

• Verify Airflow: Ensure Chemical Fume Hood is operating at 80–100 fpm face velocity.

• Static Control: Place an ionizing fan or static dissipative mat inside the hood.

  • Causality: Benzophenone esters are crystalline solids that accumulate significant static charge, causing "powder fly" during weighing.

Phase B: Weighing & Transfer (Step-by-Step)

• Don PPE: Put on inner gloves, Tyvek coat, goggles, and outer gloves (taped to cuffs if handling >10g).

• Tare Vessel: Place the receiving flask (with stir bar) on the balance inside the hood.

• Transfer: Use a disposable antistatic spatula . Do not pour from the source bottle.

  • Technique: Transfer small amounts to avoid raising a dust cloud.

• Solubilization (Immediate):

  • Add solvent (e.g., Dichloromethane, Toluene) immediately after weighing to wet the powder.

  • Why: Wetting the solid eliminates the inhalation hazard instantly.

• Decontamination: Wipe the balance and surrounding area with a solvent-dampened Kimwipe (Acetone/Ethanol). Dispose of the wipe as hazardous solid waste.

Phase C: Doffing (Removal)[3]

• Outer Gloves: Remove and dispose of in solid waste stream.

• Wash: Wash inner gloves with soap/water before removing them.

• Coat/Goggles: Remove Tyvek coat (turn inside out) and goggles.

• Final Wash: Wash hands and forearms thoroughly with lukewarm water and soap.

Visualization: Safety Logic & Workflow

Diagram 1: PPE Decision Logic (Benzophenone Derivatives)

This decision tree helps researchers select the correct protection level based on the scale of operation.

Caption: Decision logic for scaling PPE based on physical state and quantity handled.

Diagram 2: Safe Handling Workflow

A linear process to ensure containment during the critical weighing phase.

Caption: Step-by-step operational workflow to minimize dust exposure.

Waste Disposal & Emergency Response

Disposal Protocol

• Solid Waste: Contaminated gloves, weighing boats, and paper towels must be segregated into Hazardous Solid Waste (Trace Organics) . Do not use general trash.

• Liquid Waste: Solutions containing this compound must go into Non-Halogenated or Halogenated Organic Waste (depending on the solvent used).

• Labeling: Clearly tag waste containers with "Benzophenone Derivative - Potential Irritant/Sensitizer."

Emergency Procedures

• Skin Contact:

  • Immedately wash with soap and copious water for 15 minutes.[3][4]

  • Do not use alcohol or acetone on skin (this drives the lipophilic compound deeper into the dermis).

  • Seek medical attention if rash develops.[5]

• Eye Contact:

  • Flush with eyewash station for 15 minutes, holding eyelids open.

  • Consult an ophthalmologist immediately (risk of chemical conjunctivitis).

• Spill (Powder):

  • Evacuate immediate area.[5][6][7][8]

  • Don N95/P100 respirator.

  • Cover spill with wet paper towels (to suppress dust) before wiping up.

References

• National Center for Biotechnology Information (NCBI). Benzophenone | C13H10O | CID 3102 - PubChem. PubChem Database. Available at: [Link]

• European Chemicals Agency (ECHA). Substance Information: Benzophenone - Risk Assessment. ECHA Website. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. OSHA 3404-11R 2011. Available at: [Link]

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